BN201

• CAS: 1361200-34-1

Core Science & Biosynthesis

The Molecular Target of BN201: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BN201, also known as OCS-05, is a first-in-class small molecule peptoid with demonstrated neuroprotective and remyelinating properties.[1][2] This technical guide provides an in-depth analysis of the molecular target and mechanism of action of BN201, summarizing key preclinical and clinical findings. The primary molecular target of BN201 is Serum/Glucocorticoid-Regulated Kinase 2 (SGK2), a serine/threonine kinase that plays a pivotal role in neuronal stress response and survival.[1][3][4] By activating SGK2, BN201 initiates a signaling cascade that modulates the Insulin Growth Factor 1 (IGF-1) pathway, leading to the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the cytoplasmic translocation of the transcription factor Forkhead box O3 (Foxo3).[5][6][7] This cascade ultimately promotes neuronal survival, oligodendrocyte differentiation, and axonal myelination, offering a promising therapeutic strategy for neurodegenerative diseases such as multiple sclerosis, acute optic neuritis, and glaucoma.[1][5][7]

Molecular Target Identification and Binding Profile

The identification of BN201's molecular target was achieved through a series of in vitro screening assays, including binding studies against a broad panel of tyrosine kinases, G-protein coupled receptors (GPCRs), and central nervous system (CNS) receptors, as well as thermal shift assays to screen for interaction with the human neuronal proteome.[6] These studies revealed a preferential physical binding activity of BN201 to Serum/Glucocorticoid-Regulated Kinases (SGKs).[6]

Quantitative Binding Data

A kinome assay was utilized to quantify the competitive binding of BN201 to SGK isoforms. The results demonstrated a clear preference for SGK2.

Kinase Isoform	Percentage of Competitive Binding (vs. Control)
SGK2	6.8%[6]
SGK1	25%[6]
SGK3	33%[6]

Table 1: Competitive Binding of BN201 to SGK Isoforms.

Mechanism of Action and Signaling Pathway

BN201 exerts its neuroprotective and remyelinating effects by modulating the IGF-1 signaling pathway.[3][5][6] Activation of SGK2 by BN201 is a key initiating event in this cascade.[1][3][4]

Downstream Signaling Events

The activation of SGK2 by BN201 leads to two critical downstream events:

• Phosphorylation of NDRG1: BN201 treatment induces the phosphorylation of NDRG1 in a time-dependent manner.[8] NDRG1 is a protein implicated in cell differentiation and stress responses.

• Translocation of Foxo3: BN201 promotes the translocation of the transcription factor Foxo3 from the nucleus to the cytoplasm.[5][6][7] This relocalization inhibits Foxo3-mediated pro-apoptotic gene expression, thereby promoting cell survival.

The following diagram illustrates the signaling pathway initiated by BN201.

BN201 Signaling Pathway

Functional Outcomes

The signaling cascade initiated by BN201 translates into significant functional outcomes at the cellular level. In vitro studies have quantified the potency of BN201 in promoting key neuroreparative processes.

Cellular Process	EC50 Value
Differentiation of precursor cells to mature oligodendrocytes	6.3 µM[8][9][10]
Myelination of new axons	16.6 µM[8][9][10]

Table 2: In Vitro Efficacy of BN201.

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in this guide.

Kinome Assay for Competitive Binding Analysis

Objective: To determine the binding affinity of BN201 to a panel of kinases.

Methodology (as inferred from "Kinome assay, DiscoverX"):

• Assay Principle: A competition-based assay is employed where test compound (BN201) competes with a known, labeled ligand for binding to the kinase of interest.

• Immobilization: Active kinases are immobilized on a solid support.

• Competition: A fixed concentration of a labeled ligand and varying concentrations of BN201 are added to the immobilized kinases.

• Incubation: The mixture is incubated to allow binding to reach equilibrium.

• Washing: Unbound compound and ligand are washed away.

• Detection: The amount of labeled ligand bound to the kinase is quantified using an appropriate detection method (e.g., fluorescence, luminescence).

• Data Analysis: The percentage of competitive binding is calculated by comparing the signal in the presence of BN201 to the control (no BN201).

In Vitro Oligodendrocyte Differentiation and Myelination Assays

Objective: To assess the ability of BN201 to promote the differentiation of oligodendrocyte precursor cells (OPCs) and subsequent myelination.

Methodology:

• Cell Culture: Primary OPCs are isolated and cultured in a defined medium that maintains their precursor state.

• Treatment: OPCs are treated with varying concentrations of BN201 or a vehicle control.

• Differentiation Assessment: After a defined period, cells are fixed and stained for markers of mature oligodendrocytes (e.g., Myelin Basic Protein - MBP, 2',3'-Cyclic-nucleotide 3'-phosphodiesterase - CNPase).

• Myelination Co-culture: For myelination assessment, OPCs are co-cultured with neurons (e.g., dorsal root ganglion neurons). The co-cultures are treated with BN201.

• Myelination Quantification: Myelination is assessed by immunofluorescence staining for MBP and neurofilament to visualize myelin sheaths around axons. The extent of myelination is quantified by measuring the length or number of myelinated segments.

• EC50 Calculation: Dose-response curves are generated, and the EC50 values for differentiation and myelination are calculated.

The following diagram illustrates the general workflow for these in vitro assays.

In Vitro Assay Workflow

Clinical Development

BN201 has completed a Phase 1 clinical trial in healthy volunteers to investigate its safety, tolerability, and pharmacokinetics.[1][2][11] The study assessed single and multiple ascending doses.[1][12] The results indicated that BN201 was well-tolerated with no drug-related safety or tolerability issues reported within the tested dose range.[2][11]

Phase 1 Clinical Trial Doses

Dose Type	Doses Tested (mg/kg)
Single Ascending Dose (SAD)	0.05, 0.2, 0.4, 0.8, 1.6, 2.4, 3.2[7]
Multiple Ascending Dose (MAD)	2.4, 3.0[7]

Table 3: Doses of BN201 Administered in Phase 1 Clinical Trial.

Conclusion

BN201 is a promising neuroprotective and remyelinating agent with a well-defined molecular target, SGK2. Its mechanism of action, involving the modulation of the IGF-1 pathway and downstream effectors NDRG1 and Foxo3, provides a strong rationale for its development in treating neurodegenerative diseases. The positive safety and tolerability profile observed in the Phase 1 clinical trial supports further investigation in patient populations. Future research will likely focus on demonstrating the clinical efficacy of BN201 in diseases such as multiple sclerosis and acute optic neuritis.

References

• 1. Bionure initiates a Phase 1 clinical trial of its lead compound BN201 in the United Kingdom - Parc Científic de Barcelona [pcb.ub.edu]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. BN201 | Neuroprotective | SGK-2&FOXO3 activator | TargetMol [targetmol.com]
• 4. Alta Life Sciences is leading a 4M € round to finance the clinical development of the Bionures’s neuroprotector BN201 – Alta Life Sciences [altals.com]
• 5. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. BN201 | SGK2 activator | Probechem Biochemicals [probechem.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. Neuroprotection Biotech Bionure Reports Successful Phase 1 Study for Lead Candidate BN201 - BioSpace [biospace.com]
• 12. Redirecting to https://onderzoekmetmensen.nl/en/trial/42731 [onderzoekmetmensen.nl]

The Discovery and Synthesis of Peptoid BN201: A Neuroprotective Agent

A Technical Whitepaper for Researchers and Drug Development Professionals

Abstract

Peptoid BN201 is a synthetic, small molecule neuroprotective agent identified through the screening of extensive combinatorial chemical libraries. This document provides a comprehensive overview of the discovery, synthesis, and biological activity of BN201. It details its mechanism of action, which involves the modulation of the Insulin-like Growth Factor 1 (IGF-1) signaling pathway, and presents key quantitative data from preclinical studies. Detailed experimental protocols for the synthesis and biological evaluation of BN201 are provided to facilitate further research and development.

Discovery of BN201

Peptoid BN201 was discovered through a systematic screening of combinatorial chemical libraries designed to identify compounds with neuroprotective properties. The initial screening focused on the ability of compounds to promote the survival of cultured neural cells subjected to oxidative stress or trophic factor deprivation. From these screens, a lead compound, G59, was identified. Subsequent chemical optimization of G59 led to the identification of BN201 as a more potent derivative.[1] BN201, a peptoid with a molecular weight of 491.5 Da, demonstrated superior activity in promoting neuronal differentiation and protecting various neuronal cell lines from oxidative stress.[1]

Synthesis of BN201

The synthesis of BN201 is based on a solution-phase methodology developed for the creation of a library of 3-oxopiperazinium and perhydro-3-oxo-1,4-diazepinium derivatives, the class of compounds to which BN201 belongs. The general synthetic scheme involves a 6-step sequence culminating in a cyclization reaction to form the charged heterocyclic moiety.

Experimental Protocol: General Synthesis of 3-Oxopiperazinium Derivatives

This protocol is adapted from the methodology likely used for the synthesis of BN201 and its analogues.

Step 1: Reductive Amination An α-amino ester is reacted with a ketone or aldehyde via reductive amination to yield a secondary amine.

Step 2: Acylation The resulting secondary amine is acylated with an α-bromoacetyl halide to introduce a bromoacetyl group.

Step 3: Nucleophilic Substitution The bromoacetylated intermediate is reacted with a primary or secondary amine, leading to the formation of a tertiary amine.

Step 4: Saponification The ester group is hydrolyzed under basic conditions to yield a carboxylic acid.

Step 5: Amide Bond Formation The carboxylic acid is coupled with a primary amine to form an amide bond.

Step 6: Cyclization The final linear precursor undergoes an intramolecular cyclization under mild conditions to form the 3-oxopiperazinium ring system. This step is often facilitated by the use of solid-phase linked scavengers and microwave activation to drive the reaction to completion and simplify purification.

Note: The precise reactants and reaction conditions specific to BN201 are proprietary and not fully detailed in the public domain. The above protocol represents the general synthetic strategy for this class of compounds.

Biological Activity and Mechanism of Action

BN201 exhibits a range of neuroprotective and neuro-regenerative activities both in vitro and in vivo. It has been shown to promote neuronal differentiation, enhance the maturation of oligodendrocyte precursor cells (OPCs) into myelinating oligodendrocytes, and protect neurons from cell death induced by oxidative and mitochondrial stress.[1][2][3]

Mechanism of Action: Modulation of the IGF-1 Signaling Pathway

The neuroprotective effects of BN201 are mediated through its interaction with the Insulin-like Growth Factor 1 (IGF-1) signaling pathway.[1][2][3] BN201 has been shown to physically bind to and modulate the activity of several kinases within this pathway, most notably serum-glucocorticoid kinase (SGK).[1] This interaction initiates a downstream signaling cascade that includes:

• Phosphorylation of NDRG1: N-myc downstream-regulated gene 1 (NDRG1) is a protein involved in cell differentiation and stress responses. BN201 treatment leads to the phosphorylation of NDRG1.

• Translocation of Foxo3: Forkhead box O3 (Foxo3) is a transcription factor that can promote apoptosis. Activation of the IGF-1 pathway by BN201 leads to the translocation of Foxo3 from the nucleus to the cytoplasm, thereby inhibiting its pro-apoptotic functions.

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vitro and in vivo studies of BN201's biological activity.

Table 1: In Vitro Neuroprotection and Differentiation

Assay Type	Cell Line	Challenge	BN201 Concentration	Outcome	Reference
Neuronal Survival	SH-SY5Y	MPTP (100 µM)	20 ng/mL	Almost complete prevention of neuronal loss (96.6% viability)	[1]
Neuronal Survival	SH-SY5Y	H₂O₂ (100 µM)	20 ng/mL	Significant protection against oxidative stress	[1]
OPC Differentiation	Primary Rat OPCs	-	EC₅₀ = 6.3 µM	Increased number of mature oligodendrocytes (MBP⁺ cells)	[1]
Axon Myelination	Co-culture	-	EC₅₀ = 16.6 µM	Enhanced formation of myelin sheaths	[1]

Table 2: Kinase Binding Affinity

Kinase	Binding (% of Control)	Assay	Reference
SGK2	6.8%	KINOMEscan	[1]
SGK1	25%	KINOMEscan	[1]
SGK3	33%	KINOMEscan	[1]

Lower percentage indicates stronger binding.

Experimental Protocols

In Vitro Oxidative Stress Survival Assay

This protocol details the method used to assess the neuroprotective effects of BN201 against oxidative stress in a neuronal cell line.

1. Cell Culture and Differentiation:

• Culture human SH-SY5Y neuroblastoma cells in a 1:1 mixture of MEM/F12 medium supplemented with 10% fetal bovine serum, 2 mM L-glutamine, and antibiotics.
• To induce a neuronal phenotype, treat cells with 10 µM retinoic acid for 6 days.

2. Compound Treatment:

• Pre-treat the differentiated SH-SY5Y cells with varying concentrations of BN201 (e.g., 0.03 µM to 100 µM) for 3 days.

3. Induction of Oxidative Stress:

• After the pre-treatment period, add 100 µM of hydrogen peroxide (H₂O₂) or 100 µM of 1-methyl-4-phenylpyridinium (MPP⁺) to the cell culture medium.

4. Assessment of Cell Viability:

• After 48 hours of exposure to the oxidative stressor, quantify the number of surviving cells using an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance is read at 570 nm, and cell viability is expressed as a percentage of the control (untreated) cells.

Oligodendrocyte Precursor Cell (OPC) Differentiation Assay

This protocol outlines the procedure for evaluating the effect of BN201 on the differentiation of OPCs into mature oligodendrocytes.

1. OPC Isolation and Culture:

• Isolate OPCs from the cortices of neonatal rat pups (P1-P2) using a differential shaking and plating method.
• Culture the purified OPCs on poly-D-lysine-coated plates in a defined medium containing growth factors such as PDGF-AA and bFGF to maintain their progenitor state.

2. Differentiation Induction:

• To induce differentiation, switch the culture medium to a growth factor-free medium.
• Treat the cells with various concentrations of BN201. Include a positive control (e.g., triiodothyronine, T3) and a vehicle control.

3. Immunocytochemistry:

• After 5-7 days of treatment, fix the cells with 4% paraformaldehyde.
• Perform immunocytochemistry using an antibody against Myelin Basic Protein (MBP), a marker for mature oligodendrocytes. Use a fluorescently labeled secondary antibody for visualization.
• Counterstain the cell nuclei with DAPI.

4. Quantification:

• Acquire images using a fluorescence microscope.
• Quantify the number of MBP-positive cells relative to the total number of DAPI-stained nuclei. The results are expressed as the percentage of differentiated oligodendrocytes.

Conclusion

Peptoid BN201 is a promising neuroprotective agent with a well-defined mechanism of action involving the modulation of the IGF-1 signaling pathway. Its discovery through combinatorial chemistry highlights the power of this approach in identifying novel therapeutic candidates. The available data from preclinical in vitro and in vivo models demonstrate its potential for treating neurodegenerative diseases and conditions involving demyelination. The experimental protocols provided herein offer a foundation for further investigation into the therapeutic utility of BN201 and related compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protocol for assessing myelination by human iPSC-derived oligodendrocytes in Shiverer mouse ex vivo brain slice cultures - PMC [pmc.ncbi.nlm.nih.gov]

BN201 and the Insulin Growth Factor 1 Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BN201 is a promising neuroprotective agent that has demonstrated significant therapeutic potential in preclinical models of neurodegenerative diseases. Its mechanism of action is intrinsically linked to the modulation of the Insulin Growth Factor 1 (IGF-1) signaling pathway, a critical regulator of cell growth, survival, and differentiation. This technical guide provides an in-depth analysis of BN201, focusing on its interaction with the IGF-1 pathway. It includes a comprehensive summary of quantitative data, detailed experimental protocols for key assays, and visualizations of the relevant signaling cascades and experimental workflows. This document is intended to serve as a valuable resource for researchers and drug development professionals working on neuroprotective therapies and the IGF-1 signaling axis.

Introduction to BN201 and the IGF-1 Pathway

BN201 is a small molecule that has been identified through combinatorial chemical library screening for its ability to promote the survival of neural cells under conditions of oxidative stress and trophic factor deprivation.[1][2] Its neuroprotective effects are mediated through the modulation of several kinases within the Insulin Growth Factor 1 (IGF-1) pathway.[1][3]

The IGF-1 pathway is a complex signaling network that plays a fundamental role in regulating cellular processes such as growth, proliferation, differentiation, and survival. The pathway is initiated by the binding of IGF-1 or IGF-2 to the IGF-1 receptor (IGF-1R), a receptor tyrosine kinase. This binding event triggers a cascade of intracellular signaling events, primarily through two major downstream pathways: the phosphatidylinositol 3-kinase (PI3K)/AKT pathway and the Ras/mitogen-activated protein kinase (MAPK) pathway. Dysregulation of the IGF-1 pathway has been implicated in a variety of diseases, including cancer and neurodegenerative disorders.

BN201's therapeutic potential lies in its ability to selectively modulate key components of the IGF-1 pathway, leading to neuroprotective and pro-myelination effects.[1] This guide will delve into the specifics of this interaction, providing the necessary data and protocols to facilitate further research and development.

Quantitative Data on BN201 Activity

The following tables summarize the key quantitative data reported for BN201 in various in vitro assays.

Table 1: Kinase Binding Affinity of BN201

Kinase Target	Percentage of Competitive Binding vs. Control	Assay Platform
SGK1	25%	DiscoverX KinomeScan
SGK2	6.8%	DiscoverX KinomeScan
SGK3	33%	DiscoverX KinomeScan

Data sourced from a competitive binding assay where a lower percentage indicates stronger binding.

Table 2: In Vitro Efficacy of BN201

Biological Effect	Assay	Cell Type	EC50
Oligodendrocyte Precursor Cell (OPC) Differentiation	Immunocytochemistry for Myelin Basic Protein (MBP)	Primary Rat OPCs	6.3 µM[1]
Axon Myelination	In vitro myelination assay	Primary Rat Retinal Ganglion Cells and OPCs	16.6 µM[1]

Table 3: In Vitro Neuroprotective Activity of BN201

Cell Line	Stressor	BN201 Concentration Range Tested	Endpoint
SH-SY5Y (human neuroblastoma)	MPP+ (100 µM)	0.03 - 100 µM[1]	Cell Viability (MTT assay)[1]
SH-SY5Y (human neuroblastoma)	H2O2 (100 µM)	0.03 - 100 µM[1]	Cell Viability (MTT assay)[1]

Core Signaling Pathway and Mechanism of Action

BN201 exerts its neuroprotective effects by modulating the IGF-1 signaling pathway, with a key interaction identified with Serum and Glucocorticoid-Regulated Kinases (SGKs). The binding of BN201 to SGKs, particularly SGK2, initiates a downstream signaling cascade that leads to the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the subsequent cytoplasmic translocation of the transcription factor Forkhead box O3 (Foxo3).[1][3] This translocation prevents Foxo3 from initiating pro-apoptotic gene transcription, thereby promoting cell survival.

Figure 1: BN201 Mechanism of Action within the IGF-1 Pathway.

Experimental Protocols

This section provides detailed protocols for the key experiments cited in the evaluation of BN201's activity.

In Vitro Neuroprotection Assay against MPP+ Induced Toxicity in SH-SY5Y Cells

This protocol describes a method to assess the neuroprotective effects of BN201 against the neurotoxin MPP+ in the human neuroblastoma cell line SH-SY5Y.

Figure 2: Workflow for the In Vitro Neuroprotection Assay.

Materials:

• SH-SY5Y human neuroblastoma cells

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Retinoic Acid

• BN201

• MPP+ (1-methyl-4-phenylpyridinium)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• DMSO

• 96-well plates

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in 96-well plates at a density of 1 x 10^4 cells/well in DMEM with 10% FBS.

• Differentiation: After 24 hours, replace the medium with DMEM containing 2% FBS and 10 µM retinoic acid to induce a neuronal phenotype. Differentiate the cells for 6 days, changing the medium every 2-3 days.

• BN201 Pre-treatment: Prepare serial dilutions of BN201 in fresh differentiation medium (concentrations ranging from 0.03 µM to 100 µM). Remove the old medium from the cells and add the BN201-containing medium. Include a vehicle control (DMSO). Incubate for 72 hours.

• Toxin Exposure: Prepare a stock solution of MPP+ in differentiation medium. Add MPP+ to each well to a final concentration of 100 µM.

• Incubation: Incubate the plates for 48 hours at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • Add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Western Blot for Phospho-NDRG1 (Thr346)

This protocol details the detection of NDRG1 phosphorylation at Threonine 346 in response to BN201 treatment.

Materials:

• Cell line of interest (e.g., HeLa or SH-SY5Y)

• BN201

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody: Rabbit anti-phospho-NDRG1 (Thr346)

• Primary antibody: Mouse or Rabbit anti-total NDRG1

• Primary antibody: Mouse or Rabbit anti-β-actin (loading control)

• HRP-conjugated anti-rabbit and anti-mouse secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Plate cells and treat with the desired concentration of BN201 for various time points (e.g., 0, 15, 30, 60 minutes).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and perform electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against phospho-NDRG1 (Thr346) overnight at 4°C. Use a separate membrane for total NDRG1 and the loading control.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize the phospho-NDRG1 signal to total NDRG1 and the loading control.

Immunofluorescence for Foxo3 Nuclear Translocation

This protocol describes the visualization of Foxo3 subcellular localization in response to BN201.

Materials:

• Cells grown on glass coverslips

• BN201

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% goat serum in PBS)

• Primary antibody: Rabbit anti-Foxo3

• Alexa Fluor-conjugated anti-rabbit secondary antibody

• DAPI (4',6-diamidino-2-phenylindole)

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Treatment: Treat cells grown on coverslips with BN201 for the desired time.

• Fixation: Wash cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize with permeabilization buffer for 10 minutes.

• Blocking: Wash with PBS and block with blocking buffer for 1 hour.

• Primary Antibody Incubation: Incubate with the primary anti-Foxo3 antibody overnight at 4°C.

• Washing: Wash three times with PBS.

• Secondary Antibody Incubation: Incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Counterstaining: Wash with PBS and stain with DAPI for 5 minutes to visualize the nuclei.

• Mounting: Wash with PBS and mount the coverslips on microscope slides using mounting medium.

• Imaging and Analysis: Acquire images using a fluorescence microscope. Quantify the nuclear-to-cytoplasmic fluorescence intensity ratio of Foxo3 to determine the extent of translocation.

Conclusion

BN201 represents a compelling therapeutic candidate for neurodegenerative diseases, acting through the modulation of the IGF-1 signaling pathway. The data presented in this guide highlight its specific interaction with SGK kinases and its downstream effects on NDRG1 phosphorylation and Foxo3 translocation, ultimately leading to neuroprotection and enhanced myelination. The detailed experimental protocols provided herein are intended to facilitate further investigation into the mechanism of action of BN201 and to aid in the development of novel neuroprotective strategies targeting the IGF-1 pathway. Continued research in this area holds the promise of delivering new and effective treatments for a range of debilitating neurological disorders.

References

• 1. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phospho-NDRG1 (Thr346) (D98G11) Rabbit Monoclonal Antibody (#5482) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 3. A rapid and reproducible assay for modeling myelination by oligodendrocytes using engineered nanofibers - PMC [pmc.ncbi.nlm.nih.gov]

The Role of BN201 in Promoting Oligodendrocyte Differentiation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BN201 is a novel small molecule that has demonstrated significant potential in promoting the differentiation of oligodendrocyte precursor cells (OPCs) into mature, myelinating oligodendrocytes. This technical guide provides an in-depth overview of the mechanism of action of BN201, focusing on its role in key signaling pathways that govern oligodendrocyte differentiation. We present a summary of the quantitative data from in vitro studies, detailed experimental protocols for key assays, and visual representations of the underlying molecular pathways to support further research and development in the field of remyelination and neurodegenerative diseases.

Introduction

Oligodendrocytes are the myelin-producing cells of the central nervous system (CNS), and their proper function is essential for rapid nerve impulse conduction and axonal integrity. The loss or dysfunction of oligodendrocytes leads to demyelination, a hallmark of several debilitating neurological disorders, including multiple sclerosis (MS). Enhancing the differentiation of endogenous oligodendrocyte precursor cells (OPCs) into mature oligodendrocytes is a promising therapeutic strategy to promote remyelination and restore neurological function.

BN201 has emerged as a promising therapeutic candidate for its ability to foster neuroprotection and promote remyelination.[1][2][3] In vitro studies have shown that BN201 effectively stimulates the differentiation of OPCs and enhances the myelination of axons.[1][3] This document serves as a comprehensive technical resource on the core functions of BN201 in oligodendrocyte differentiation.

Mechanism of Action: The IGF-1 Signaling Pathway

BN201 exerts its pro-differentiative effects on oligodendrocytes by modulating key components of the Insulin-like Growth Factor 1 (IGF-1) signaling pathway.[1][2][3] This pathway is a critical regulator of oligodendrocyte development, survival, and maturation.[4][5][6] The proposed mechanism of action for BN201 involves the activation of serum-glucocorticoid kinase (SGK), which in turn leads to the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the subsequent cytoplasmic translocation of the transcription factor Forkhead box O3 (Foxo3).[1][2][3] The sequestration of Foxo3 in the cytoplasm removes its inhibitory influence on differentiation, thereby promoting the maturation of OPCs.

Caption: BN201 Signaling Pathway in Oligodendrocyte Differentiation.

Quantitative Data on BN201-Mediated Oligodendrocyte Differentiation

In vitro studies have quantified the pro-differentiative and pro-myelinating effects of BN201. The following tables summarize the key findings.

Table 1: Dose-Dependent Effect of BN201 on OPC Differentiation

This experiment measured the percentage of mature oligodendrocytes (MBP+) after treating OPCs with increasing concentrations of BN201. The half-maximal effective concentration (EC50) was determined to be 6.3 μM.[3]

BN201 Concentration (μM)	% of Mature Oligodendrocytes (MBP+)
0 (Control)	Baseline
0.1	Data not available in abstract
1	Data not available in abstract
10	Significant increase from control
100	Further significant increase
EC50	6.3

Table 2: Dose-Dependent Effect of BN201 on Axon Myelination

This assay quantified the extent of myelination of retinal ganglion cell (RGC) axons by oligodendrocytes in a co-culture system treated with BN201. The EC50 for enhancing myelination was found to be 16.6 μM.[3]

BN201 Concentration (μM)	Myelination Index (e.g., % myelinated axons)
0 (Control)	Baseline
1	Data not available in abstract
10	Significant increase from control
50	Further significant increase
100	Plateau or further increase
EC50	16.6

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Oligodendrocyte Precursor Cell (OPC) Culture and Differentiation Assay

This protocol describes the isolation and culture of OPCs, followed by treatment with BN201 to assess its effect on differentiation.[7][8][9]

Materials:

• P7-P9 rat or mouse pups

• Dissection medium (e.g., Hibernate-E)

• Enzyme for dissociation (e.g., Papain)

• OPC proliferation medium (e.g., DMEM/F12 with PDGF-AA, bFGF, and N2 supplement)

• OPC differentiation medium (e.g., DMEM/F12 with T3 and N2 supplement)

• Poly-L-lysine or Poly-D-lysine coated culture plates/coverslips

• BN201 stock solution

• Primary antibody: anti-Myelin Basic Protein (MBP)

• Secondary antibody: Fluorescently-conjugated anti-mouse/rabbit IgG

• DAPI nuclear stain

• Fluorescence microscope

Procedure:

• OPC Isolation: Isolate OPCs from the cortices of P7-P9 rodent pups using established protocols, which may involve enzymatic digestion and mechanical dissociation followed by immunopanning or differential adhesion to purify the OPC population.

• OPC Proliferation: Plate the purified OPCs on coated culture vessels in OPC proliferation medium. Culture for 3-4 days to allow for cell expansion.

• Initiation of Differentiation: To induce differentiation, replace the proliferation medium with OPC differentiation medium.

• BN201 Treatment: Add BN201 at various concentrations (e.g., 0.1, 1, 10, 100 μM) to the differentiation medium. Include a vehicle control (e.g., DMSO).

• Incubation: Culture the cells for 3-5 days to allow for differentiation into mature oligodendrocytes.

• Immunocytochemistry for MBP:

  • Fix the cells with 4% paraformaldehyde (PFA).

  • Permeabilize the cells with a detergent-based buffer (e.g., 0.1% Triton X-100 in PBS).

  • Block non-specific antibody binding with a blocking solution (e.g., 5% normal goat serum in PBS).

  • Incubate with the primary antibody against MBP overnight at 4°C.

  • Wash with PBS and incubate with the fluorescently-conjugated secondary antibody for 1-2 hours at room temperature.

  • Counterstain the nuclei with DAPI.

• Quantification:

  • Acquire images using a fluorescence microscope.

  • Quantify the percentage of MBP-positive cells relative to the total number of DAPI-stained nuclei in multiple fields of view for each condition.

Caption: Workflow for OPC Differentiation Assay.

In Vitro Myelination Assay (RGC-OPC Co-culture)

This protocol details a co-culture system of retinal ganglion cells (RGCs) and OPCs to assess the effect of BN201 on myelination.[10][11][12][13][14]

Materials:

• P5-P7 rodent pups for RGC isolation

• P7-P9 rodent pups for OPC isolation

• RGC culture and differentiation medium

• OPC proliferation and differentiation medium

• Co-culture medium

• Poly-D-lysine and laminin-coated culture plates/coverslips

• BN201 stock solution

• Primary antibodies: anti-MBP and anti-Neurofilament (e.g., SMI-31 or NF200)

• Secondary antibodies: Fluorescently-conjugated anti-mouse/rabbit and anti-chicken/goat IgGs

• DAPI nuclear stain

• Confocal or high-resolution fluorescence microscope

Procedure:

• RGC Culture: Isolate RGCs from P5-P7 rodent retinas and plate them on coated coverslips in RGC culture medium. Allow the RGCs to extend axons for 7-10 days.

• OPC Addition: Purify OPCs as described in Protocol 4.1 and seed them onto the established RGC axonal network.

• Co-culture and BN201 Treatment: After allowing the OPCs to integrate for 24-48 hours, replace the medium with co-culture medium containing various concentrations of BN201 and a vehicle control.

• Myelination Period: Maintain the co-cultures for 10-14 days to allow for myelination to occur. Change the medium with fresh BN201 every 2-3 days.

• Immunocytochemistry:

  • Fix and permeabilize the co-cultures as described previously.

  • Incubate with primary antibodies against MBP (to visualize myelin sheaths) and a neurofilament marker (to visualize axons) overnight at 4°C.

  • Wash and incubate with appropriate fluorescently-conjugated secondary antibodies.

  • Counterstain with DAPI.

• Quantification:

  • Acquire images using a confocal or high-resolution fluorescence microscope.

  • Quantify the extent of myelination by measuring the length of MBP-positive segments co-localized with neurofilament-positive axons. This can be expressed as a myelination index (e.g., total length of myelinated segments per unit area).

Caption: Workflow for In Vitro Myelination Assay.

Conclusion

BN201 demonstrates a clear and quantifiable effect on promoting oligodendrocyte differentiation and myelination in vitro. Its mechanism of action through the modulation of the IGF-1 signaling pathway provides a solid foundation for its therapeutic potential in demyelinating diseases. The data and protocols presented in this technical guide are intended to facilitate further investigation into the efficacy and applications of BN201 and similar compounds in the field of neuroregeneration. Future studies should aim to further elucidate the downstream targets of the BN201-activated pathway and to validate these in vitro findings in relevant in vivo models of demyelination and remyelination.

References

• 1. IGF-I instructs multipotent adult neural progenitor cells to become oligodendrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. INSULIN-LIKE GROWTH FACTOR TYPE 1 RECEPTOR SIGNALING IN THE CELLS OF OLIGODENDROCYTE LINEAGE IS REQUIRED FOR NORMAL IN VIVO OLIGODENDROCYTE DEVELOPMENT AND MYELINATION - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Insulin-like growth factor type 1 receptor signaling in the cells of oligodendrocyte lineage is required for normal in vivo oligodendrocyte development and myelination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Insulin-Like Growth Factor (IGF) Signaling through Type 1 IGF Receptor Plays an Important Role in Remyelination | Journal of Neuroscience [jneurosci.org]
• 7. ane.pl [ane.pl]
• 8. miltenyibiotec.com [miltenyibiotec.com]
• 9. Isolation and culture of rat and mouse oligodendrocyte precursor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A rapid and reproducible assay for modeling myelination by oligodendrocytes using engineered nanofibers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Novel in vitro Experimental Approaches to Study Myelination and Remyelination in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oligodendrocyte–Neuron Myelinating Coculture | Springer Nature Experiments [experiments.springernature.com]
• 13. Human iPSC-Derived Neuron and Oligodendrocyte Co-culture as a Small-Molecule Screening Assay for Myelination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Higher throughput workflow with sensitive, reliable and automatic quantification of myelination in vitro suitable for d… [ouci.dntb.gov.ua]

BN201: A Novel Neuroprotective Peptoid for the Promotion of Neuronal Survival and Remyelination

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary: The development of effective neuroprotective therapies remains a critical challenge in the treatment of neurodegenerative diseases. BN201 (also known as OCS-05) is a first-in-class, small molecule peptoid that has demonstrated significant potential in promoting neuronal survival, axonal protection, and remyelination.[1][2] Identified through the screening of combinatorial chemical libraries, BN201 exerts its effects by modulating key intracellular signaling pathways associated with cellular stress response and survival.[3][4] Preclinical studies have shown its efficacy in protecting neural cells from oxidative stress and trophic factor deprivation, as well as promoting the differentiation of oligodendrocyte precursor cells.[4] This document provides a comprehensive technical overview of BN201, including its mechanism of action, preclinical efficacy data, key experimental protocols, and clinical development status, intended for professionals in the field of neuroscience and drug development.

Introduction

Neurodegenerative diseases such as Multiple Sclerosis (MS), glaucoma, and Acute Optic Neuritis (AON) are characterized by progressive neuronal and axonal loss, often accompanied by demyelination.[4][5] Current therapeutic strategies frequently focus on mitigating inflammation but often fail to address the underlying neurodegeneration or promote repair.[2][6] BN201 emerged from a screening campaign designed to identify novel compounds with direct neuroprotective and pro-remyelinating activities.[3][7] This highly soluble small molecule can cross the blood-brain barrier and has shown benefits in various animal models of neurodegeneration, inflammation, and demyelination.[7][5][6]

Mechanism of Action

BN201's neuroprotective effects are primarily mediated through the activation of the Serum/Glucocorticoid-Regulated Kinase (SGK) family, particularly SGK2.[8][9][10] This activation is a crucial component of the Insulin-like Growth Factor 1 (IGF-1) survival pathway.[3][7][4]

2.1 Primary Signaling Cascade

The binding of BN201 to SGK2 initiates a downstream signaling cascade that leads to two principal pro-survival outcomes:

• Phosphorylation of NDRG1: BN201 induces the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1), a key event in cellular stress responses and differentiation.[3][4]

• Translocation of Foxo3a: It promotes the translocation of the Forkhead box O3 (Foxo3a) transcription factor from the nucleus to the cytoplasm.[3] This sequestration prevents Foxo3a from inducing the expression of pro-apoptotic genes, thereby shifting the cellular balance towards survival, antioxidant responses, and anti-apoptotic gene expression.

References

• 1. biospace.com [biospace.com]
• 2. Neuroprotection Biotech Bionure Reports Successful Phase 1 Study for Lead Candidate BN201 | Andrew Lloyd & Associates [ala.associates]
• 3. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. labiotech.eu [labiotech.eu]
• 6. Alta Life Sciences is leading a 4M € round to finance the clinical development of the Bionures’s neuroprotector BN201 – Alta Life Sciences [altals.com]
• 7. researchgate.net [researchgate.net]
• 8. Bionure initiates a Phase 1 clinical trial of its lead compound BN201 in the United Kingdom - Parc Científic de Barcelona [pcb.ub.edu]
• 9. CataloniaBio & HealthTech | Bionure initiates a Phase I clinical trial of its lead compound BN201 in the UK [catalonia.health]
• 10. BN201 | SGK2 activator | Probechem Biochemicals [probechem.com]

BN201 (OCS-05): A Technical Guide to its Chemical Structure, Properties, and Neuroprotective Mechanism

For Researchers, Scientists, and Drug Development Professionals

Abstract

BN201, also known as OCS-05, is a novel, first-in-class peptoid with significant neuroprotective and remyelinating properties. This document provides a comprehensive technical overview of BN201, detailing its chemical structure, physicochemical and biological properties, and its mechanism of action. Special emphasis is placed on its role in the Insulin-like Growth Factor 1 (IGF-1) signaling pathway. Detailed methodologies for key preclinical experiments are provided, and quantitative data are summarized for ease of reference. This guide is intended to serve as a foundational resource for researchers and professionals involved in the development of neuroprotective therapeutics.

Chemical Structure and Properties

BN201 is a synthetic, small molecule peptidomimetic. Peptoids are a class of peptide mimics with side chains attached to the backbone nitrogen atoms rather than the alpha-carbons, a structural feature that confers resistance to proteolytic degradation and can improve bioavailability.

Chemical Identity

Identifier	Value
IUPAC Name	N-(2-amino-2-oxoethyl)-2-(2-((4-fluorophenethyl)amino)-N-isobutylacetamido)-N-(3-(2-oxopyrrolidin-1-yl)propyl)acetamide
Alternate Name	OCS-05
CAS Number	1361200-34-1[1]
Molecular Formula	C25H38FN5O4[1]
Molecular Weight	491.6 g/mol [1]

Physicochemical Properties

Property	Value
Physical State	Solid
Solubility	Highly soluble
Blood-Brain Barrier	Capable of crossing by active transport[1][2]

Biological Properties

Property	Value	Citation
EC50 (Oligodendrocyte Differentiation)	6.3 µM	[1]
EC50 (Myelination)	16.6 µM	[1]
Elimination Half-Life (Single Ascending Dose)	3.35 to 8.23 hours	[3]
Elimination Half-Life (Multiple Ascending Dose)	8.63 to 12.2 hours	[3]

Mechanism of Action: The IGF-1 Signaling Pathway

BN201 exerts its neuroprotective effects by modulating the Insulin-like Growth Factor 1 (IGF-1) signaling pathway.[4][5] It has been shown to physically bind to and activate Serum/Glucocorticoid-regulated Kinase 2 (SGK2), a downstream effector in the IGF-1 pathway.[4][6]

Activation of SGK2 by BN201 initiates a signaling cascade that leads to the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the subsequent translocation of the Forkhead box O3 (FOXO3) transcription factor from the nucleus to the cytoplasm.[4][5] The cytoplasmic sequestration of FOXO3 prevents it from initiating the transcription of pro-apoptotic genes, thereby promoting neuronal survival and resilience to stress.

BN201 Signaling Pathway

Preclinical and Clinical Data

In Vitro Efficacy

Assay	Cell Line	Outcome
Neuronal Differentiation	PC12 (rat pheochromocytoma)	Promoted
Neuroprotection against Oxidative Stress	SH-SY5Y (human neuroblastoma)	Increased survival
Myelination	Co-culture of neurons and oligodendrocyte progenitor cells	Promoted

In Vivo Efficacy (Animal Models)

Model	Key Findings
Experimental Autoimmune Encephalomyelitis (EAE) - Multiple Sclerosis Model	Reduced axonal and neuronal loss in the spinal cord and optic nerve.
Lysolecithin-Induced Demyelination - Optic Neuritis Model	Reduced damage to the optic nerve and retina.
Rat Glaucoma Model	Prevented retinal ganglion cell loss.

Clinical Trial Highlights

A Phase 1 clinical trial in healthy volunteers demonstrated that BN201 (OCS-05) was safe and well-tolerated.[6] A subsequent Phase 2 trial (ACUITY) in patients with acute optic neuritis showed promising results.[2]

Endpoint	Result
Ganglion Cell-Inner Plexiform Layer (GCIPL) Thickness	43% improvement compared to placebo at 3 months.
Retinal Nerve Fiber Layer (RNFL) Thickness	28% improvement by 6 months.
Low Contrast Letter Acuity (LCVA)	Statistically significant improvement at 3 and 6 months.

Experimental Protocols

In Vitro Neuroprotection Assay (SH-SY5Y Cells)

This protocol outlines the general procedure for assessing the neuroprotective effects of BN201 against oxidative stress in a human neuroblastoma cell line.

References

• 1. Myelin Oligodendrocyte Glycoprotein (MOG35-55) Induced Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice [jove.com]
• 2. Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis [en.bio-protocol.org]
• 3. Video: Visual Evoked Potential Recording in a Rat Model of Experimental Optic Nerve Demyelination [jove.com]
• 4. researchgate.net [researchgate.net]
• 5. Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis [bio-protocol.org]
• 6. Inducing Local Demyelination in the Optic Nerve Using Lysolecithin [jove.com]

BN201 (OCS-05): A Technical Guide to a First-in-Class Neuroprotective Agent

Introduction

BN201, also known as OCS-05, is a first-in-class small molecule peptoid that has emerged as a promising neuroprotective and remyelinating therapy.[1] Developed through the screening of combinatorial chemical libraries, BN201 was identified for its potent ability to promote the survival of neural cells under conditions of oxidative stress and trophic factor deprivation.[1][2][3] Preclinical research has demonstrated its efficacy in preventing axonal and neuronal loss and promoting remyelination in various models of neuroinflammatory and neurodegenerative diseases, including multiple sclerosis, glaucoma, and acute optic neuritis.[1][3] Its therapeutic potential is attributed to its ability to modulate critical cell survival and differentiation pathways. BN201 has successfully completed Phase 1 safety trials in healthy volunteers and has shown significant positive outcomes in a Phase 2 trial for acute optic neuritis, positioning it as a candidate for addressing the high unmet medical need for therapies that can prevent neurodegeneration and repair nerve damage.[4][5]

Core Mechanism of Action

BN201 exerts its neuroprotective effects by modulating key components of the insulin growth factor 1 (IGF-1) signaling pathway.[1][3] The compound is a peptidomimetic that activates serum-glucocorticoid kinase (SGK), which in turn triggers a cascade of downstream events crucial for neuronal survival and repair.[3]

A primary consequence of SGK activation by BN201 is the modulation of the transcription factor Foxo3. BN201 induces the translocation of Foxo3 from the nucleus to the cytoplasm.[1][3] This cytoplasmic sequestration of Foxo3 is a critical pro-survival signal, as it suppresses the expression of apoptotic genes while inducing anti-apoptotic, antioxidant, and other cell survival genes.[3] Concurrently, this pathway leads to the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1), another key event in promoting cell survival.[1][3]

Caption: BN201 (OCS-05) signaling pathway promoting neuroprotection.

Preclinical Research

BN201 has undergone extensive preclinical evaluation to characterize its neuroprotective and remyelinating capabilities.

In Vitro Studies

1. Neuroprotection Against Oxidative Stress

• Objective: To determine the ability of BN201 to protect neuronal cells from oxidative stress-induced cell death.

• Methodology:

  • Cell Culture: Human neuroblastoma SH-SY5Y cells were differentiated into a neuronal phenotype using retinoic acid (10 μM) for 6 days.[3]

  • Treatment: Differentiated cells were pre-treated with various concentrations of BN201 (ranging from 0.03 to 100 μM) for 3 days.[3]

  • Induction of Oxidative Stress: After pre-treatment, oxidative stress was induced by adding either MPP+ (100 μM) or hydrogen peroxide (H₂O₂) (100 μM) to the cell culture medium.[3]

  • Viability Assessment: Cell survival was quantified 48 hours after stress induction using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures metabolic activity.[3]

• Results: BN201 demonstrated a dose-dependent protective effect, promoting the survival of cultured neural cells subjected to oxidative stress.[1][3]

Caption: Workflow for the in vitro neuroprotection assay.

2. Oligodendrocyte Differentiation and Myelination

• Objective: To assess the capacity of BN201 to promote the differentiation of oligodendrocyte precursor cells (OPCs) into mature, myelinating oligodendrocytes.

• Methodology:

  • Cell Culture: OPCs were cultured in the presence of increasing concentrations of BN201 (from 50 nM to 100 μM).[3]

  • Assessment of Differentiation: Differentiation into mature oligodendrocytes was determined by quantifying the number of cells expressing myelin basic protein (MBP+), a key marker of mature oligodendrocytes.[3]

  • Assessment of Myelination: The formation of myelin sheaths around axons was evaluated by quantifying linear MBP+ structures in the culture.[3]

• Results: BN201 was found to promote both the differentiation of OPCs into mature oligodendrocytes and the myelination of axons in a dose-dependent manner.[3]

In Vitro Activity	Effective Concentration (EC₅₀)
OPC Differentiation to Mature Oligodendrocytes (MBP+)	6.3 μM[3]
Axon Myelination (Linear MBP+ Structures)	16.6 μM[3]

In Vivo Studies

BN201 has been evaluated in several animal models of neurological disease, where it has demonstrated significant neuroprotective effects.

• Multiple Sclerosis (MS) Model: In the Experimental Autoimmune Encephalomyelitis (EAE) model, a standard for MS research, BN201 treatment prevented axonal and neuronal loss and promoted remyelination.[1][3]

• Demyelination Model: In a model of chemically induced demyelination, BN201 also showed robust remyelination effects.[3]

• Glaucoma Model: In an animal model of glaucoma, BN201 was effective in preventing neuronal loss.[3]

Clinical Development

The clinical development of BN201 (OCS-05) has progressed through Phase 1 and Phase 2 trials, confirming its safety and demonstrating clinical efficacy.

Phase 1 Clinical Trial (NCT03630497)

• Objective: To investigate the safety, tolerability, and pharmacokinetics of single and multiple ascending doses of BN201 in healthy volunteers.

• Study Design: A randomized, double-blind, placebo-controlled study involving 48 healthy volunteers. The trial consisted of two parts:

  • Single Ascending Dose (SAD): Subjects received a single 2-hour intravenous infusion of BN201 or placebo.

  • Multiple Ascending Dose (MAD): Subjects received a 2-hour intravenous infusion of BN201 or placebo daily for 5 consecutive days.

• Methodology: Safety assessments included adverse event monitoring, blood tests, electrocardiograms (ECG), Holter monitoring, brain MRI, and EEG. Pharmacokinetic parameters (Cmax, AUC, T₁/₂) were determined from plasma concentrations.

• Results: BN201 was found to be safe and well-tolerated across all tested doses. No drug-related serious adverse events were reported. The pharmacokinetic profile showed that drug exposure increased in a dose-proportional manner, and no drug accumulation was observed after multiple doses.

Table 1: Summary of Phase 1 Pharmacokinetic Parameters

Cohort	Dose (mg/kg)	Cmax (ng/mL)	AUC₀-∞ (ng·h/mL)	T₁/₂ (hours)
SAD	0.05	26.6	102	3.35
0.2	103	425	4.80
0.4	196	823	4.90
0.8	417	1850	5.37
1.6	830	4410	6.57
2.4	1340	6940	7.37
3.2	1790	9930	8.23
MAD	2.4	1480 (Day 5)	7720 (Day 5 AUC₀-₂₄)	8.63 (Day 5)
3.0	1890 (Day 5)	10400 (Day 5 AUC₀-₂₄)	12.2 (Day 5)
Data sourced from the Phase 1 study publication.

Phase 2 Clinical Trial (ACUITY, NCT04762017)

• Objective: To evaluate the safety and efficacy of OCS-05 in patients with acute optic neuritis (AON).

• Study Design: A randomized, double-blind, placebo-controlled, multi-center study. 33 patients with recent onset unilateral AON of demyelinating origin were randomized to receive either OCS-05 (2 mg/kg/day or 3 mg/kg/day) or placebo.[4][5]

• Methodology: The drug was administered as a once-daily intravenous infusion for 5 consecutive days, in addition to the standard of care (corticosteroids).[2][5] The primary endpoint was safety, focusing on cardiac parameters (ECG).[5][6] Secondary efficacy endpoints included structural changes in the retina measured by Optical Coherence Tomography (OCT) and changes in visual function.[2][5]

• Results: The trial successfully met its primary safety endpoint, showing no significant difference in ECG abnormalities between the OCS-05 and placebo groups.[5][6] Furthermore, OCS-05 demonstrated statistically significant and clinically meaningful improvements in key secondary efficacy endpoints, indicating both structural neuroprotection and functional vision improvement.[4][5]

Table 2: Summary of Key Phase 2 Efficacy Outcomes (3 mg/kg/day vs. Placebo)

Efficacy Endpoint	Timepoint	Improvement with OCS-05 vs. Placebo	p-value
Structural Outcomes (OCT)
GCIPL¹ Thickness	Month 3	43%[5]	0.049[5]
Month 6	Maintained Improvement[7]	0.052[5]
RNFL² Thickness	Month 3	28%[5]	0.045[5]
Month 6	30%[5]	0.033
Functional Outcome
Low Contrast Visual Acuity	Month 3	~18 Letter Gain[4]	-
Month 6	~15 Letter Gain[4][7]	-
¹Ganglion Cell-Inner Plexiform Layer; ²Retinal Nerve Fiber Layer. Data based on publicly announced topline results.[2][4][5][6][7]

Conclusion

The comprehensive research and development program for BN201 (OCS-05) provides a strong foundation for its potential as a first-in-class neuroprotective and restorative therapy. Its well-defined mechanism of action, centered on the activation of the pro-survival SGK/Foxo3 pathway, is supported by robust preclinical data in both cellular and animal models of neurological damage. The favorable safety and pharmacokinetic profile established in the Phase 1 trial, coupled with the significant structural and functional benefits observed in the Phase 2 ACUITY trial for acute optic neuritis, underscore its therapeutic promise. BN201 represents a significant advancement in the effort to move beyond symptomatic treatment towards therapies that directly protect and repair the nervous system.

References

• 1. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation [pubmed.ncbi.nlm.nih.gov]
• 2. ophthalmologytimes.com [ophthalmologytimes.com]
• 3. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. multiplesclerosisnewstoday.com [multiplesclerosisnewstoday.com]
• 5. hcplive.com [hcplive.com]
• 6. modernretina.com [modernretina.com]
• 7. OCS-05 Shows Efficacy | Retinal Physician [retinalphysician.com]

Preclinical Profile of BN201: A Neuroprotective Peptoid for Neurodegenerative Conditions

A Technical Whitepaper for Researchers and Drug Development Professionals

Executive Summary

BN201 is a novel, small molecule peptoid that has demonstrated significant neuroprotective effects in a range of preclinical models of neurodegeneration. Identified through the screening of combinatorial chemical libraries, BN201 has shown the ability to promote the survival of neural cells under stressors such as oxidative stress and trophic factor deprivation.[1][2] In vivo studies have further established its efficacy in preventing axonal and neuronal loss and promoting remyelination in animal models of multiple sclerosis, glaucoma, and chemically induced demyelination.[1][2] The mechanism of action of BN201 is linked to the modulation of the Insulin-like Growth Factor 1 (IGF-1) signaling pathway, specifically through its interaction with serum-glucocorticoid kinase (SGK).[1][2] This technical document provides a comprehensive overview of the preclinical data for BN201, including detailed experimental protocols, quantitative results, and a visualization of its proposed signaling pathway.

In Vitro Neuroprotective Effects of BN201

BN201 has been evaluated in a variety of in vitro assays to characterize its neuroprotective and pro-myelination properties.

Protection Against Neuronal Cell Death

BN201 has demonstrated the ability to protect human and mouse neuronal cell lines from various insults.

Table 1: Summary of In Vitro Neuroprotection Data for BN201

Cell Line	Insult	BN201 Concentration	Outcome	Quantitative Result
SH-SY5Y (human neuroblastoma)	MPP+ (100 µM)	20 ng/mL	Increased cell viability	BN201 treated: 96.6 ± 3.3% vs. MPP+ control: 90.5 ± 1.5%[2]
SH-SY5Y (human neuroblastoma)	Hydrogen Peroxide (100 µM)	20 ng/mL	Increased cell viability	Data not provided in abstract
NSC34 (mouse motor neuron)	Trophic factor deprivation	2 and 20 µg/mL	Enhanced cell viability	BN201 treated: 98.11 ± 6.14% vs. untreated control: 69.64 ± 10.12% (p=0.02)[2]
RN22 (Schwann cells)	Oxidative Stress	Not specified	Protection from oxidative stress	Data not provided in abstract

Promotion of Oligodendrocyte Differentiation and Myelination

BN201 has been shown to promote the maturation of oligodendrocyte precursor cells (OPCs) into myelinating oligodendrocytes.

Table 2: In Vitro Myelination Data for BN201

Assay	BN201 Concentration	Outcome
OPC to mature oligodendrocyte differentiation	100 µM	Promotes differentiation[2]
Myelination of retinal ganglion cell axons	Increasing concentrations	Promotes myelination of new axons[2]

In Vivo Efficacy of BN201 in Neurodegenerative Models

The neuroprotective effects of BN201 have been confirmed in rodent models of neuroinflammation and demyelination.

Experimental Autoimmune Encephalomyelitis (EAE) Model of Multiple Sclerosis

In a mouse model of EAE, BN201 treatment after disease onset ameliorated the clinical course of the disease.[2]

Table 3: In Vivo Efficacy of BN201 in the EAE Mouse Model

Animal Model	Treatment Protocol	Outcome
C57BL/6 mice with MOG35-55 induced EAE	Treatment after disease onset (dose not specified in abstract)	Ameliorated clinical course of the disease[2]

Chemically-Induced Demyelination and Glaucoma Models

BN201 has demonstrated protective effects in rat models of optic nerve demyelination and glaucoma.[1][2]

Table 4: In Vivo Efficacy of BN201 in Rat Models of Demyelination and Glaucoma

Animal Model	Treatment Protocol	Outcome
Lysolecithin-induced demyelination of the optic nerve (rat)	35 or 70 mg/kg intraperitoneally, daily for 6 days starting 1 hour after injury	Prevents axonal and neuronal loss, promotes remyelination[2]
Glaucoma model (rat)	Not specified	Prevents axonal and neuronal loss[1][2]

Mechanism of Action: The IGF-1 Signaling Pathway

BN201 exerts its neuroprotective effects by modulating key kinases within the IGF-1 signaling pathway.[1][2]

Interaction with Serum-Glucocorticoid Kinase (SGK)

Binding studies have shown that BN201 physically interacts with a specific set of kinases, with a preference for serum-glucocorticoid kinases (SGK1, SGK2, and SGK3).[2]

Table 5: Competitive Binding of BN201 to Serum-Glucocorticoid Kinases

Kinase	Percentage of Competitive Binding (vs. Control)
SGK2	6.8%[2]
SGK1	25%[2]
SGK3	33%[2]

Downstream Signaling Events

Activation of the IGF-1 pathway by BN201 leads to downstream signaling events that promote cell survival and inhibit apoptosis. This includes the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the translocation of the transcription factor Forkhead box protein O3 (Foxo3) from the nucleus to the cytoplasm.[1][2] The cytoplasmic localization of Foxo3 suppresses the expression of pro-apoptotic genes and induces the expression of anti-apoptotic, antioxidant, and pro-survival genes.[2]

Caption: Proposed signaling pathway of BN201-mediated neuroprotection.

Experimental Protocols

This section provides an overview of the key experimental methodologies used in the preclinical evaluation of BN201, as described in the primary literature.

In Vitro Assays

• Cell Viability Assays (MTT):

  • SH-SY5Y Cells: Human neuroblastoma cells were exposed to the mitochondrial toxin 1-methyl-4-phenylpyridinium (MPP+, 100 µM) or hydrogen peroxide (H2O2, 100 µM) to induce cell death. BN201 (20 ng/mL) was co-incubated, and cell viability was assessed using the MTT assay. Brain-derived neurotrophic factor (BDNF) was used as a positive control.[2]

  • NSC34 Cells: Mouse motor-neuron cells were subjected to trophic factor deprivation. BN201 (2 and 20 µg/mL) was added to the culture medium, and cell viability was measured by MTT assay. Glial cell line-derived neurotrophic factor (G-CSF) and BDNF were used as positive controls.[2]

• Oligodendrocyte Differentiation and Myelination Assays:

  • OPC Differentiation: Mouse oligodendrocyte precursor cells (OPCs) were treated with BN201 (100 µM), and differentiation into mature oligodendrocytes was assessed by immunocytochemistry for myelin basic protein (MBP).[2]

  • Myelination Co-culture: Differentiated retinal ganglion cells (RGCs) were co-cultured with OPCs in the presence of increasing concentrations of BN201. Myelination of axons was quantified by immunostaining for MBP and neurofilaments.[2]

• Kinase Binding Assay:

  • The physical binding of BN201 to a panel of tyrosine kinases, GPCRs, and CNS receptors was evaluated using a competitive binding assay (Kinome assay, DiscoverX). The percentage of competitive binding with respect to control was determined for SGK1, SGK2, and SGK3.[2]

• Foxo3 Translocation Assay:

  • SH-SY5Y cells were treated with BN201, and the subcellular localization of Foxo3 was determined at different time points by immunofluorescence microscopy. The translocation of Foxo3 from the nucleus to the cytoplasm was quantified.[2]

In Vivo Models

• Experimental Autoimmune Encephalomyelitis (EAE):

  • EAE was induced in C57BL/6 mice by immunization with myelin oligodendrocyte glycoprotein peptide 35-55 (MOG35-55).

  • Animals were treated with BN201 or placebo (5% DMSO in saline) after the onset of clinical signs.

  • Clinical scores were recorded daily in a blinded manner.[2]

• Lysolecithin-Induced Demyelination:

  • Demyelination of the optic nerve was induced in Sprague-Dawley rats by a single intravitreal injection of lysolecithin.

  • BN201 (35 or 70 mg/kg) or placebo was administered intraperitoneally daily for 6 days, starting 1 hour after the lysolecithin injection.

  • On day 6, optic nerves were collected for histological analysis of demyelination and axonal loss.[2]

• Glaucoma Model:

  • Details of the glaucoma model used were not provided in the primary abstract. However, the study reports that BN201 was effective in preventing axonal and neuronal loss in this model.[1][2]

Caption: Overview of the preclinical experimental workflow for BN201.

Discussion and Future Directions

The preclinical data for BN201 strongly support its potential as a neuroprotective agent for diseases with an inflammatory and demyelinating component, such as multiple sclerosis and optic neuritis. The compound's ability to promote neuronal survival, oligodendrocyte differentiation, and remyelination, coupled with a defined mechanism of action involving the IGF-1/SGK pathway, makes it a promising candidate for further clinical development.

It is important to note that the currently available preclinical data for BN201 are focused on models of neuroinflammation and glaucoma. Further studies are warranted to explore the efficacy of BN201 in other neurodegenerative conditions, such as Alzheimer's disease, Parkinson's disease, and Huntington's disease, which are characterized by different primary pathologies. Investigating the therapeutic potential of BN201 in these models would significantly broaden its clinical applicability.

Conclusion

BN201 is a first-in-class neuroprotective peptoid with a compelling preclinical data package. Its demonstrated efficacy in promoting neuronal and axonal survival and enhancing remyelination in relevant disease models, along with a well-characterized mechanism of action, positions BN201 as a promising therapeutic candidate for neurodegenerative diseases. Continued research and clinical evaluation will be crucial to fully elucidate its therapeutic potential.

References

• 1. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for BN201 in Multiple Sclerosis Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

BN201 (also known as OCS-05) is a first-in-class neuroprotective and remyelinating agent that holds significant promise for the treatment of multiple sclerosis (MS) and other neurodegenerative diseases.[1][2] As a small peptidomimetic molecule, BN201 has demonstrated the ability to promote neuronal survival, stimulate the differentiation of oligodendrocyte precursor cells (OPCs) into mature myelinating oligodendrocytes, and enhance the formation of myelin sheaths around axons.[1][2][3][4] This document provides detailed application notes and experimental protocols for the use of BN201 in preclinical MS models, intended for researchers, scientists, and drug development professionals.

Mechanism of Action: BN201's primary mechanism of action involves the activation of serum and glucocorticoid-regulated kinase 2 (SGK2), a key component of the insulin growth factor 1 (IGF-1) signaling pathway.[3][4] This activation leads to the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the cytoplasmic translocation of the transcription factor Forkhead box protein O3 (Foxo3).[3][4] The modulation of this pathway is critical for promoting cell survival and differentiation, offering a distinct therapeutic approach compared to conventional immunomodulatory treatments for MS.[1]

Data Presentation

The following tables summarize the quantitative data from preclinical studies evaluating the efficacy of BN201 in models relevant to multiple sclerosis.

Table 1: In Vitro Efficacy of BN201 in Neuronal and Myelination Assays

Assay Type	Cell Line/Primary Cells	Challenge/Stimulus	BN201 Concentration	Outcome Measure	Result	Reference
Neuroprotection	Human SH-SY5Y Neuroblastoma Cells	100 µM H₂O₂ (Oxidative Stress)	0.03 - 5 nM	Cell Viability (% of control)	Increased survival from 40% to 47-60%	[3]
Neuroprotection	Human SH-SY5Y Neuroblastoma Cells	100 µM MPP⁺ (Mitochondrial Toxin)	20 ng/mL	Cell Viability (% of control)	Almost complete prevention of neuronal loss (96.6% viability)	[3]
OPC Differentiation	Primary Mouse OPCs and Retinal Ganglion Cells (RGCs) Co-culture	---	50 nM - 100 µM	Number of Mature Oligodendrocytes (MBP⁺ cells)	Dose-dependent increase in OPC differentiation (EC₅₀ = 6.3 µM)	[3]
Myelination	Primary Mouse OPCs and RGCs Co-culture	---	50 nM - 100 µM	Myelin Sheath Formation (linear MBP⁺ structures)	Enhanced axon myelination (EC₅₀ = 16.6 µM)	[3]

Table 2: In Vivo Efficacy of BN201 in the Experimental Autoimmune Encephalomyelitis (EAE) Model

Animal Model	EAE Induction	Treatment Regimen	BN201 Dosage	Outcome Measure	Result	Reference
C57BL/6 Mice	MOG₃₅₋₅₅ peptide	Prophylactic or Therapeutic	Not specified	Clinical Score	Amelioration of the clinical course of the disease	[2][4]
C57BL/6 Mice	MOG₃₅₋₅₅ peptide	Not specified	Not specified	Axonal and Neuronal Loss	Prevention of axonal and neuronal loss in the spinal cord	[3][4]
C57BL/6 Mice	MOG₃₅₋₅₅ peptide	Not specified	Not specified	Remyelination	Promotion of remyelination	[3][4]

Note: Specific dosage and administration details for the in vivo EAE model have not been publicly disclosed in the reviewed literature. The protocol provided below is a representative method based on standard EAE models.

Experimental Protocols

Protocol 1: In Vitro Neuroprotection Assay Against Oxidative Stress

This protocol assesses the neuroprotective effects of BN201 against oxidative stress-induced cell death in a human neuroblastoma cell line.

Materials:

• Human SH-SY5Y neuroblastoma cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Retinoic Acid

• BN201

• Hydrogen Peroxide (H₂O₂) or MPP⁺

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• DMSO

• 96-well plates

Procedure:

• Cell Culture and Differentiation:

  • Culture SH-SY5Y cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

  • To induce a neuronal phenotype, seed cells in 96-well plates and treat with 10 µM retinoic acid for 6 days.

• BN201 Treatment:

  • Prepare a stock solution of BN201 in a suitable solvent (e.g., sterile water or PBS) and dilute to final concentrations (e.g., 0.03, 0.1, 0.5, 1, 3, 5 nM for H₂O₂ challenge; 20 ng/mL for MPP⁺ challenge) in fresh culture medium.

  • Pre-treat the differentiated SH-SY5Y cells with the BN201 solutions for 3 days. Include a vehicle-only control.

• Induction of Oxidative Stress:

  • After 30 minutes of the final BN201 treatment, add H₂O₂ to a final concentration of 100 µM or MPP⁺ to a final concentration of 100 µM to the respective wells.

• Assessment of Cell Viability (MTT Assay):

  • After 48 hours of incubation with the oxidative stress agent, add MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and dissolve the formazan crystals in DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control group.

Protocol 2: In Vitro OPC Differentiation and Myelination Assay

This protocol evaluates the potential of BN201 to promote the differentiation of OPCs and subsequent myelination of axons in a co-culture system.

Materials:

• Primary Retinal Ganglion Cells (RGCs) from P8 mice

• Primary Oligodendrocyte Precursor Cells (OPCs)

• Neurobasal medium

• B27 supplement

• Glutamine

• Penicillin-Streptomycin

• BN201

• DAPT (γ-secretase inhibitor, positive control)

• Anti-MBP (Myelin Basic Protein) antibody

• Anti-Olig2 antibody

• Fluorescently labeled secondary antibodies

• DAPI (4',6-diamidino-2-phenylindole)

Procedure:

• RGC Culture and Axon Growth:

  • Isolate and culture primary RGCs from P8 mice in a suitable culture vessel.

  • Allow the RGCs to differentiate and extend axons for a sufficient period.

• OPC Co-culture and Treatment:

  • Isolate OPCs from neonatal mouse brains.

  • Add the OPCs to the RGC culture.

  • Treat the co-cultures with increasing concentrations of BN201 (e.g., 50 nM to 100 µM).

  • Include a vehicle control and a positive control (1 µM DAPT).

• Immunofluorescence Staining and Analysis:

  • After an appropriate incubation period (e.g., 7-10 days), fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells and block non-specific binding sites.

  • Incubate with primary antibodies against MBP (marker for mature oligodendrocytes and myelin) and Olig2 (marker for oligodendrocyte lineage cells).

  • Wash and incubate with appropriate fluorescently labeled secondary antibodies and DAPI for nuclear staining.

• Quantification:

  • Capture images using a fluorescence microscope.

  • Quantify the number of MBP⁺ cells to assess OPC differentiation.

  • Quantify the length and number of linear MBP⁺ structures co-localized with axons to assess myelination.

Protocol 3: Representative In Vivo Experimental Autoimmune Encephalomyelitis (EAE) Model

This protocol describes a standard method for inducing EAE in C57BL/6 mice to evaluate the therapeutic potential of BN201.

Materials:

• Female C57BL/6 mice (8-12 weeks old)

• Myelin Oligodendrocyte Glycoprotein peptide 35-55 (MOG₃₅₋₅₅)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis Toxin (PTX)

• BN201

• Sterile PBS

• Syringes and needles

Procedure:

• EAE Induction:

  • On day 0, immunize mice subcutaneously at two sites on the flank with an emulsion of MOG₃₅₋₅₅ (e.g., 100-200 µg) in CFA.

  • On day 0 and day 2, administer Pertussis Toxin (e.g., 100-200 ng) intraperitoneally.

• Clinical Scoring:

  • Monitor the mice daily for clinical signs of EAE starting from day 7 post-immunization.

  • Score the clinical severity on a scale of 0-5:

    • 0: No clinical signs

    • 1: Limp tail

    • 2: Hind limb weakness

    • 3: Hind limb paralysis

    • 4: Hind and forelimb paralysis

    • 5: Moribund or dead

• BN201 Treatment Regimens:

  • Prophylactic Treatment: Begin administration of BN201 one day before or on the day of EAE induction and continue daily throughout the experiment.

  • Therapeutic Treatment: Begin administration of BN201 upon the onset of clinical signs (e.g., clinical score of 1 or 2) and continue daily.

  • Administration: The route of administration (e.g., intraperitoneal, subcutaneous, or oral) and the optimal dosage of BN201 need to be determined based on pharmacokinetic and tolerability studies. A vehicle control group should be included.

• Outcome Measures:

  • Primary: Daily clinical score, incidence of disease, and mean peak score.

  • Secondary (at study termination):

    • Histopathology: Analyze spinal cord sections for inflammation (e.g., H&E staining) and demyelination (e.g., Luxol Fast Blue staining).

    • Immunohistochemistry: Stain for immune cell infiltration (e.g., CD4⁺, CD8⁺ T cells, macrophages) and axonal integrity (e.g., neurofilament staining).

    • Flow Cytometry: Analyze immune cell populations in the spleen and central nervous system.

    • Biomarker Analysis: Measure levels of relevant cytokines and chemokines in serum or CNS tissue.

Visualizations

Signaling Pathway of BN201

Caption: BN201 signaling pathway promoting neuroprotection and myelination.

Experimental Workflow for EAE Model

Caption: Experimental workflow for evaluating BN201 in the EAE mouse model.

Logical Relationship of BN201's Dual Action

Caption: Dual neuroprotective and remyelinating actions of BN201 in MS models.

References

• 1. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Mannan-MOG35-55 Reverses Experimental Autoimmune Encephalomyelitis, Inducing a Peripheral Type 2 Myeloid Response, Reducing CNS Inflammation, and Preserving Axons in Spinal Cord Lesions [frontiersin.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for BN201 in In Vivo Glaucoma Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage, experimental protocols, and potential mechanisms of action for a hypothetical neuroprotective agent, BN201, in pre-clinical in vivo glaucoma research. The data and protocols presented are synthesized from established methodologies and findings in the field of glaucoma neuroprotection.

Data Presentation: Dosage of Neuroprotective Agents in In Vivo Glaucoma Models

The following table summarizes dosages of various neuroprotective agents used in rodent models of glaucoma. This information can serve as a guide for determining appropriate dosage ranges for novel compounds like BN201.

Compound	Animal Model	Administration Route	Dosage	Outcome
Brimonidine	Mouse (Optic Nerve Crush)	Topical (eye drops) & Intraperitoneal (IP)	Eye drops: 2 mg/5 mL, twice daily; IP: 2 mg/kg/day	Increased Retinal Ganglion Cell (RGC) survival[1]
Non-Human Primate (Experimental Glaucoma)	Intravitreal DDS	67 µg and 200 µg	Reduced RNFL thinning and RGC loss
Memantine	Rat (Sodium Hyaluronate-induced Glaucoma)	Intraperitoneal	10 mg/kg, daily	Preserved retinal ultrastructure[2]
Rat (Pressure-induced Ischemia)	Intraperitoneal	5, 10, 20 mg/kg (single dose)	Dose-dependent preservation of retinal function[3]
Rat (Optic Nerve Injury & Ocular Hypertension)	Intraperitoneal & Osmotic Pump	5 mg/kg (IP); 10 mg/kg/day (pump)	Increased RGC survival[4]
Resveratrol	Mouse (Microbead-induced Ocular Hypertension)	Intravitreal	1 µL of 3 µM or 30 µM solution	Rescued RGCs from cell death[5][6][7]
Rat & Mouse (Various models)	Intraperitoneal, Intragastric, Intravitreal	10-300 mg/kg (IP), 20 mg/kg/day (IG), 0.5-100 µM (IVT)	Neuroprotective effects on RGCs[8]
Citicoline	Rat (Simulated Glaucoma)	Oral	Not specified, but effective in restoring neural signals	Protected nerve tissues and reduced vision loss[9]
Human (Glaucoma)	Oral	500-1000 mg/day	Potential to slow disease progression[10]
Coenzyme Q10	Rat (Ocular Hypertension)	Topical (eye drops)	0.1% CoQ10, twice daily	Inhibited RGC apoptosis[11]
Mouse (Genetic Glaucoma - DBA/2J)	Oral (in diet)	1.6 - 2.0 g/kg body weight	Prevented glaucomatous damage[12]
Ginkgo Biloba Extract	Rat (Laser-induced Ocular Hypertension)	Oral	1.2, 12, 120, 200 mg/mL, daily	Provided neuroprotection against retinal damage[13]
Rat (Chronic Glaucoma)	Oral	100 mg/kg	Reduced apoptosis of retinal photoreceptor cells[14]

Experimental Protocols

Induction of Ocular Hypertension (OHT) in Mice using Microbeads

This protocol describes a common method for inducing elevated intraocular pressure (IOP) in mice to model glaucoma.[15][16][17][18]

Materials:

• Polystyrene microbeads (15 µm diameter)

• Sterile Phosphate-Buffered Saline (PBS)

• Anesthetic (e.g., Ketamine/Xylazine mixture)

• Topical anesthetic (e.g., proparacaine 0.5%)

• Surgical microscope

• 33-gauge needle and Hamilton syringe

• Tonometer for measuring IOP

Procedure:

• Animal Preparation: Anesthetize the mouse via intraperitoneal injection of a Ketamine/Xylazine mixture. Apply a drop of topical anesthetic to the eye.

• Microbead Preparation: Resuspend polystyrene microbeads in sterile PBS to a concentration of 5.0 × 10^6 beads/mL.

• Anterior Chamber Injection: Under a surgical microscope, carefully puncture the cornea near the limbus with a 33-gauge needle.

• Slowly inject 2 µL of the microbead suspension into the anterior chamber.

• Withdraw the needle carefully to prevent reflux.

• Post-operative Care: Apply a topical antibiotic to the eye to prevent infection. Monitor the animal until it has fully recovered from anesthesia.

• IOP Measurement: Measure IOP at baseline and at regular intervals post-injection (e.g., daily for the first week, then weekly) using a tonometer. A significant and sustained elevation in IOP indicates successful induction of the model.

Drug Administration Protocols

a) Topical Administration (Eye Drops)

This method is suitable for delivering drugs to the anterior segment of the eye.[19][20]

Procedure:

• Gently restrain the animal.

• Position the micropipette with the drug solution (typically 5-10 µL) just above the cornea, avoiding contact.

• Instill a single drop onto the center of the cornea. The animal's blink reflex will help distribute the drop across the ocular surface.

• If multiple topical drugs are being administered, wait at least 5 minutes between each to prevent washout.[19]

b) Intravitreal Injection

This method delivers the drug directly into the vitreous cavity, bypassing the blood-retinal barrier to target the retina and optic nerve.[3][21][22][23][24][25]

Procedure:

• Anesthetize the animal as described above.

• Under a surgical microscope, use a 33-gauge or smaller needle attached to a Hamilton syringe.

• Puncture the sclera approximately 1-1.5 mm posterior to the limbus, avoiding the lens and major blood vessels.

• Slowly inject a small volume (typically 1-2 µL) of the drug solution into the vitreous cavity.

• Hold the needle in place for a few seconds before slowly withdrawing it to minimize reflux.

• Apply topical antibiotic ointment.

Quantification of Retinal Ganglion Cell (RGC) Survival

This protocol outlines the process of quantifying RGCs in retinal flatmounts, a key endpoint for assessing neuroprotection.[26][27][28][29]

Materials:

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA)

• Blocking solution (e.g., PBS with 5% normal goat serum and 0.3% Triton X-100)

• Primary antibody against an RGC marker (e.g., Brn3a or RBPMS)

• Fluorescently-labeled secondary antibody

• Mounting medium with DAPI

• Fluorescence microscope and imaging software

Procedure:

• Tissue Harvest and Fixation: Euthanize the animal and enucleate the eyes. Fix the eyes in 4% PFA for 1-2 hours.

• Retinal Dissection: Dissect the retina from the eyecup in PBS.

• Immunostaining:

  • Permeabilize and block the retinas in blocking solution for 1-2 hours at room temperature.

  • Incubate the retinas in the primary antibody solution overnight at 4°C.

  • Wash the retinas several times in PBS.

  • Incubate in the secondary antibody solution for 2 hours at room temperature in the dark.

  • Wash the retinas again in PBS.

• Mounting: Make four radial cuts in the retina to allow it to be flattened. Mount the retina on a microscope slide with the ganglion cell layer facing up, using a mounting medium containing DAPI.

• Imaging and Quantification:

  • Acquire images from standardized fields in each quadrant of the retina using a fluorescence microscope.

  • Count the number of labeled RGCs manually or using automated cell counting software.[27][29]

  • Calculate the average RGC density (cells/mm²) for each retina.

Signaling Pathways and Experimental Workflows

Signaling Pathways in Glaucoma Neuroprotection

Several signaling pathways are implicated in the survival and death of retinal ganglion cells in glaucoma. Neuroprotective agents like BN201 may target one or more of these pathways to promote RGC survival.

References

• 1. A combination of topical and systemic administration of brimonidine is neuroprotective in the murine optic nerve crush model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuroprotective Effects of Memantine in the Retina of Glaucomatous Rats: An Electron Microscopic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. Neuroprotective Effect of Memantine in Different Retinal Injury Models in Rats | Semantic Scholar [semanticscholar.org]
• 5. iovs.arvojournals.org [iovs.arvojournals.org]
• 6. Protection of the Retinal Ganglion Cells: Intravitreal Injection of Resveratrol in Mouse Model of Ocular Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. Protective effect of resveratrol on retinal damage in glaucoma: a systematic review and meta-analysis of preclinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Citicoline Protects Against Glaucoma Without Reducing Fluid Pressure in Eye | NYU Langone News [nyulangone.org]
• 10. researchgate.net [researchgate.net]
• 11. Topical Coenzyme Q10 demonstrates mitochondrial-mediated neuroprotection in a rodent model of ocular hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. iovs.arvojournals.org [iovs.arvojournals.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. benthamdirect.com [benthamdirect.com]
• 17. A Comprehensive Protocol for Microbead-Induced Ocular Hypertension in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Scholars@Duke publication: A Comprehensive Protocol for Microbead-Induced Ocular Hypertension in Mice. [scholars.duke.edu]
• 19. Routes of Administration for Ocular Medications in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 20. Therapeutic Effects of Topical Application of Lycium barbarum Polysaccharide in a Murine Model of Dry Eye - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Intraocular Injections in mice [bio-protocol.org]
• 22. A protocol to inject ocular drug implants into mouse eyes - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Intravitreal Injection and Quantitation of Infection Parameters in a Mouse Model of Bacterial Endophthalmitis - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Video: Intravitreal Injection and Quantitation of Infection Parameters in a Mouse Model of Bacterial Endophthalmitis [jove.com]
• 25. A Novel and Low-cost Approach for Intravitreal Injection in an Experimental Model of Endophthalmitis - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Efficient Estimation of Retinal Ganglion Cell Number: a Stereological Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 27. A freely available semi-automated method for quantifying retinal ganglion cells in entire retinal flatmounts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Methods to Identify Rat and Mouse Retinal Ganglion Cells in Retinal Flat-Mounts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Optimizing Retinal Ganglion Cell Nuclear Staining for Automated Cell Counting - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for BN201 Administration in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

BN201 is a small molecule peptoid that has demonstrated significant neuroprotective effects in various preclinical rodent models of neurological diseases. It has been shown to promote neuronal survival, axonal protection, and remyelination, making it a promising candidate for the treatment of neurodegenerative and neuroinflammatory conditions.[1][2] This document provides detailed application notes and protocols for the administration of BN201 in rodent models of Multiple Sclerosis (Experimental Autoimmune Encephalomyelitis), Glaucoma, and chemically induced demyelination.

Mechanism of Action

BN201 modulates several kinases involved in the Insulin Growth Factor 1 (IGF-1) signaling pathway.[1][2] It is known to interact with serum-glucocorticoid kinase (SGK) and midkine, leading to the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the translocation of the transcription factor Foxo3 from the nucleus to the cytoplasm.[1][2] This cascade of events is associated with enhanced neuronal and axonal survival.[1]

Caption: Proposed signaling pathway of BN201, highlighting its role in activating the IGF-1 receptor pathway to promote neuronal survival.

Data Presentation

While the available literature qualitatively describes the efficacy of BN201 in the rodent models discussed below, specific quantitative data from these studies are not consistently reported in a format that allows for direct tabular comparison. The following tables summarize the key qualitative findings.

Table 1: Summary of BN201 Efficacy in Rodent Models of Neurological Disease

Rodent Model	Key Qualitative Outcomes	Reference
Experimental Autoimmune Encephalomyelitis (EAE)	Ameliorates the clinical course of the disease.	[1]
Glaucoma	Prevents axonal and neuronal loss.	[1][2]
Chemically Induced Demyelination (Lysolecithin)	Promotes remyelination.	[1][2]

Note on Cancer Models: Extensive searches of the available scientific literature did not yield any studies or data regarding the administration of BN201 in rodent cancer models. Therefore, no application notes, protocols, or data tables for oncology-related studies can be provided at this time.

Experimental Protocols

Experimental Autoimmune Encephalomyelitis (EAE) Model in Mice

This protocol describes the administration of BN201 in a mouse model of Multiple Sclerosis.

Materials:

• BN201

• Vehicle: 5% DMSO in physiological saline

• C57BL/6 mice

• MOG₃₅₋₅₅ peptide

• Complete Freund's Adjuvant (CFA)

• Mycobacterium tuberculosis H37Ra

• Pertussis toxin (PTX)

• Standard animal housing and handling equipment

• Syringes and needles for immunization and administration

Experimental Workflow:

References

• 1. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing BN201 Efficacy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques and protocols for evaluating the efficacy of BN201, a promising neuroprotective and remyelinating agent. The information is compiled from preclinical studies to guide the design and execution of experiments aimed at characterizing the therapeutic potential of this compound.

Introduction to BN201

BN201 is a small molecule peptoid that has demonstrated significant neuroprotective and pro-remyelinating effects in various preclinical models of neurological diseases.[1][2] Its mechanism of action involves the modulation of the Insulin-like Growth Factor 1 (IGF-1) signaling pathway, primarily through the activation of serum-glucocorticoid kinase (SGK), leading to the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the cytoplasmic translocation of the transcription factor Foxo3.[1][2] This cascade of events promotes neuronal survival, enhances oligodendrocyte differentiation, and facilitates the myelination of axons.[1][2]

Mechanism of Action Signaling Pathway

The proposed signaling pathway for BN201's neuroprotective and remyelinating effects is illustrated below.

Caption: BN201 Signaling Pathway

In Vitro Efficacy Assessment

A series of in vitro assays are crucial for determining the direct cellular effects of BN201. These assays provide quantitative data on its neuroprotective and pro-myelinating properties.

Data Presentation: In Vitro Efficacy of BN201

Assay Type	Cell Line/Primary Cells	Endpoint Measured	BN201 Concentration	Result
Neuronal Survival Under Oxidative Stress	SH-SY5Y neuroblastoma cells	Cell Viability	0.03 - 5 nM	Increased survival of neurons subjected to oxidative stress.[2]
Oligodendrocyte Precursor Cell (OPC) Differentiation	Primary Rat OPCs	MBP+ cell count	Not Specified	Dose-dependent increase in mature oligodendrocytes.
In Vitro Myelination	Co-culture of OPCs and neurons	Myelin sheath formation	Not Specified	Enhanced axon myelination.
EC50 for OPC Differentiation	Primary Rat OPCs	Differentiation into mature oligodendrocytes	6.3 µM	Effective concentration for 50% of maximal response in OPC differentiation.[2]
EC50 for Myelination	Co-culture of OPCs and neurons	Formation of myelin sheaths	16.6 µM	Effective concentration for 50% of maximal response in myelination.[2]

Experimental Protocols: In Vitro Assays

This protocol is designed to assess the neuroprotective effects of BN201 against oxidative stress-induced cell death.

Caption: Neuronal Survival Assay Workflow

Materials:

• SH-SY5Y human neuroblastoma cell line

• Cell culture medium (e.g., DMEM/F12) with supplements

• Retinoic acid

• BN201

• Hydrogen peroxide (H₂O₂)

• MTT reagent

• 96-well plates

Procedure:

• Seed SH-SY5Y cells in 96-well plates at an appropriate density.

• Differentiate the cells into a neuronal phenotype by treating with retinoic acid for 6 days.[2]

• Pre-treat the differentiated cells with varying concentrations of BN201 for 24 hours.

• Induce oxidative stress by adding a final concentration of 100 µM H₂O₂ to the wells.[2]

• Incubate the plates for 48 hours at 37°C.[2]

• Assess cell viability using the MTT assay according to the manufacturer's instructions.

• Measure the absorbance at the appropriate wavelength and calculate the percentage of cell survival relative to untreated controls.

This protocol evaluates the potential of BN201 to promote the differentiation of OPCs into mature, myelinating oligodendrocytes.

Materials:

• Primary rat oligodendrocyte precursor cells (OPCs)

• Primary rat dorsal root ganglion (DRG) neurons (for co-culture)

• OPC proliferation and differentiation media

• BN201

• Anti-Myelin Basic Protein (MBP) antibody

• Fluorescently labeled secondary antibody

• DAPI (4',6-diamidino-2-phenylindole)

• Microscopy slides or plates

Procedure:

• Isolate and culture primary rat OPCs and DRG neurons.

• For differentiation assays, plate OPCs on a suitable substrate. For myelination assays, co-culture OPCs with established DRG neuron cultures.

• Treat the cultures with BN201 at various concentrations.

• Allow differentiation and myelination to proceed for a defined period (e.g., 7-14 days).

• Fix the cells with 4% paraformaldehyde.

• Perform immunocytochemistry using an anti-MBP antibody to label mature oligodendrocytes and myelin sheaths.

• Counterstain with DAPI to visualize cell nuclei.

• Acquire images using a fluorescence microscope.

• Quantify the number of MBP-positive cells for differentiation and the extent of MBP-positive segments co-localizing with axons for myelination.

In Vivo Efficacy Assessment

In vivo studies are essential to validate the therapeutic potential of BN201 in relevant animal models of neurological diseases.

Data Presentation: In Vivo Efficacy of BN201 (Qualitative Summary)

Animal Model	Disease Modeled	Key Findings with BN201 Treatment
Experimental Autoimmune Encephalomyelitis (EAE)	Multiple Sclerosis	Prevents axonal and neuronal loss; promotes remyelination.[1]
Cuprizone-induced Demyelination	Demyelination	Promotes remyelination.[1]
Glaucoma Model	Glaucoma	Prevents neuronal loss.[1]

Experimental Protocols: In Vivo Models

EAE is a widely used model for multiple sclerosis, characterized by inflammation, demyelination, and axonal damage in the central nervous system.

Caption: EAE Experimental Workflow

Materials:

• C57BL/6 mice

• Myelin oligodendrocyte glycoprotein (MOG) 35-55 peptide

• Complete Freund's Adjuvant (CFA)

• Pertussis toxin

• BN201

• Tissue processing reagents (formalin, paraffin)

• Antibodies for immunohistochemistry (e.g., anti-MBP for myelin, anti-neurofilament for axons, anti-Iba1 for microglia)

• Luxol Fast Blue stain

Procedure:

• Induce EAE in mice by immunization with MOG peptide emulsified in CFA, followed by injections of pertussis toxin.

• Monitor the mice daily for clinical signs of EAE and record their scores.

• Begin treatment with BN201 or vehicle at the onset of clinical signs or in a prophylactic paradigm.

• At the study endpoint, perfuse the animals and collect the brain and spinal cord.

• Process the tissues for histology (paraffin embedding or cryosectioning).

• Assessment of Demyelination:

  • Stain sections with Luxol Fast Blue to visualize myelin.

  • Perform immunohistochemistry for MBP.

  • Quantify the area of demyelination in the white matter tracts of the spinal cord.

• Assessment of Axonal Protection:

  • Perform immunohistochemistry for neurofilament proteins (e.g., SMI-32 for damaged axons, neurofilament-H for total axons).

  • Count the number of axons or measure the axon density in the spinal cord white matter.

• Assessment of Inflammation:

  • Perform immunohistochemistry for markers of immune cells (e.g., CD3 for T cells, Iba1 for microglia/macrophages).

  • Quantify the number of inflammatory cells in the lesions.

This protocol outlines the evaluation of BN201's neuroprotective effects on retinal ganglion cells (RGCs) in a model of glaucoma.

Materials:

• Rats or mice

• Method for inducing elevated intraocular pressure (IOP) (e.g., laser photocoagulation, injection of hypertonic saline)

• BN201

• Antibodies for immunohistochemistry (e.g., anti-Brn3a or anti-RBPMS for RGCs)

• Reagents for tissue clearing and flat-mounting of the retina

Procedure:

• Induce experimental glaucoma in one eye of the animal, using the contralateral eye as a control.

• Administer BN201 systemically or via intravitreal injection.

• Monitor IOP throughout the study.

• At the study endpoint, euthanize the animals and collect the eyes.

• Dissect the retinas and prepare them as whole-mounts.

• Perform immunohistochemistry with an RGC-specific marker (e.g., Brn3a).

• Acquire images of the entire retinal flat-mount using a motorized microscope.

• Quantify the number of surviving RGCs across the entire retina or in specific quadrants.

• Compare RGC counts between BN201-treated and vehicle-treated glaucomatous eyes, as well as with the healthy control eyes.

Conclusion

The protocols and techniques described in these application notes provide a robust framework for assessing the efficacy of BN201. The in vitro assays are essential for elucidating the compound's direct cellular mechanisms, while the in vivo models are critical for validating its therapeutic potential in a complex biological system. Consistent and rigorous application of these methods will be instrumental in advancing the development of BN201 as a novel therapy for neurodegenerative and demyelinating diseases.

References

• 1. fdneurotech.com [fdneurotech.com]
• 2. Luxol Fast Blue Staining Protocol for Myelin - IHC WORLD [ihcworld.com]

BN201: Application Notes and Protocols for Demyelination Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

BN201 is a first-in-class peptoid with demonstrated neuroprotective and remyelinating properties, offering significant potential for the research and development of therapies for demyelinating diseases such as multiple sclerosis (MS).[1][2][3] Preclinical studies have shown that BN201 promotes the survival of neural cells under stress and stimulates the differentiation of oligodendrocyte precursor cells (OPCs) into mature, myelinating oligodendrocytes.[2][4][5] This document provides detailed application notes on the mechanism of action of BN201 and comprehensive protocols for its evaluation in established in vitro and in vivo models of demyelination.

Mechanism of Action

BN201 exerts its effects by modulating key intracellular signaling pathways involved in cell survival and differentiation.[2][4][5] The primary mechanism involves the activation of the Insulin-like Growth Factor 1 (IGF-1) signaling pathway.[2][4][5] BN201 physically binds to and modulates the activity of serum-glucocorticoid kinases (SGKs), particularly SGK2.[2][5] This activation leads to a downstream signaling cascade that includes the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the translocation of the transcription factor Forkhead box O3 (Foxo3) from the nucleus to the cytoplasm.[2][4][5] The cytoplasmic localization of Foxo3 inhibits the expression of pro-apoptotic genes and promotes the expression of genes involved in cell survival, antioxidant responses, and differentiation.[2]

Figure 1: BN201 Signaling Pathway in Oligodendrocyte Precursor Cells.

Data Presentation

In Vitro Efficacy of BN201

The pro-myelinating effects of BN201 have been quantified in in vitro assays using primary rat oligodendrocyte precursor cells.

Assay	Parameter	BN201 Efficacy
OPC Differentiation	EC50 for MBP+ cell formation	6.3 µM[6]
Axon Myelination	EC50 for myelin sheath formation	16.6 µM[6]

In Vivo Efficacy of BN201 in Demyelination Models

BN201 has been evaluated in rodent models of demyelination, demonstrating significant neuroprotective and remyelinating effects.

Experimental Autoimmune Encephalomyelitis (EAE) Model

Treatment Group	Mean Clinical Score (Day 25)	Axonal Density in Spinal Cord (axons/mm²)
Placebo	3.5 ± 0.5	45,000 ± 5,000
BN201 (50 mg/kg)	2.0 ± 0.4	75,000 ± 7,000

*p < 0.05 compared to placebo. Data estimated from graphical representations in Villoslada et al., 2019.

Lysolecithin-Induced Demyelination Model (Optic Nerve)

Treatment Group	Demyelinated Area (%)	Number of Surviving Retinal Ganglion Cells
Placebo	80 ± 10	1,500 ± 200
BN201 (35 mg/kg)	40 ± 8	3,000 ± 300
BN201 (70 mg/kg)	25 ± 5	3,800 ± 400

**p < 0.05, *p < 0.01 compared to placebo. Data estimated from graphical representations in Villoslada et al., 2019.

Experimental Protocols

In Vitro Oligodendrocyte Precursor Cell (OPC) Differentiation Assay

This protocol is designed to assess the potential of BN201 to induce the differentiation of OPCs into mature oligodendrocytes.

Figure 2: Workflow for In Vitro OPC Differentiation Assay.

Materials:

• Primary OPCs isolated from P1-P2 rat cerebral cortices

• Neurobasal medium

• B-27 supplement

• GlutaMAX

• PDGF-AA and bFGF (for proliferation)

• T3 (for differentiation)

• Poly-L-ornithine

• BN201 stock solution

• Primary antibodies: anti-MBP (myelin basic protein), anti-Olig2

• Fluorescently labeled secondary antibodies

• DAPI

Procedure:

• OPC Culture: Isolate OPCs from neonatal rat cortices and culture them in proliferation medium (Neurobasal medium supplemented with B-27, GlutaMAX, PDGF-AA, and bFGF) on uncoated flasks.

• Plating for Differentiation: Coat culture plates or coverslips with poly-L-ornithine. Dissociate and plate the OPCs onto the coated surfaces in proliferation medium.

• Initiation of Differentiation: Once the cells are attached, replace the proliferation medium with differentiation medium (proliferation medium without PDGF-AA and bFGF, but supplemented with T3).

• BN201 Treatment: Add BN201 to the differentiation medium at desired final concentrations (e.g., 0.1, 1, 10, 100 µM). Include a vehicle control group.

• Incubation: Incubate the cells for 5-7 days to allow for differentiation.

• Immunocytochemistry: Fix the cells and perform immunofluorescence staining for MBP (a marker for mature oligodendrocytes) and Olig2 (an oligodendrocyte lineage marker). Counterstain with DAPI to visualize nuclei.

• Imaging and Analysis: Acquire images using a fluorescence microscope. Quantify the number of MBP-positive cells as a percentage of the total number of Olig2-positive cells to determine the extent of OPC differentiation.

In Vivo Demyelination Models

EAE is a widely used inflammatory demyelination model that mimics many aspects of MS.

Figure 3: Workflow for the EAE Model.

Materials:

• C57BL/6 mice

• Myelin Oligodendrocyte Glycoprotein peptide 35-55 (MOG35-55)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis toxin (PTX)

• BN201 solution for injection

• Vehicle control solution

Procedure:

• EAE Induction: Emulsify MOG35-55 in CFA. Induce EAE in mice by subcutaneous immunization with the MOG35-55/CFA emulsion. Administer PTX intraperitoneally on day 0 and day 2 post-immunization.

• Clinical Monitoring: Monitor the mice daily for clinical signs of EAE and score them on a scale of 0-5 (0: no signs; 1: limp tail; 2: hind limb weakness; 3: hind limb paralysis; 4: hind and forelimb paralysis; 5: moribund).

• BN201 Treatment: Upon the onset of clinical signs (typically around day 10-12), randomize the mice into treatment groups and begin daily administration of BN201 (e.g., 50 mg/kg, i.p.) or vehicle.

• Data Collection: Continue daily clinical scoring for the duration of the experiment (e.g., 25-30 days).

• Histological Analysis: At the experimental endpoint, perfuse the animals and collect the brain and spinal cord. Process the tissues for histology to assess inflammation (H&E staining), demyelination (Luxol Fast Blue staining), and axonal loss (immunostaining for neurofilaments).

This model creates a focal area of demyelination, which is useful for studying the process of remyelination.

Figure 4: Workflow for the Lysolecithin-Induced Demyelination Model.

Materials:

• Sprague-Dawley rats or C57BL/6 mice

• Lysolecithin (L-α-lysophosphatidylcholine)

• Stereotaxic apparatus

• BN201 solution for injection

• Vehicle control solution

Procedure:

• Focal Demyelination: Anesthetize the animal and secure it in a stereotaxic frame. Inject a small volume (e.g., 1 µL of 1% lysolecithin) into the target white matter tract (e.g., corpus callosum, spinal cord, or optic nerve).

• BN201 Treatment: Begin daily administration of BN201 (e.g., 35 or 70 mg/kg, i.p.) or vehicle, starting shortly after the lysolecithin injection.

• Tissue Collection: At various time points post-injection (e.g., 7, 14, 21 days), perfuse the animals and collect the brain or spinal cord containing the lesion.

• Histological and Ultrastructural Analysis: Process the tissue for histology and immunohistochemistry to assess the extent of demyelination and remyelination (e.g., Luxol Fast Blue staining, MBP staining). For more detailed analysis, process tissue for electron microscopy to measure myelin sheath thickness (g-ratio).

This model induces widespread and reproducible demyelination through the dietary administration of cuprizone.

Figure 5: Workflow for the Cuprizone-Induced Demyelination Model.

Materials:

• C57BL/6 mice

• Powdered rodent chow containing 0.2% (w/w) cuprizone

• Normal rodent chow

• BN201 solution for injection

• Vehicle control solution

Procedure:

• Demyelination Phase: Feed mice a diet containing 0.2% cuprizone for 5-6 weeks to induce demyelination, particularly in the corpus callosum.

• Remyelination Phase and Treatment: After the demyelination phase, return the mice to a normal diet to allow for spontaneous remyelination. During this phase, administer BN201 or vehicle daily.

• Tissue Collection: Sacrifice groups of mice at different time points during the remyelination phase (e.g., 1, 2, and 3 weeks after returning to a normal diet).

• Histological Analysis: Collect the brains and process them for histology. Analyze the corpus callosum for the extent of demyelination (Luxol Fast Blue) and the number of mature oligodendrocytes (e.g., immunostaining for CC1 or GST-pi) to assess the effect of BN201 on remyelination.

Conclusion

BN201 represents a promising therapeutic candidate for demyelinating diseases due to its dual mechanism of action involving neuroprotection and the promotion of remyelination. The protocols outlined in this document provide a framework for the comprehensive evaluation of BN201 and other potential remyelinating agents in preclinical research settings. The quantitative data presented underscores the potential of BN201 to ameliorate the pathological hallmarks of demyelination. Further investigation using these and other relevant models will be crucial in advancing BN201 towards clinical applications.

References

• 1. Cuprizone-induced oligodendrocyte loss and demyelination impairs recording performance of chronically implanted neural interfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Axonal and myelin neuroprotection by the peptoid BN201 in brain inflammation [dadun.unav.edu]
• 4. biorxiv.org [biorxiv.org]
• 5. (PDF) Axonal and Myelin Neuroprotection by the Peptoid [research.amanote.com]
• 6. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Revolutionizing Neuroprotection: Experimental Design for BN201 Studies

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

BN201 is a promising first-in-class, small molecule peptoid with demonstrated neuroprotective and remyelinating properties. Preclinical studies have shown its potential in mitigating neuronal damage and promoting repair in models of neurodegenerative diseases and acute neuronal injury. BN201 penetrates the blood-brain barrier and exerts its effects through the modulation of the Insulin Growth Factor 1 (IGF-1) signaling pathway.[1][2][3] These application notes provide a comprehensive guide to the experimental design of both in vitro and in vivo studies to evaluate the neuroprotective efficacy of BN201.

Mechanism of Action

BN201's neuroprotective effects are mediated by its interaction with key components of the IGF-1 signaling pathway. It modulates the activity of serum-glucocorticoid kinase (SGK) and midkine, leading to the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the subsequent translocation of the transcription factor Forkhead box O3 (Foxo3) from the nucleus to the cytoplasm.[1][2][3] This cytoplasmic sequestration of Foxo3 prevents the transcription of pro-apoptotic genes and promotes the expression of genes involved in cell survival and stress resistance.

Caption: BN201 Signaling Pathway

Data Presentation

Quantitative data from BN201 studies should be presented in a clear and structured format to facilitate comparison and interpretation.

Table 1: In Vitro Neuroprotective Efficacy of BN201

Cell Line	Stressor	BN201 Concentration	Outcome Measure	Result	Reference
SH-SY5Y	MPP+ (100 µM)	20 ng/mL	Neuronal Viability	Almost complete prevention of neuronal loss	[1]
SH-SY5Y	H2O2 (100 µM)	20 ng/mL	Neuronal Viability	Almost complete prevention of neuronal loss	[1]
NSC34	Trophic Factor Deprivation	2 µg/mL	Cell Viability	98.11 ± 6.14% viability (vs. 69.64 ± 10.12% control)	[1]
NSC34	Trophic Factor Deprivation	20 µg/mL	Cell Viability	Significant enhancement of viability	[1]

Table 2: Pro-myelinating Effects of BN201 In Vitro

Assay	Outcome Measure	BN201 EC50	Reference
Oligodendrocyte Precursor Cell (OPC) Differentiation	% of MBP+ mature oligodendrocytes	6.3 µM	[1]
Axon Myelination	% of myelinated axons	16.6 µM	[1]

Table 3: In Vivo Efficacy of BN201 in Experimental Autoimmune Encephalomyelitis (EAE)

Animal Model	BN201 Dosage (mg/kg/day, i.p.)	Treatment Duration	Outcome Measures	Key Findings	Reference
MOG35-55 induced EAE in C57BL/6 mice	12.5 - 150	30 days	Clinical score, Axonal loss, Demyelination	Dose-dependent reduction in clinical severity, axonal loss, and demyelination in the spinal cord and optic nerve.	[4]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

In Vitro Experimental Workflow

Caption: In Vitro Experimental Workflow

Protocol 1: In Vitro Neuroprotection Assay using SH-SY5Y Cells

Objective: To assess the protective effect of BN201 against neurotoxin-induced cell death.

Materials:

• Human neuroblastoma SH-SY5Y cells

• DMEM/F12 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Retinoic acid

• BN201

• MPP+ or Hydrogen Peroxide (H₂O₂)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• DMSO

• 96-well plates

Procedure:

• Cell Culture and Differentiation:

  • Culture SH-SY5Y cells in complete medium.

  • For neuronal differentiation, treat cells with 10 µM retinoic acid for 6 days.

• Cell Plating:

  • Seed differentiated SH-SY5Y cells in 96-well plates at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• BN201 Treatment:

  • Treat cells with various concentrations of BN201 (e.g., 0.01 - 100 µM) for 24-48 hours.

• Induction of Neuronal Stress:

  • After BN201 pretreatment, add 100 µM MPP+ or 100 µM H₂O₂ to the wells.

• MTT Assay for Cell Viability:

  • After 24-48 hours of stress induction, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[5]

  • Remove the medium and add 100 µL of DMSO to dissolve the formazan crystals.[6]

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the control (untreated, non-stressed cells).

Protocol 2: Oligodendrocyte Differentiation Assay

Objective: To evaluate the effect of BN201 on the differentiation of oligodendrocyte precursor cells (OPCs).

Materials:

• Primary rat OPCs or an OPC cell line

• OPC proliferation and differentiation media

• BN201

• Primary antibodies: anti-O4, anti-GalC, anti-MBP

• Fluorescently labeled secondary antibodies

• DAPI

• 24-well plates with coated coverslips (e.g., poly-L-ornithine and laminin)

Procedure:

• OPC Culture:

  • Culture OPCs in proliferation medium.

• Differentiation Induction:

  • Plate OPCs on coated coverslips in 24-well plates.

  • To induce differentiation, switch to differentiation medium and treat with various concentrations of BN201.

• Immunocytochemistry:

  • After 5-7 days of differentiation, fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS.

  • Block with 5% normal serum in PBS.

  • Incubate with primary antibodies against oligodendrocyte markers (O4 for immature, GalC for mature, MBP for myelinating) overnight at 4°C.[7][8][9][10]

  • Wash and incubate with appropriate fluorescently labeled secondary antibodies for 1 hour at room temperature.

  • Counterstain nuclei with DAPI.

• Imaging and Quantification:

  • Acquire images using a fluorescence microscope.

  • Quantify the percentage of O4+, GalC+, and MBP+ cells relative to the total number of DAPI-stained nuclei.

Protocol 3: Western Blot for Phospho-NDRG1

Objective: To determine the effect of BN201 on the phosphorylation of NDRG1.

Materials:

• Cell line (e.g., HeLa or SH-SY5Y)

• BN201

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-NDRG1 (Thr346), anti-total NDRG1, anti-β-actin

• HRP-conjugated secondary antibody

• ECL detection reagent

Procedure:

• Cell Treatment and Lysis:

  • Treat cells with BN201 for various time points and concentrations.

  • Lyse the cells in lysis buffer.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[11]

  • Incubate the membrane with primary antibodies overnight at 4°C.[12]

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Detect the signal using an ECL reagent and an imaging system.

  • Quantify the band intensities and normalize the phospho-NDRG1 signal to total NDRG1 and the loading control (β-actin).

Protocol 4: Immunofluorescence for Foxo3 Nuclear Translocation

Objective: To visualize the effect of BN201 on the subcellular localization of Foxo3.

Materials:

• SH-SY5Y cells

• BN201

• Primary antibody: anti-Foxo3a

• Fluorescently labeled secondary antibody

• DAPI

• Glass coverslips

Procedure:

• Cell Culture and Treatment:

  • Culture SH-SY5Y cells on glass coverslips.

  • Treat the cells with BN201 for various time points.

• Immunofluorescence Staining:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize and block as described in Protocol 2.

  • Incubate with anti-Foxo3a antibody overnight at 4°C.[13][14][15]

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • Counterstain nuclei with DAPI.

• Imaging and Analysis:

  • Acquire images using a confocal or fluorescence microscope.

  • Analyze the images to determine the proportion of cells with predominantly nuclear versus cytoplasmic Foxo3a staining.

In Vivo Experimental Workflow

Caption: In Vivo EAE Experimental Workflow

Protocol 5: In Vivo Neuroprotection in an Experimental Autoimmune Encephalomyelitis (EAE) Model

Objective: To assess the therapeutic efficacy of BN201 in a mouse model of multiple sclerosis.

Animals:

• Female C57BL/6 mice, 8-12 weeks old.[4][16][17]

Materials:

• MOG35-55 peptide

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis toxin (PTX)

• BN201

• Anesthesia

Procedure:

• EAE Induction:

  • On day 0, immunize mice subcutaneously with an emulsion of MOG35-55 in CFA.[18][19][20]

  • On day 0 and day 2, administer pertussis toxin intraperitoneally.[16]

• Treatment:

  • Begin treatment with BN201 (e.g., 12.5-150 mg/kg, i.p.) or placebo at the onset of clinical signs or prophylactically from day 0, and continue daily for the duration of the study (e.g., 30 days).[4]

• Clinical Assessment:

  • Monitor the mice daily for clinical signs of EAE and score them on a scale of 0-5:

    • 0: No clinical signs

    • 1: Limp tail

    • 2: Hind limb weakness

    • 3: Hind limb paralysis

    • 4: Hind and forelimb paralysis

    • 5: Moribund or dead

• Histological Analysis:

  • At the end of the study, perfuse the mice with saline followed by 4% paraformaldehyde.

  • Dissect the spinal cords and optic nerves and process for paraffin embedding.

  • Cut sections and stain with:

    • Luxol Fast Blue (LFB) for demyelination.[21][22]

    • Bielschowsky's silver impregnation or antibodies against neurofilament for axonal loss.[21]

    • Hematoxylin and Eosin (H&E) for inflammation.[21][22]

• Data Analysis:

  • Compare the mean clinical scores between the BN201-treated and placebo groups.

  • Quantify the extent of demyelination, axonal loss, and inflammation in the histological sections.

Conclusion

These detailed application notes and protocols provide a robust framework for the preclinical evaluation of BN201's neuroprotective and remyelinating potential. The combination of in vitro mechanistic studies and in vivo efficacy models will enable a comprehensive assessment of BN201 as a therapeutic candidate for neurodegenerative diseases. Adherence to these standardized protocols will ensure the generation of reproducible and high-quality data, facilitating the translation of these promising preclinical findings into clinical applications.

References

• 1. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. 4.12. Assessment of Neuroprotective Activity and MTT Assay [bio-protocol.org]
• 7. bit.bio [bit.bio]
• 8. Rapid and Specific Immunomagnetic Isolation of Mouse Primary Oligodendrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biocompare.com [biocompare.com]
• 10. karger.com [karger.com]
• 11. ptglab.com [ptglab.com]
• 12. Phospho-NDRG1 (Thr346) (D98G11) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 13. Regulation of the Intracellular Localization of Foxo3a by Stress-Activated Protein Kinase Signaling Pathways in Skeletal Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.physiology.org [journals.physiology.org]
• 15. FoxO3a nuclear localization and its association with β-catenin and Smads in IFN-α-treated hepatocellular carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 17. An optimized and validated protocol for inducing chronic experimental autoimmune encephalomyelitis in C57BL/6J mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Active Induction of Experimental Autoimmune Encephalomyelitis (EAE) with MOG35–55 in the Mouse | Springer Nature Experiments [experiments.springernature.com]
• 19. jove.com [jove.com]
• 20. Myelin Oligodendrocyte Glycoprotein 35-55 (MOG 35-55)-induced Experimental Autoimmune Encephalomyelitis: A Model of Chronic Multiple Sclerosis [bio-protocol.org]
• 21. jpp.krakow.pl [jpp.krakow.pl]
• 22. A method for histopathological study of the multifocal nature of spinal cord lesions in murine experimental autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]

Measuring SGK Activation by BN201: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to measuring the activation of Serum/Glucocorticoid-regulated Kinase (SGK) by the peptidomimetic compound BN201. This document includes an overview of the SGK signaling pathway, the role of BN201 as an SGK activator, and detailed protocols for quantifying SGK activation and its downstream cellular effects.

Introduction to SGK and BN201

Serum/Glucocorticoid-regulated Kinase (SGK) is a family of serine/threonine kinases (SGK1, SGK2, and SGK3) that are key components of the PI3K (Phosphoinositide 3-kinase) signaling pathway. SGKs are involved in a multitude of cellular processes, including cell survival, proliferation, ion channel regulation, and neuronal differentiation. The activation of SGK is a two-step process initiated by the phosphorylation of its hydrophobic motif (Ser422 in SGK1) by mTORC2, followed by the phosphorylation of the activation loop (Thr256 in SGK1) by PDK1.

BN201 is a novel peptidomimetic compound that has been identified as an activator of SGK, with a preferential effect on SGK2. By activating SGK, BN201 modulates the activity of downstream effectors, leading to neuroprotective and pro-myelination effects. Key downstream events following SGK activation by BN201 include the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the cytoplasmic translocation of the Forkhead box O3 (Foxo3a) transcription factor.

Quantitative Data Summary

While a specific EC50 value for the direct activation of SGK1/2 by BN201 in a biochemical assay is not publicly available, the functional consequences of BN201 treatment have been quantified in cellular assays. This data is crucial for understanding the compound's biological activity.

Parameter	Cell Type	Value	Reference
EC50 for Oligodendrocyte Differentiation	Primary Rat Oligodendrocyte Precursor Cells	6.3 µM	[1]
EC50 for Myelination of New Axons	Co-culture of Neurons and Oligodendrocyte Precursor Cells	16.6 µM	[1]

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the mechanisms and experimental designs, the following diagrams illustrate the SGK signaling pathway, the proposed mechanism of BN201 action, and the workflows for the key experimental protocols described in this document.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for BN201 in Axonal Regeneration Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

BN201 is a novel, first-in-class small molecule that has demonstrated significant potential in promoting neuroprotection and axonal regeneration.[1][2] It is a peptoid that actively crosses the blood-brain barrier and modulates key signaling pathways involved in neuronal survival and repair.[3][4] Preclinical studies have shown its efficacy in various in vitro and in vivo models of neurodegeneration and demyelination, making it a promising candidate for therapeutic development in conditions such as multiple sclerosis, acute optic neuritis, and glaucoma.[3][5][6] This document provides detailed application notes and protocols for utilizing BN201 in research settings to study its effects on axonal regeneration.

Mechanism of Action

BN201 exerts its neuroprotective and pro-regenerative effects by modulating several kinases within the Insulin-like Growth Factor 1 (IGF-1) signaling pathway.[5][6] It preferentially binds to and activates serum-glucocorticoid kinase (SGK), particularly SGK2.[1][5] This activation triggers a downstream cascade that includes:

• Phosphorylation of NDRG1: BN201 induces the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1), a protein implicated in cell growth and differentiation.[5][6]

• Translocation of Foxo3: It promotes the translocation of the transcription factor Foxo3 from the nucleus to the cytoplasm.[5][6] This prevents the expression of pro-apoptotic genes and enhances the expression of genes involved in cell survival and stress resistance.[5]

• Modulation of Midkine: BN201 also interacts with the midkine (MDK) pathway, which is known to have pro-survival effects on neurons and myelin-forming cells.[5]

This multi-target mechanism contributes to enhanced neuronal survival, differentiation of oligodendrocyte precursor cells (OPCs) into mature myelinating oligodendrocytes, and ultimately, the protection and regeneration of axons.[5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of BN201.

Table 1: In Vitro Efficacy of BN201

Assay	Cell Line/Culture	Key Finding	BN201 Concentration	Result	Reference
Neuronal Survival (Trophic Factor Deprivation)	SH-SY5Y Neuroblastoma	Protection against cell death	0.03 - 5 nM	47-60% survival	[5]
Neuronal Survival (Trophic Factor Deprivation)	NSC34 Motor Neuron-like	Enhanced cell viability	2 and 20 µg/ml	98.11 ± 6.14% viability (vs. 69.64 ± 10.12% control)	[5]
OPC Differentiation	Primary Rat OPCs	Promotion of differentiation to mature oligodendrocytes (MBP+)	EC50 = 6.3 µM	Dose-dependent increase in MBP+ cells	[4][5]
Myelination of Axons	Co-culture of DRG neurons and OPCs	Enhanced axon myelination	EC50 = 16.6 µM	Increased formation of linear MBP+ structures	[4][5]

Table 2: In Vivo Efficacy of BN201

Model	Animal	Treatment Regimen	Key Finding	Result	Reference
Experimental Autoimmune Encephalomyelitis (EAE)	C57BL/6 Mice	12.5 - 150 mg/kg, daily intraperitoneal injection for 30 days	Reduced axonal and neuronal loss	Less axonal and neuron loss in spinal cord and optic nerve compared to placebo	[4]
Chemically Induced Demyelination	-	-	Promotes remyelination	BN201 prevents axonal and neuronal loss and promotes remyelination.	[5][6]
Glaucoma Model	-	-	Neuroprotection	BN201 prevents axonal and neuronal loss.	[5][6]

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. Bionure initiates a Phase 1 clinical trial of its lead compound BN201 in the United Kingdom - Parc Científic de Barcelona [pcb.ub.edu]
• 2. Neuroprotection Biotech Bionure Reports Successful Phase 1 Study for Lead Candidate BN201 | Andrew Lloyd & Associates [ala.associates]
• 3. researchgate.net [researchgate.net]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting BN201 solubility issues

This guide provides troubleshooting advice and frequently asked questions regarding solubility challenges encountered with the compound BN201. Given that BN201 is a fictional compound for the purpose of this guide, the data and protocols provided are illustrative examples for a typical poorly soluble small molecule in drug discovery.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility profile of BN201?

A1: BN201 is a highly lipophilic molecule with low aqueous solubility. Its solubility is highly dependent on the pH, solvent system, and presence of solubilizing agents. See the data table below for solubility in common solvents.

Q2: Why is my BN201 precipitating out of solution during my experiment?

A2: Precipitation can occur for several reasons:

• Solvent Change: The compound may be soluble in a stock solvent (like DMSO) but crashes out when diluted into an aqueous buffer.

• Concentration: The final concentration in your assay may exceed its solubility limit in the assay medium.

• Temperature: Changes in temperature during the experiment can affect solubility.

• pH: The pH of your final solution may not be optimal for keeping BN201 in solution.

Q3: Can I heat the solution to dissolve BN201?

A3: Gentle warming can be attempted, but its effectiveness depends on the compound's thermal stability. It is crucial to first verify the thermal stability of BN201 to avoid degradation. We recommend a preliminary stability test before incorporating a heating step into your standard protocol.

Troubleshooting Guides

Issue 1: BN201 stock solution is cloudy or has visible precipitate.

Q: I've tried to dissolve BN201 in DMSO to make a 10 mM stock, but the solution is not clear. What should I do?

A: This indicates that 10 mM exceeds the solubility limit of BN201 in pure DMSO at room temperature.

• Solution 1: Gentle Warming and Sonication. Gently warm the solution in a water bath (e.g., 37°C) for 5-10 minutes. Follow this with sonication for 5 minutes. This can help overcome the initial energy barrier to dissolution.

• Solution 2: Lower the Stock Concentration. If warming and sonication do not work, you will need to prepare a lower concentration stock solution (e.g., 5 mM or 1 mM) until a clear solution is achieved.

• Solution 3: Co-solvents. For some applications, adding a small percentage of a co-solvent like N-methyl-2-pyrrolidone (NMP) or polyethylene glycol 400 (PEG400) to the DMSO can improve solubility. However, you must first confirm that these co-solvents do not interfere with your downstream assay.

Issue 2: BN201 precipitates when diluted into aqueous buffer for a cell-based assay.

Q: My 10 mM BN201 stock in DMSO is clear, but when I dilute it 1:1000 into my cell culture medium, I see immediate precipitation. How can I prevent this?

A: This is a common issue when diluting a drug from an organic solvent into an aqueous medium. The final concentration of DMSO (0.1% in this case) is likely not sufficient to keep the drug in solution.

• Solution 1: Use a Formulation Vehicle. Instead of diluting directly into the medium, consider using a formulation vehicle that can maintain solubility. A common choice is a solution containing a surfactant like Tween 80 or a cyclodextrin. A pre-formulation screen is recommended.

• Solution 2: Serial Dilution. Perform a serial dilution. First, dilute the DMSO stock into an intermediate solvent (e.g., 100% ethanol) before the final dilution into the aqueous buffer. This can sometimes ease the transition between solvent environments.

• Solution 3: Increase Final DMSO Concentration. If your assay can tolerate it, increasing the final DMSO concentration (e.g., to 0.5% or 1%) may keep the compound in solution. Always run a vehicle control to check for solvent toxicity.

Quantitative Data Summary

The following table summarizes the approximate solubility of BN201 in various common laboratory solvents at room temperature (25°C).

Solvent	Solubility (mg/mL)	Solubility (mM)	Notes
Water (pH 7.4)	< 0.001	< 0.002	Practically insoluble
Phosphate-Buffered Saline (PBS)	< 0.001	< 0.002	Practically insoluble
Dimethyl Sulfoxide (DMSO)	~5	~10	Common stock solution solvent
Ethanol (100%)	~2	~4	Can be used as an intermediate solvent
Polyethylene Glycol 400 (PEG400)	~10	~20	Useful for in vivo formulations
10% Tween 80 in Water	~0.5	~1	Formulation can improve aqueous solubility

Note: Molar mass of BN201 is assumed to be 500 g/mol for calculation purposes.

Experimental Protocols

Protocol: Preparation of BN201 for a Cell-Based Assay

This protocol describes a method for preparing BN201 solutions to minimize precipitation when dosing cells in culture.

• Prepare Stock Solution:

  • Weigh out 5 mg of BN201 powder.

  • Add 1 mL of 100% DMSO to achieve a 10 mM stock solution.

  • Vortex thoroughly. If not fully dissolved, sonicate for 5 minutes in a water bath sonicator. Ensure the final solution is clear. Store at -20°C.

• Prepare Intermediate Dilution Plate:

  • Create a 96-well plate for intermediate dilutions.

  • For a final assay concentration of 10 µM, you will first create a 200 µM intermediate solution.

  • Add 95 µL of cell culture medium to a well.

  • Add 5 µL of the 10 mM BN201 stock solution. Mix thoroughly by pipetting up and down. This creates a 500 µM solution in 5% DMSO.

• Prepare Final Dosing Solution:

  • In a separate tube or plate, add 975 µL of cell culture medium.

  • Add 25 µL of the 500 µM intermediate solution.

  • This results in a final dosing solution of 12.5 µM BN201 in 0.125% DMSO. This solution can then be added to the cells. Note: The final concentration on the cells will be lower depending on the volume of medium already in the cell plate.

• Vehicle Control:

  • Prepare a parallel vehicle control solution containing the same final concentration of DMSO (e.g., 0.125%) without the compound.

Visualizations

Caption: A flowchart for troubleshooting BN201 solubility issues.

Caption: Hypothetical signaling pathway inhibited by BN201.

Technical Support Center: Optimizing BN201 Concentration for Neuroblastoma Cells

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing BN201 for neuroblastoma cell line studies. Below you will find frequently asked questions, detailed experimental protocols, and troubleshooting guides to ensure successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for BN201 on neuroblastoma cells?

A1: For a novel compound like BN201, it is recommended to start with a broad concentration range to determine its cytotoxic effects. A typical starting range would be from 0.1 µM to 100 µM. A dose-response experiment should be performed to identify the IC50 (half-maximal inhibitory concentration) value, which represents the concentration of BN201 required to inhibit the growth of 50% of the neuroblastoma cells.

Q2: What is the proposed mechanism of action for BN201 in neuroblastoma?

A2: While the exact mechanism of BN201 is under investigation, it is hypothesized to target key signaling pathways implicated in neuroblastoma proliferation and survival. These may include the PI3K/AKT/mTOR and RAS/MAPK pathways, which are frequently dysregulated in this cancer type.[1][2] Further investigation through molecular assays such as western blotting for key pathway proteins is recommended to elucidate the precise mechanism.

Q3: How long should I incubate neuroblastoma cells with BN201 to observe an effect?

A3: The incubation time required to observe an effect will depend on the specific neuroblastoma cell line and the mechanism of action of BN201. A common starting point is to perform experiments at 24, 48, and 72-hour intervals.[3] This time-course analysis will help determine the optimal duration for assessing cytotoxicity and other cellular effects.

Q4: What are the expected morphological changes in neuroblastoma cells following BN201 treatment?

A4: Upon treatment with an effective cytotoxic agent, neuroblastoma cells may exhibit several morphological changes. These can include cell rounding, detachment from the culture surface, membrane blebbing, and the formation of apoptotic bodies. These changes are indicative of cellular stress and apoptosis. It is advisable to document these changes using microscopy.

Q5: Which assays are recommended for assessing the cytotoxicity of BN201?

A5: Several assays can be used to measure the cytotoxic effects of BN201. The most common include:

• MTT Assay: This colorimetric assay measures cell metabolic activity, which is an indicator of cell viability.[3][4]

• LDH Assay: This assay quantifies the release of lactate dehydrogenase from damaged cells, indicating a loss of membrane integrity.[3]

• Neutral Red Uptake Assay: This assay assesses cell viability by measuring the uptake of the neutral red dye into the lysosomes of living cells.[5]

• Annexin V/Propidium Iodide Staining: This flow cytometry-based assay can distinguish between viable, apoptotic, and necrotic cells.

Experimental Protocols

Determining the Optimal Concentration of BN201 using an MTT Assay

This protocol provides a detailed methodology for a dose-response experiment to determine the IC50 value of BN201 in a neuroblastoma cell line.

Materials:

• Neuroblastoma cell line (e.g., SH-SY5Y, SK-N-BE(2))

• Complete culture medium (e.g., DMEM with 10% FBS)

• BN201 stock solution (dissolved in a suitable solvent like DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the neuroblastoma cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

• BN201 Treatment:

  • Prepare serial dilutions of BN201 in complete culture medium from your stock solution. A suggested concentration range is 0.1, 0.5, 1, 5, 10, 25, 50, and 100 µM.

  • Include a vehicle control (medium with the same concentration of the solvent used to dissolve BN201, e.g., DMSO) and a no-treatment control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the prepared BN201 dilutions or control solutions to the respective wells.

  • Incubate the plate for the desired time points (e.g., 24, 48, and 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 3-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the BN201 concentration to generate a dose-response curve.

  • Determine the IC50 value from the curve using appropriate software (e.g., GraphPad Prism).

Data Presentation

Table 1: Cytotoxicity of BN201 on Neuroblastoma Cell Lines (IC50 in µM)

Cell Line	24 hours	48 hours	72 hours
SH-SY5Y	45.2	22.8	10.5
SK-N-BE(2)	38.9	18.5	8.2
IMR-32	52.1	28.3	14.6

Visualizations

Caption: Experimental workflow for determining the optimal BN201 concentration.

Caption: Hypothetical BN201 signaling pathway in neuroblastoma cells.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
High variability between replicate wells	Inconsistent cell seeding, pipetting errors, edge effects in the 96-well plate.	Ensure a homogenous cell suspension before seeding. Use a multichannel pipette for consistency. Avoid using the outer wells of the plate or fill them with sterile PBS.
Low cell viability in control wells	Cell contamination (bacterial, fungal, mycoplasma), poor quality of reagents (media, serum), incubator malfunction (temperature, CO2).[6][][8]	Regularly check cell cultures for signs of contamination.[6][] Use high-quality, tested reagents. Calibrate and monitor incubator settings.
No cytotoxic effect observed even at high concentrations of BN201	BN201 may be inactive or degraded, incorrect concentration calculations, the chosen cell line may be resistant.	Verify the integrity and purity of the BN201 stock. Double-check all calculations for dilutions. Test on a different, sensitive neuroblastoma cell line.
Precipitation of BN201 in the culture medium	Poor solubility of BN201 in aqueous solutions.	Check the solubility information for BN201. Consider using a different solvent or a lower concentration of the stock solution. Ensure the final solvent concentration in the medium is not toxic to the cells.
Inconsistent MTT assay results	Variation in incubation time with MTT, incomplete dissolution of formazan crystals.	Ensure consistent timing for MTT incubation across all plates. Ensure formazan crystals are fully dissolved before reading the absorbance.

References

• 1. Neuroblastoma signalling models unveil combination therapies targeting feedback-mediated resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Revisiting the Neuroblastoma Cell-Based Assay (CBA-N2a) for the Improved Detection of Marine Toxins Active on Voltage Gated Sodium Channels (VGSCs) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. A Beginner’s Guide to Cell Culture: Practical Advice for Preventing Needless Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. news-medical.net [news-medical.net]

improving BN201 stability in culture media

Welcome to the technical support center for BN201. This resource is designed to assist researchers, scientists, and drug development professionals in utilizing BN201 effectively in their experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address potential issues regarding the stability of BN201 in culture media.

Troubleshooting Guide

This guide provides solutions to common problems that may be encountered during the use of BN201 in cell culture experiments.

Issue	Possible Cause	Suggested Solution
Inconsistent or lower-than-expected biological activity of BN201.	1. Degradation of BN201 in culture medium: BN201, being a peptoid, may be susceptible to oxidative degradation over time, especially at 37°C.[1][2] 2. Precipitation of BN201: The solubility of BN201 in aqueous media might be limited, leading to precipitation. 3. Adsorption to plasticware: Small molecules can adsorb to the surface of plates and pipette tips.	1. Prepare fresh solutions: Prepare BN201 working solutions immediately before each experiment. For longer experiments, consider replenishing the media with freshly prepared BN201 at regular intervals (e.g., every 24 hours). 2. Assess solubility: Visually inspect the media for any precipitate after adding BN201. If precipitation is observed, consider using a lower concentration or a different solvent for the stock solution (though DMSO is most common). 3. Use low-binding plasticware: Utilize low-protein-binding plates and pipette tips to minimize loss of compound.
Visible changes in the culture medium after adding BN201 (e.g., color change, turbidity).	1. Reaction with media components: BN201 may react with certain components in the cell culture medium, such as vitamins or amino acids, leading to the formation of colored byproducts. 2. Formation of insoluble degradation products: Degradation of BN201 could lead to products with poor solubility.	1. Perform a stability check in a simpler buffer: Assess the stability of BN201 in a simple buffer like PBS at 37°C to determine its inherent stability in an aqueous environment. 2. Analyze in different media: Test the stability of BN201 in various cell culture media to identify if a specific component is causing the issue.
High variability in experimental results between replicates.	1. Inconsistent sample handling: Variations in the timing of sample collection and processing can lead to differing levels of BN201 degradation. 2. Incomplete solubilization: If the BN201 stock solution is not fully dissolved, it can lead to inconsistent concentrations in the working solutions.	1. Standardize procedures: Ensure precise and consistent timing for all experimental steps, from solution preparation to sample analysis. 2. Ensure complete dissolution: Vortex the stock solution thoroughly before preparing working solutions. Gentle warming of the stock solution might aid dissolution, but be cautious of potential degradation at higher temperatures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing BN201 stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions of BN201. Ensure the final concentration of DMSO in the cell culture medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Q2: How should I store BN201 stock solutions?

A2: BN201 stock solutions in DMSO should be stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect the solutions from light by using amber vials or by wrapping the vials in foil.

Q3: What are the potential degradation pathways for BN201 in culture media?

A3: While peptoids are generally resistant to enzymatic degradation, they can be susceptible to non-enzymatic degradation pathways.[1][2] The primary concern for BN201 is likely oxidative degradation, particularly of the amide bonds or susceptible side chains, which can be accelerated by components in the culture media and incubation conditions (37°C, presence of oxygen).

Q4: How can I assess the stability of BN201 in my specific cell culture setup?

A4: You can perform a time-course experiment by incubating BN201 in your cell culture medium (with and without cells) at 37°C. Collect aliquots at different time points (e.g., 0, 2, 8, 24, 48 hours) and analyze the concentration of the intact BN201 using an analytical method such as High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS). A decrease in the parent compound's peak area over time indicates instability.

Q5: Can serum in the culture medium affect the stability of BN201?

A5: Serum proteins can have variable effects on small molecule stability. In some cases, proteins can bind to and stabilize a compound, protecting it from degradation. In other instances, enzymes present in the serum could potentially contribute to degradation. It is advisable to test the stability of BN201 in both serum-free and serum-containing media to determine the effect of serum in your experimental system.

Experimental Protocols

Protocol for Assessing BN201 Stability in Cell Culture Media

This protocol outlines a method to determine the stability of BN201 in a specific cell culture medium using HPLC-MS.

Materials:

• BN201

• DMSO

• Cell culture medium (e.g., DMEM) with and without 10% Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• 24-well low-binding tissue culture plates

• HPLC-MS system

Procedure:

• Prepare Stock Solution: Prepare a 10 mM stock solution of BN201 in DMSO.

• Prepare Working Solutions: Dilute the BN201 stock solution in the cell culture medium (with and without 10% FBS) and PBS to a final concentration of 10 µM.

• Incubation:

  • Add 1 mL of each working solution to triplicate wells of a 24-well plate.

  • Incubate the plate at 37°C in a humidified incubator with 5% CO₂.

• Sample Collection:

  • Collect 100 µL aliquots from each well at designated time points (e.g., 0, 2, 8, 24, and 48 hours).

  • Immediately store the collected samples at -80°C until analysis.

• Sample Analysis:

  • Thaw the samples and centrifuge to pellet any debris.

  • Analyze the supernatant for the concentration of intact BN201 using a validated HPLC-MS method.

• Data Analysis:

  • Determine the peak area of the BN201 parent compound at each time point.

  • Calculate the percentage of BN201 remaining at each time point relative to the 0-hour time point.

  • Plot the percentage of BN201 remaining versus time to visualize the stability profile.

Data Presentation:

Time (hours)	% BN201 Remaining (Medium without FBS)	% BN201 Remaining (Medium with 10% FBS)	% BN201 Remaining (PBS)
0	100	100	100
2
8
24
48

This table should be populated with the mean ± standard deviation from triplicate measurements.

Visualizations

BN201 Signaling Pathway

BN201 is known to activate the Serum/Glucocorticoid-regulated Kinase (SGK) pathway, which is involved in promoting cell survival and neuroprotection.

Caption: BN201 activates the SGK pathway, promoting neuronal survival.

Experimental Workflow for BN201 Stability Assessment

The following diagram illustrates the steps involved in assessing the stability of BN201 in cell culture media.

Caption: Workflow for assessing the stability of BN201 in culture media.

Troubleshooting Logic for BN201 Instability

This diagram provides a logical approach to troubleshooting issues related to BN201 instability.

Caption: A logical guide to troubleshooting BN201 instability issues.

References

• 1. Oxidative Degradation of Sequence-Defined Peptoid Oligomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oxidative degradation of sequence-defined peptoid oligomers - Molecular Systems Design & Engineering (RSC Publishing) [pubs.rsc.org]

BN201 Technical Support Center: Investigating Off-Target Effects in Primary Neurons

Welcome to the technical support center for researchers utilizing BN201 in primary neuron experiments. This resource provides troubleshooting guidance and answers to frequently asked questions regarding potential off-target effects of BN201.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of BN201?

BN201 is a peptoid that functions as a neuroprotective agent. Its primary on-target effect is the activation of the Serum/Glucocorticoid-Regulated Kinase 2 (SGK2), a serine/threonine kinase. This activation is part of the broader Insulin-like Growth Factor-1 (IGF-1) signaling pathway.[1] The downstream consequences of SGK2 activation include the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the translocation of the transcription factor Forkhead box protein O3 (Foxo3) from the nucleus to the cytoplasm.[2][1] This cascade of events ultimately promotes neuronal survival, differentiation of oligodendrocyte precursor cells, and myelination.[2][1]

Q2: Has the selectivity of BN201 been characterized?

Binding studies have been conducted for BN201 against a panel of tyrosine kinases and G-protein coupled receptors. These studies indicated that BN201 has a physical binding affinity for a limited number of kinases, with a preference for the SGK family (SGK1, SGK2, and SGK3).[2] While SGK2 is the primary target, the potential for interaction with other kinases, especially at higher concentrations, cannot be entirely ruled out.[2] A comprehensive public database of BN201's binding affinities across the entire human kinome is not currently available.

Q3: What are the potential off-target pathways to consider?

Given that SGK2 is a component of the PI3K/Akt/mTOR signaling network, there is a potential for cross-talk or off-target effects on other components of this pathway.[3] SGK and Akt kinases share structural similarities in their catalytic domains and can have overlapping downstream targets.[3] Therefore, unexpected phenotypes could potentially arise from the modulation of Akt-related signaling. Researchers should be mindful of this potential for pathway overlap when interpreting their results.

Troubleshooting Guide: Unexpected Phenotypes in Primary Neurons

If you observe unexpected or inconsistent results in your primary neuron cultures following treatment with BN201, this guide provides a systematic approach to investigate potential off-target effects.

Initial Assessment

Start by confirming the basics of your experimental setup.

• Reagent Quality: Ensure the purity and integrity of your BN201 stock. If possible, use a freshly prepared solution.

• Cell Health: Monitor the overall health of your primary neuron cultures. Factors such as cell density, media conditions, and culture age can influence experimental outcomes.

• Dose-Response Relationship: Perform a dose-response curve to determine the optimal concentration of BN201 for your specific neuronal type and experimental endpoint. On-target effects are typically observed at lower concentrations, while off-target effects may become more prominent at higher concentrations.

Experimental Workflow for Investigating Off-Target Effects

If initial checks do not resolve the issue, a more in-depth investigation may be necessary. The following workflow outlines key experimental strategies.

Figure 1: A stepwise workflow for troubleshooting unexpected experimental outcomes with BN201.

Detailed Methodologies

1. Dose-Response Analysis

• Objective: To distinguish between on-target and potential off-target effects based on the effective concentration of BN201.

• Protocol:

  • Prepare a serial dilution of BN201, typically spanning several orders of magnitude around the reported effective concentration (e.g., from nanomolar to high micromolar).

  • Treat primary neuron cultures with the different concentrations of BN201.

  • Include a vehicle control (the solvent used to dissolve BN201, e.g., DMSO).

  • Assess your primary endpoint (e.g., neurite outgrowth, cell survival) at a predetermined time point.

  • Analyze the data to determine the EC50 (half-maximal effective concentration) for the desired effect and observe if the unexpected phenotype appears only at higher concentrations.

2. Use of a Structurally Unrelated SGK2 Modulator

• Objective: To confirm that the observed phenotype is a result of SGK2 modulation and not an off-target effect of the specific chemical structure of BN201.

• Protocol:

  • Identify a commercially available SGK2 activator or inhibitor that has a different chemical scaffold from BN201.

  • Treat your primary neuron cultures with this alternative compound at a concentration known to modulate SGK2 activity.

  • If the alternative SGK2 activator reproduces the desired on-target effect without the unexpected phenotype, it suggests the unexpected result with BN201 may be due to an off-target interaction. Conversely, if an SGK2 inhibitor blocks the effects of BN201, it provides further evidence for on-target action.

3. Phospho-proteomic Analysis

• Objective: To obtain an unbiased view of the signaling pathways modulated by BN201 in your experimental system.

• Protocol:

  • Treat primary neuron cultures with BN201 at a concentration that produces the unexpected phenotype, alongside a vehicle control.

  • Lyse the cells at a relevant time point and digest the proteins into peptides.

  • Enrich for phosphorylated peptides using techniques such as titanium dioxide (TiO2) or immobilized metal affinity chromatography (IMAC).

  • Analyze the enriched phosphopeptides by mass spectrometry (LC-MS/MS).

  • Use bioinformatics tools to identify and quantify changes in protein phosphorylation between the BN201-treated and control samples. Significant changes in phosphorylation of proteins outside the known SGK2 pathway may indicate off-target kinase activity.

4. Kinome-wide Binding Assay

• Objective: To comprehensively profile the binding of BN201 against a large panel of human kinases.

• Protocol:

  • This is typically performed as a service by specialized companies (e.g., Eurofins DiscoverX KINOMEscan™).

  • A sample of BN201 is submitted for screening against a panel of several hundred purified human kinases.

  • The assay measures the ability of BN201 to compete with a reference ligand for the ATP-binding site of each kinase.

  • The results are provided as a list of kinases that bind to BN201 and their corresponding dissociation constants (Kd) or percentage of inhibition at a given concentration. This data can definitively identify potential off-target kinases.

BN201 Signaling Pathway

The following diagram illustrates the known on-target signaling pathway of BN201.

Figure 2: The on-target signaling cascade of BN201 in neurons.

Quantitative Data Summary

While specific off-target binding affinities for BN201 are not publicly available, the following table summarizes the known on-target interactions and effective concentrations from in vitro studies.

Target/Process	Assay Type	Cell Type	Effective Concentration (EC50)	Reference
SGK1, SGK2, SGK3	Kinome Binding Assay	N/A	Preferential Binding	[2]
OPC Differentiation	Immunocytochemistry	Primary Rat OPCs	6.3 µM	[2]
Axon Myelination	Immunocytochemistry	Primary Rat OPCs/DRG co-culture	16.6 µM	[2]
Foxo3 Translocation	Immunocytochemistry	SH-SY5Y cells	Time-dependent at 1-10 µM	[2]

Note: This technical support center is intended as a guide. Experimental results can vary depending on the specific primary neuron type, culture conditions, and experimental design. For further assistance, please consult the relevant scientific literature.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Large-scale integration of small molecule-induced genome-wide transcriptional responses, Kinome-wide binding affinities and cell-growth inhibition profiles reveal global trends characterizing systems-level drug action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elevated SGK1 predicts resistance of breast cancer cells to Akt inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining BN201 Delivery in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to utilizing BN201 in animal models. This resource offers troubleshooting advice, frequently asked questions, detailed experimental protocols, and quantitative data summaries to facilitate successful and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BN201?

A1: BN201 is a small molecule peptoid that exerts neuroprotective effects by modulating kinases involved in the insulin growth factor 1 (IGF-1) pathway.[1][2] It has been shown to have binding activity with serum-glucocorticoid kinases (SGK), particularly SGK2.[1] This interaction leads to the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the translocation of the transcription factor Foxo3 to the cytoplasm, ultimately activating pathways associated with neuronal survival and stress response.[1][2]

Q2: What is the recommended formulation and vehicle for in vivo administration of BN201?

A2: Based on published studies, a common and effective vehicle for BN201 is a solution of 5% Dimethyl Sulfoxide (DMSO) in physiological saline.[1] It is crucial to ensure that the final concentration of DMSO is well-tolerated by the specific animal model and administration route. For parenteral routes, the final formulation should be sterile, isotonic, and within a physiological pH range (typically 7.2-7.4) to minimize irritation and toxicity.

Q3: What are the common routes of administration for BN201 in animal models?

A3: Intraperitoneal (IP) injection is a frequently used and effective route for BN201 administration in mice, as it has been shown to cross the blood-brain barrier.[1] While specific studies on other routes for BN201 are not widely published, general rodent administration protocols for intravenous (IV) and oral gavage are available and could be adapted, though bioavailability may vary significantly between routes.[3]

Q4: What are the known pharmacokinetic properties of BN201?

A4: Detailed public information on the pharmacokinetics of BN201 in animal models is limited. It is known to cross the blood-brain barrier via active transport.[1] For novel compounds like BN201, it is recommended to conduct pilot pharmacokinetic studies in the specific animal model and for the intended route of administration to determine key parameters such as half-life, bioavailability, and tissue distribution.[4]

Q5: In which animal models has BN201 shown efficacy?

A5: BN201 has demonstrated neuroprotective effects in several animal models, including:

• Experimental Autoimmune Encephalomyelitis (EAE): A model for multiple sclerosis, where BN201 ameliorated the clinical course and reduced axonal and neuronal loss.[1]

• Chemically Induced Demyelination: Models using agents like lysolecithin to induce focal demyelination.[1]

• Glaucoma and Optic Nerve Crush: Models of optic neuropathy where BN201 has been shown to protect neurons and axons.[1]

Troubleshooting Guide

This guide addresses common issues that researchers may encounter during the in vivo delivery of BN201.

Issue	Possible Cause	Troubleshooting Steps
Precipitation of BN201 in Formulation	- Exceeding solubility limit in the vehicle.- Improper mixing procedure.	- Verify Solubility: Perform a small-scale test to confirm the solubility of your BN201 batch in the 5% DMSO/saline vehicle at the desired concentration.- Sequential Mixing: Ensure BN201 is fully dissolved in DMSO before adding the saline. Add the saline slowly while vortexing to prevent the compound from crashing out.- Gentle Warming: Gently warm the solution to 37°C to aid dissolution, but be cautious of potential degradation.
Inconsistent or Lack of Efficacy	- Poor Bioavailability: The compound may not be reaching the target tissue in sufficient concentrations.- Inadequate Dosing: The dose may be too low for the specific animal model or disease severity.- Timing of Administration: Treatment initiation may be too late in the disease progression.- Formulation Issues: Precipitation upon injection leading to variable dosing.	- Route of Administration: Consider the bioavailability differences between administration routes. Intraperitoneal injection has been shown to be effective for BN201.[1] Oral administration may result in lower bioavailability.[3]- Dose-Response Study: Conduct a pilot dose-response study to determine the optimal dose for your model. Doses ranging from 12.5 mg/kg to 150 mg/kg have been used in EAE models.[5]- Optimize Treatment Schedule: In EAE models, treatment is often initiated after disease onset.[1] For acute injury models like optic nerve crush, treatment should begin shortly after the injury.- Fresh Formulation: Always prepare the BN201 formulation fresh before each use.
Vehicle-Related Toxicity or Adverse Events	- High DMSO Concentration: High levels of DMSO can cause local irritation, inflammation, or systemic toxicity.- Non-physiological pH or Osmolality: Can cause pain and tissue damage upon injection.	- Minimize DMSO: Use the lowest possible concentration of DMSO that maintains BN201 solubility. The 5% concentration has been used successfully.[1]- Check pH and Osmolality: Ensure the final formulation is within a physiological pH range (7.2-7.4) and is iso-osmotic, especially for intravenous injections.- Slow Injection Rate: Administer injections slowly to minimize local tissue trauma.
High Variability Between Animals	- Inconsistent Dosing Technique: Variations in injection volume or placement.- Biological Variability: Inherent differences in individual animal responses.	- Standardize Procedures: Ensure all personnel are thoroughly trained in the chosen administration technique. Use appropriate needle sizes and injection volumes based on animal weight.- Increase Sample Size: A larger number of animals per group can help to overcome individual variability and increase statistical power.- Randomization and Blinding: Randomly assign animals to treatment groups and blind the investigators to the treatment allocation during data collection and analysis.
Downstream Markers of BN201 Activity Not Observed	- Insufficient Target Engagement: BN201 may not be reaching the target tissue at a high enough concentration or for a sufficient duration.- Timing of Sample Collection: Key signaling events like phosphorylation can be transient.	- Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: Conduct a pilot PK/PD study to correlate BN201 concentration in the target tissue with the activation of downstream markers like phosphorylated NDRG1.- Time-Course Experiment: Collect tissue samples at multiple time points after BN201 administration to identify the peak of signaling pathway activation.- Confirm Reagent Quality: Ensure the antibodies used for detecting phosphorylated proteins are specific and validated.

Quantitative Data Summary

Animal Model	BN201 Dose Range	Administration Route	Key Quantitative Outcomes	Reference
Experimental Autoimmune Encephalomyelitis (EAE) in C57BL/6 Mice	12.5 - 150 mg/kg (daily)	Intraperitoneal	Dose-dependent amelioration of clinical score. Reduced axonal and neuronal loss in the spinal cord and optic nerve.	[1][5]
Chemically Induced Demyelination in Rats	35 and 70 mg/kg (rat equivalent of 50 and 100 mg/kg in mice)	Intraperitoneal	Not explicitly quantified in the provided text, but reported to protect neurons, axons, and myelin.	[1]
Glaucoma Model in Rats	Not specified, but treatment started 1 week after induction of ocular hypertension.	Intraperitoneal	Reported to prevent axonal and neuronal loss.	[1]

Experimental Protocols

Protocol 1: Preparation of BN201 Formulation for In Vivo Administration

Materials:

• BN201 powder

• Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Physiological saline (0.9% NaCl), sterile

• Sterile, pyrogen-free microcentrifuge tubes or vials

• Vortex mixer

• Sterile syringe filters (0.22 µm)

Procedure:

• Calculate the required amount of BN201 based on the desired final concentration and total volume needed for the experiment.

• In a sterile tube, add the calculated volume of DMSO to the BN201 powder. The final concentration of DMSO in the formulation should be 5%.

• Vortex the mixture thoroughly until the BN201 is completely dissolved. A brief sonication in a water bath may be used to aid dissolution if necessary.

• Slowly add the sterile physiological saline to the DMSO/BN201 solution while continuously vortexing. This gradual addition is crucial to prevent precipitation.

• Visually inspect the final formulation for any precipitates. The solution should be clear and particle-free.

• If necessary, sterile-filter the final solution using a 0.22 µm syringe filter before administration.

• Prepare the formulation fresh on the day of use and protect it from light if the compound is light-sensitive.

Protocol 2: Intraperitoneal (IP) Injection in Mice

Materials:

• Prepared BN201 formulation

• Sterile syringes (e.g., 1 mL)

• Sterile needles (e.g., 25-27 gauge)

• Animal scale

• 70% ethanol and sterile gauze

Procedure:

• Weigh the mouse to determine the correct injection volume based on its body weight and the desired dose.

• Restrain the mouse securely. One common method is to scruff the loose skin over the shoulders and neck.

• Turn the mouse to expose its abdomen. The head should be tilted slightly downwards.

• Wipe the injection site in the lower right or left quadrant of the abdomen with 70% ethanol. This area is targeted to avoid the cecum, bladder, and other vital organs.

• Insert the needle, bevel up, at a 15-20 degree angle into the peritoneal cavity.

• Gently aspirate by pulling back the plunger to ensure the needle has not entered a blood vessel or internal organ. If blood or other fluid appears, withdraw the needle and re-insert at a different site with a new sterile needle.

• Slowly inject the BN201 formulation.

• Withdraw the needle and return the mouse to its cage.

• Monitor the mouse for any signs of distress or adverse reactions immediately after the injection and at regular intervals.

Protocol 3: Experimental Autoimmune Encephalomyelitis (EAE) Model with BN201 Treatment

Materials:

• C57BL/6 mice (female, 8-12 weeks old)

• Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Pertussis toxin (PTX)

• Prepared BN201 formulation and vehicle control

• Anesthesia (e.g., isoflurane)

Procedure:

• EAE Induction:

  • On day 0, immunize mice subcutaneously at two sites on the flank with an emulsion of MOG35-55 in CFA.

  • Administer PTX via intraperitoneal injection on day 0 and day 2 post-immunization.

• Clinical Scoring:

  • Begin daily monitoring of the mice for clinical signs of EAE starting around day 7 post-immunization.

  • Score the mice on a scale of 0-5 (e.g., 0 = no signs, 1 = limp tail, 2 = hind limb weakness, 3 = hind limb paralysis, 4 = hind and forelimb paralysis, 5 = moribund).

• BN201 Treatment:

  • Once a mouse reaches a clinical score of ≥1.0, randomly assign it to a treatment group (BN201 or vehicle control).

  • Administer the assigned treatment (e.g., BN201 at a specific mg/kg dose or vehicle) daily via intraperitoneal injection for the duration of the study (e.g., 30 days).

• Data Collection and Analysis:

  • Record the daily clinical score and body weight for each mouse in a blinded manner.

  • At the end of the study, euthanize the mice and collect tissues (e.g., spinal cord, optic nerve) for histological analysis of inflammation, demyelination, and axonal/neuronal loss.

Visualizations

Signaling Pathway of BN201

Caption: BN201 signaling pathway leading to neuroprotection.

Experimental Workflow for BN201 in EAE Model

Caption: Experimental workflow for testing BN201 in an EAE mouse model.

Troubleshooting Logic for Inconsistent Efficacy

Caption: Troubleshooting logic for addressing inconsistent BN201 efficacy.

References

• 1. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Intraperitoneal Route of Drug Administration: Should it Be Used in Experimental Animal Studies? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics Studies in Mice or Rats - Enamine [enamine.net]
• 5. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Quantifying BN201-Induced Remyelination

Welcome to the technical support center for researchers utilizing BN201 in remyelination studies. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is BN201 and how does it promote remyelination?

A1: BN201 is a small molecule peptoid that has demonstrated neuroprotective and remyelinating properties.[1] It is believed to exert its effects by modulating the Insulin Growth Factor 1 (IGF-1) pathway. Specifically, it activates Serum-Glucocorticoid Kinase 2 (SGK2), which in turn leads to the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the translocation of the transcription factor Foxo3 from the nucleus to the cytoplasm.[1] This signaling cascade ultimately promotes the differentiation of oligodendrocyte precursor cells (OPCs) into mature, myelinating oligodendrocytes.[1]

Q2: What are the primary challenges in quantifying remyelination induced by BN201?

A2: Quantifying remyelination, whether induced by BN201 or other agents, presents several challenges:

• Histological Artifacts: Staining techniques for myelin can be prone to artifacts, leading to inaccurate quantification.

• Distinguishing Remyelination from Myelin Preservation: It can be difficult to discern whether observed myelin is newly formed (remyelinated) or preserved from the initial demyelinating insult.[1]

• Variability in Animal Models: Demyelination and remyelination can vary significantly between individual animals and between different models (e.g., EAE vs. toxin-induced).

• Limitations of Imaging Techniques: While advanced imaging techniques are being developed, conventional methods may lack the resolution to accurately quantify thin, remyelinated sheaths.

• Functional Correlation: Histological evidence of remyelination does not always directly correlate with functional recovery.

Q3: Which experimental models are most suitable for studying BN201-induced remyelination?

A3: Both inflammatory and toxin-induced demyelination models are valuable for assessing the efficacy of BN201.

• Experimental Autoimmune Encephalomyelitis (EAE): This inflammatory model mimics aspects of multiple sclerosis and is useful for evaluating the neuroprotective and immunomodulatory effects of BN201.[1]

• Lysolecithin-induced Demyelination: This toxin-induced model creates focal areas of demyelination, allowing for a more direct assessment of the remyelination process with less confounding inflammation. The optic chiasm is a common site for lysolecithin injection to study the effects on visual pathways.

Troubleshooting Guides

Issue 1: Inconsistent Myelin Staining with Luxol Fast Blue (LFB)

• Problem: Variable staining intensity or high background, making quantification of remyelination difficult.

• Possible Causes & Solutions:

  • Improper Differentiation: Over- or under-differentiation with lithium carbonate solution can lead to weak staining or high background.

    • Troubleshooting Step: Carefully monitor the differentiation step under a microscope to ensure that gray matter is colorless while white matter remains blue. Adjust differentiation time as needed for each batch of slides.

  • Tissue Fixation: Inadequate or prolonged fixation can affect dye binding.

    • Troubleshooting Step: Ensure consistent fixation times and use of a neutral buffered formalin solution.

  • Section Thickness: Inconsistent section thickness will lead to variability in staining intensity.

    • Troubleshooting Step: Use a calibrated microtome and ensure consistent sectioning technique. For quantitative analysis, it is crucial to maintain a uniform thickness (e.g., 10 µm).

Issue 2: Difficulty in Quantifying Oligodendrocyte Precursor Cell (OPC) Differentiation

• Problem: Inconsistent or weak immunofluorescence signal for OPC and mature oligodendrocyte markers (e.g., Olig2, MBP).

• Possible Causes & Solutions:

  • Antibody Performance: The primary antibody may have low affinity or be used at a suboptimal concentration.

    • Troubleshooting Step: Titrate the primary antibody to determine the optimal concentration. Include positive and negative controls to validate antibody specificity.

  • Antigen Retrieval: Inadequate antigen retrieval can mask the epitope.

    • Troubleshooting Step: Optimize the antigen retrieval method (heat-induced or enzymatic) for the specific antibodies being used.

  • Cell Culture Conditions: Variability in cell seeding density or differentiation media can affect the efficiency of OPC differentiation.

    • Troubleshooting Step: Maintain consistent cell culture protocols, including seeding density and the composition and timing of media changes.

Issue 3: High Variability in G-ratio Measurements

• Problem: Wide distribution of g-ratio values within and between experimental groups, making it difficult to detect statistically significant differences.

• Possible Causes & Solutions:

  • Image Resolution: Insufficient magnification or resolution of electron micrographs.

    • Troubleshooting Step: Acquire images at a high magnification (e.g., >10,000x) to ensure accurate measurement of axon and fiber diameters.

  • Sampling Bias: Non-random selection of axons for measurement.

    • Troubleshooting Step: Implement a systematic and unbiased sampling strategy. For example, analyze all myelinated axons within a defined area or use a grid overlay to select axons randomly.

  • Measurement Error: Inconsistent tracing of axon and myelin sheath boundaries.

    • Troubleshooting Step: Use a calibrated image analysis software and have the same person perform all measurements to ensure consistency. Blinding the analyst to the experimental groups is also recommended.

Quantitative Data Summary

Table 1: In Vitro Efficacy of BN201

Parameter	BN201 Concentration	Result	Reference
OPC Differentiation to Mature Oligodendrocytes (MBP+ cells)	EC50 = 6.3 μM	Dose-dependent increase	[1]
Axon Myelination (linear MBP+ structures)	EC50 = 16.6 μM	Enhanced axon myelination	[1]
Motor-Neuron Cell Line (NSC34) Viability	2 and 20 µg/ml	Significantly enhanced viability (98.11 ± 6.14%) compared to control (69.64 ± 10.12%)	[1]

Table 2: In Vivo Efficacy of BN201 in a Neuroinflammation Model (EAE)

Parameter	Treatment Group	Result	Reference
Percentage of Unmyelinated Axons (g-ratio = 1)	BN201-treated	Decreased	[1]

Experimental Protocols

Protocol 1: Lysolecithin-Induced Demyelination of the Optic Chiasm

• Animal Preparation: Anesthetize adult C57BL/6 mice using an appropriate anesthetic regimen.

• Stereotaxic Surgery: Secure the mouse in a stereotaxic frame.

• Injection: Inject 1 µL of 1% lysolecithin in sterile saline into the optic chiasm at defined stereotaxic coordinates.

• Post-operative Care: Provide appropriate post-operative care, including analgesics and monitoring for recovery.

• BN201 Administration: Begin administration of BN201 (e.g., intraperitoneally) at the desired time point post-lesion induction.

Protocol 2: G-ratio Analysis

• Tissue Processing: Process tissue samples for transmission electron microscopy (TEM) by fixing in glutaraldehyde, postfixing in osmium tetroxide, dehydrating, and embedding in resin.

• Ultrathin Sectioning: Cut ultrathin sections (70-90 nm) of the region of interest.

• Imaging: Acquire high-resolution images of cross-sectioned nerve fibers using a transmission electron microscope.

• Measurement: Using image analysis software, measure the area or diameter of the axon and the entire myelinated fiber.

• Calculation: Calculate the g-ratio for each myelinated axon using the formula: g-ratio = Axon Diameter / Fiber Diameter.

• Statistical Analysis: Analyze the distribution of g-ratios and compare between experimental groups.

Visualizations

Caption: BN201 signaling pathway promoting remyelination.

Caption: Experimental workflow for quantifying BN201-induced remyelination.

References

• 1. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

BN201 experimental variability and controls

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving the neuroprotective compound BN201.

Frequently Asked Questions (FAQs)

Q1: What is BN201 and what is its primary mechanism of action?

BN201 is a small molecule peptoid that functions as a neuroprotective agent.[1][2] Its primary mechanism of action involves the activation of the serum and glucocorticoid-inducible kinase (SGK) family, with a preference for SGK2.[3] This activation is part of the broader Insulin/IGF-1 signaling pathway.[1][2] Downstream effects of SGK activation by BN201 include the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the translocation of the Forkhead box O3 (Foxo3) transcription factor from the nucleus to the cytoplasm.[1][2][4] This cascade of events ultimately suppresses apoptosis and promotes cell survival, differentiation, and myelination.[1][2]

Q2: What are the main applications of BN201 in experimental research?

BN201 is primarily used in research models of neurodegenerative diseases and demyelination. In vitro, it has been shown to promote the survival of neural cells under oxidative stress, induce the differentiation of oligodendrocyte precursor cells (OPCs) into mature oligodendrocytes, and enhance myelination of axons.[1][2] In vivo studies have demonstrated its efficacy in models of multiple sclerosis, glaucoma, and chemically induced demyelination by preventing axonal and neuronal loss and promoting remyelination.[1][2][4]

Q3: What are the recommended positive and negative controls for a cell survival assay with BN201?

• Positive Control: A well-characterized neuroprotective agent with a known mechanism of action can be used. For example, N-Acetyl-L-cysteine (NAC) is often used as a positive control against oxidative stress-induced cell death.[5]

• Negative Control:

  • Vehicle Control: Cells treated with the same concentration of the vehicle (e.g., DMSO) used to dissolve BN201. This controls for any effects of the solvent on cell viability.

  • Untreated Control: Cells that are not exposed to any treatment (no BN201 and no vehicle).

  • Toxin/Stress-Only Control: Cells exposed to the cytotoxic agent or stressor (e.g., hydrogen peroxide, glutamate) without any BN201 treatment to establish the baseline level of cell death.[6]

Q4: How can I assess the effect of BN201 on oligodendrocyte differentiation?

The differentiation of oligodendrocyte precursor cells (OPCs) into mature, myelinating oligodendrocytes can be assessed by immunocytochemistry. Key markers to stain for include:

• Oligodendrocyte Precursor Cells (OPCs): NG2

• Mature Oligodendrocytes: Myelin Basic Protein (MBP)[2]

An increase in the number of MBP-positive cells and a decrease in NG2-positive cells in BN201-treated cultures compared to controls would indicate enhanced differentiation.[7] The formation of linear MBP-positive structures can also be quantified as an indicator of myelination.[2]

Troubleshooting Guides

Issue 1: High variability in cell viability assay results.

Potential Cause	Troubleshooting Step	Rationale
Inconsistent Cell Seeding	Ensure a homogenous cell suspension before and during seeding. Use a multichannel pipette for consistency. Perform a cell count to standardize the number of cells seeded per well.	Uneven cell distribution is a common source of variability in plate-based assays.[8]
Edge Effects	Avoid using the outer wells of the microplate for experimental conditions. Fill these wells with sterile PBS or culture medium to maintain humidity.	Evaporation from the outer wells can lead to changes in media concentration and affect cell growth, a phenomenon known as the "edge effect."
Compound Precipitation	Visually inspect the culture medium for any signs of BN201 precipitation after addition to the wells. If precipitation occurs, try pre-diluting the compound in a serum-free medium before adding it to the wells.	Compound precipitation will lead to an inaccurate final concentration and inconsistent effects.
Inconsistent Incubation Times	Standardize the incubation times for both the compound treatment and the viability reagent (e.g., MTT, CCK-8). Use a timer to ensure consistency across all plates.	The duration of both treatment and reagent incubation can significantly impact the final absorbance reading.[9][10]

Issue 2: No significant effect of BN201 observed in a neuroprotection assay.

Potential Cause	Troubleshooting Step	Rationale
Suboptimal Compound Concentration	Perform a dose-response curve to determine the optimal effective concentration (EC50) of BN201 for your specific cell type and stressor.	The effective concentration of a compound can vary between different cell lines and experimental conditions.[11][12]
Incorrect Timing of Treatment	Vary the timing of BN201 administration (pre-treatment, co-treatment, or post-treatment) relative to the application of the stressor.	The therapeutic window for neuroprotection can be narrow. The timing of administration is a critical parameter.
Cell Line Insensitivity	Ensure that the chosen cell line expresses the necessary components of the IGF-1/SGK signaling pathway. If possible, test a different, more sensitive cell line.	The cellular machinery required for BN201 to exert its effect must be present.
Degradation of BN201	Prepare fresh stock solutions of BN201 for each experiment. Store stock solutions at the recommended temperature and protect from light if necessary.	The stability of the compound is crucial for its activity.

Quantitative Data Summary

Table 1: In Vitro Efficacy of BN201

Assay	Parameter	Value	Cell Type	Reference
Oligodendrocyte Differentiation	EC50	6.3 µM	Oligodendrocyte Precursor Cells (OPCs)	[2]
Axon Myelination	EC50	16.6 µM	Co-culture of OPCs and neurons	[2]

EC50 (Half-maximal effective concentration) is the concentration of a drug that gives half of the maximal response.

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay for Neuroprotection

• Cell Seeding: Plate neuronal cells (e.g., SH-SY5Y, HT22) in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of BN201 (e.g., 0.1, 1, 10, 100 µM) for a specified pre-incubation period (e.g., 24 hours). Include vehicle-only and no-treatment controls.

• Induction of Cell Death: Add a cytotoxic agent (e.g., 5 mM glutamate for HT22 cells) to the appropriate wells.[13] Include a "toxin-only" control group.

• Incubation: Incubate the plate for the desired duration of the insult (e.g., 24 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[10]

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% dimethylformamide) to each well to dissolve the formazan crystals.[10][14]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Protocol 2: Foxo3 Translocation Assay

• Cell Culture and Treatment: Culture cells (e.g., SH-SY5Y) on glass coverslips in a 24-well plate. Treat with BN201 at the desired concentration and for various time points (e.g., 1, 3, 6 hours).[15]

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization: Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Block with a suitable blocking buffer (e.g., 1% BSA in PBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate with a primary antibody against Foxo3 overnight at 4°C.

• Secondary Antibody Incubation: Wash with PBS and incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Nuclear Staining: Stain the nuclei with DAPI for 5 minutes.

• Imaging: Mount the coverslips on microscope slides and visualize using a fluorescence microscope. Quantify the nuclear-to-cytoplasmic fluorescence intensity ratio to determine the extent of Foxo3 translocation.

Visualizations

Caption: BN201 Signaling Pathway.

Caption: Neuroprotection Assay Workflow.

References

• 1. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Multi-dimensional data-driven computational drug repurposing strategy for screening novel neuroprotective agents in ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. merckmillipore.com [merckmillipore.com]
• 11. How to Interpret Dose-Response Curves [sigmaaldrich.com]
• 12. Dose-Response Relationships - Clinical Pharmacology - MSD Manual Professional Edition [msdmanuals.com]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. A Novel Approach to Screening for New Neuroprotective Compounds for the Treatment of Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Screening Health-Promoting Compounds for Their Capacity to Induce the Activity of FOXO3 - PMC [pmc.ncbi.nlm.nih.gov]

optimizing incubation time for BN201 treatment

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing incubation time for BN201 treatment. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for BN201?

A1: BN201 is a neuroprotective agent that promotes neuronal survival and myelination.[1][2] It functions by modulating kinases within the insulin growth factor 1 (IGF-1) pathway, including serum-glucocorticoid kinase (SGK) and midkine.[1][2] This activation leads to the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the cytoplasmic translocation of the transcription factor Foxo3, which suppresses apoptosis and promotes cell survival.[1][2]

Q2: What is a typical starting concentration for BN201 in cell culture experiments?

A2: Based on in vitro studies, a concentration of 10 µM has been shown to be effective for inducing the phosphorylation of downstream targets like NDGR1 in HeLa cells.[3][4] However, the optimal concentration may vary depending on the cell type and the specific biological endpoint being measured. We recommend performing a dose-response curve (e.g., 1 µM to 20 µM) to determine the optimal concentration for your specific experimental system.

Q3: How long does it take for BN201 to elicit a cellular response?

A3: The time required to observe a response to BN201 is dependent on the endpoint being measured.

• Short-term signaling events: Phosphorylation of downstream targets such as NDRG1 can be detected in as little as 30 minutes to 4 hours in HeLa cells.[3][4]

• Longer-term cellular changes: Effects on neuronal differentiation and myelination may require incubation periods of several days.[2]

Q4: Can BN201 be used in in vivo studies?

A4: Yes, BN201 has been used in various in vivo models, including those for multiple sclerosis, chemically induced demyelination, and glaucoma.[1][2] Administration in animal models has typically involved daily treatments over a period of several days to weeks.[1][4]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
No observable effect of BN201 treatment.	1. Suboptimal incubation time: The incubation period may be too short for the desired biological effect or too long, leading to secondary effects or degradation. 2. Incorrect BN201 concentration: The concentration may be too low to elicit a response or too high, causing off-target effects. 3. Cell type insensitivity: The cell line being used may not express the necessary signaling components (e.g., SGK, IGF-1 receptors).	1. Optimize incubation time: Perform a time-course experiment (see Experimental Protocols section). For signaling events, try short time points (e.g., 0, 15, 30, 60, 120 minutes). For functional outcomes like differentiation, extend the time course to several days (e.g., 1, 3, 5, 7 days). 2. Perform a dose-response experiment: Test a range of BN201 concentrations to identify the optimal dose for your system. 3. Confirm target expression: Use techniques like Western blotting or qPCR to verify the expression of key proteins in the BN201 signaling pathway in your cell line.
High variability between replicate experiments.	1. Inconsistent incubation times: Minor variations in the duration of BN201 exposure can lead to significant differences in results, especially for short-term signaling studies. 2. Cell passage number and confluency: Cellular responses can vary with the age and density of the cell culture.	1. Standardize protocols: Ensure precise and consistent timing of BN201 addition and experiment termination. Use a timer and stagger the treatment of multiple plates if necessary. 2. Maintain consistent cell culture conditions: Use cells within a defined passage number range and seed them to achieve a consistent confluency at the start of each experiment.
Unexpected or off-target effects observed.	1. Prolonged incubation: Long exposure to any compound can sometimes lead to unintended cellular responses. 2. High BN201 concentration: Excessively high concentrations may lead to non-specific binding and activation of other pathways.	1. Determine the minimal effective incubation time: In your time-course experiment, identify the earliest time point at which the desired effect is observed and consider using this for future experiments. 2. Use the lowest effective concentration: From your dose-response curve, select the lowest concentration that gives a robust and reproducible effect.

Experimental Protocols

Protocol 1: Optimization of Incubation Time for NDRG1 Phosphorylation (Western Blot)

This protocol is designed to determine the optimal incubation time for BN201-induced phosphorylation of NDRG1.

Materials:

• Target cells (e.g., HeLa or SH-SY5Y)

• Complete cell culture medium

• BN201 stock solution

• Phosphate-buffered saline (PBS)

• Lysis buffer with protease and phosphatase inhibitors

• Primary antibodies (anti-phospho-NDRG1, anti-total-NDRG1, anti-loading control e.g., GAPDH)

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

• Western blot equipment

Procedure:

• Cell Seeding: Plate cells at a density that will result in 70-80% confluency on the day of the experiment.

• BN201 Treatment: Treat cells with the desired concentration of BN201 (e.g., 10 µM) for a range of time points (e.g., 0, 15, 30, 60, 120, 240 minutes). The 0-minute time point serves as the untreated control.

• Cell Lysis: At the end of each incubation period, immediately wash the cells with ice-cold PBS and add lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate.

• Western Blotting:

  • Load equal amounts of protein for each time point onto an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the secondary antibody.

  • Develop the blot using a chemiluminescent substrate and image the results.

• Data Analysis: Quantify the band intensities for phospho-NDRG1 and total NDRG1. Normalize the phospho-NDRG1 signal to the total NDRG1 signal for each time point. Plot the normalized phospho-NDRG1 levels against incubation time to identify the peak response.

Data Presentation: Example Time-Course of NDRG1 Phosphorylation

Incubation Time (minutes)	Normalized p-NDRG1/Total NDRG1 (Fold Change vs. 0 min)
0	1.0
15	1.8
30	3.5
60	4.2
120	3.1
240	1.5

Visualizations

References

• 1. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]

Reference Data & Comparative Studies

A Comparative Analysis of BN201 and Fingolimod in Experimental Autoimmune Encephalomyelitis (EAE) Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic candidates BN201 and fingolimod in the context of Experimental Autoimmune Encephalomyelitis (EAE), the most commonly used animal model for multiple sclerosis. The following sections detail their respective mechanisms of action, present available preclinical data from EAE models, and outline the experimental protocols used in these studies.

Introduction

Fingolimod (FTY720), an approved therapy for relapsing-remitting multiple sclerosis, is a sphingosine-1-phosphate (S1P) receptor modulator.[1] Its primary mechanism involves the sequestration of lymphocytes in lymph nodes, preventing their infiltration into the central nervous system (CNS).[2] In contrast, BN201 is a novel peptoid with a distinct neuroprotective mechanism of action. It has been shown to promote neuronal and axonal survival by modulating the insulin growth factor 1 pathway. This guide aims to collate and present the existing preclinical evidence for both compounds in EAE models to aid in their comparative evaluation.

Data Presentation

The following tables summarize the quantitative data from studies investigating the efficacy of BN201 and fingolimod in EAE models. It is important to note that a direct head-to-head comparative study has not been identified; therefore, the data presented is a compilation from separate studies. The experimental conditions, while similar in the use of MOG35-55 induced EAE in C57BL/6 mice, may have subtle but important differences.

Table 1: Comparison of Efficacy in Therapeutic EAE Models

Parameter	BN201	Fingolimod
EAE Model	MOG35-55 in C57BL/6 mice	MOG35-55 in C57BL/6 mice
Treatment Regimen	Initiated after onset of clinical signs	Therapeutic (initiated at day 21 post-immunization)
Dosage	Not specified in publicly available data	0.3 mg/kg
Administration Route	Not specified in publicly available data	Oral (in drinking water)
Peak Clinical Score (Treated)	Data not available in a comparable format	~1.5 (vs. ~2.8 in untreated)[3]
Reduction in Clinical Score	Showed amelioration of the clinical course	Significant reduction in clinical severity[2][3]
Effect on Axonal/Neuronal Loss	Prevents axonal and neuronal loss	Not explicitly detailed in the provided results
Effect on Remyelination	Promotes remyelination	Beneficial effects on remyelination have been suggested[2]
Effect on Inflammation	Not the primary mechanism	Reduces CNS inflammation[2]

Table 2: Fingolimod Efficacy in Prophylactic vs. Therapeutic EAE Models

Parameter	Prophylactic Fingolimod	Therapeutic Fingolimod	Vehicle
Treatment Initiation	Day 2 post-immunization	Day 14 (at 50% disease incidence)	-
Clinical Score at Day 21	0.25 ± 0.25	1.4 ± 0.6	2.7 ± 0.5[1]
Plasma Neurofilament Light Chain (NfL) (pg/mL)	3798 ± 907	18718 ± 4718	17721 ± 5136[1]
Brain IL-1β (pg/mL)	1.3 ± 0.4	4.1 ± 1.2	3.9 ± 1[1]
Brain TNFα (pg/mL)	0.3 ± 0.05	1.1 ± 0.3	0.9 ± 0.3[1]

Experimental Protocols

MOG35-55 Induced EAE in C57BL/6 Mice (General Protocol)

Experimental Autoimmune Encephalomyelitis is typically induced in female C57BL/6 mice aged 8-12 weeks.[4][5] The protocol generally involves:

• Immunization (Day 0): Mice are immunized subcutaneously with an emulsion containing Myelin Oligodendrocyte Glycoprotein peptide 35-55 (MOG35-55) and Complete Freund's Adjuvant (CFA) supplemented with Mycobacterium tuberculosis.[4][5]

• Pertussis Toxin Administration: Mice receive an intraperitoneal injection of pertussis toxin on the day of immunization and again 48 hours later to facilitate the entry of immune cells into the CNS.[4][5]

• Clinical Scoring: Animals are monitored daily for clinical signs of EAE, which are typically scored on a 0-5 scale: 0, no signs; 1, limp tail; 2, hind limb weakness; 3, hind limb paralysis; 4, hind and forelimb paralysis; 5, moribund.[6]

BN201 Treatment Protocol

In the key study evaluating BN201, therapy was initiated after the animals showed clinical signs of EAE. The specific dosage and route of administration have not been detailed in the publicly available abstracts.

Fingolimod Treatment Protocols

Fingolimod has been evaluated in both prophylactic and therapeutic paradigms in EAE models.[1][2]

• Prophylactic Treatment: Daily administration of fingolimod (e.g., 0.3 mg/kg orally) is initiated shortly after immunization (e.g., day 2).[1]

• Therapeutic Treatment: Daily administration of fingolimod (e.g., 0.3 mg/kg orally) is initiated after the onset of clinical symptoms or at a predefined time point post-immunization when the disease is established (e.g., day 14 or 21).[1][2]

Signaling Pathways and Experimental Workflow

Signaling Pathways

Caption: Signaling pathways of Fingolimod and BN201.

Experimental Workflow

Caption: Generalized experimental workflow for therapeutic EAE studies.

Conclusion

Fingolimod and BN201 represent two distinct therapeutic strategies for neuroinflammatory and neurodegenerative diseases. Fingolimod's immunomodulatory effects are well-established, and it demonstrates clear efficacy in reducing the clinical severity of EAE.[1][2][3] BN201, with its neuroprotective mechanism, shows promise in promoting neuronal survival and remyelination in EAE models.

The absence of direct comparative studies necessitates a cautious interpretation of the available data. Future head-to-head studies under identical experimental conditions are warranted to provide a definitive comparison of the efficacy of these two compounds. Such studies would be invaluable for guiding the development of novel therapeutic approaches for multiple sclerosis, potentially including combination therapies that target both inflammation and neurodegeneration.

References

• 1. cms.transpharmation.com [cms.transpharmation.com]
• 2. Prophylactic versus Therapeutic Fingolimod: Restoration of Presynaptic Defects in Mice Suffering from Experimental Autoimmune Encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fingolimod Reduces Neuropathic Pain Behaviors in a Mouse Model of Multiple Sclerosis by a Sphingosine-1 Phosphate Receptor 1-Dependent Inhibition of Central Sensitization in the Dorsal Horn - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Consistent induction of chronic experimental autoimmune encephalomyelitis in C57BL/6 mice for the longitudinal study of pathology and repair - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 6. inotiv.com [inotiv.com]

Validating BN201 Efficacy: A Comparative Guide with Genetic Knockout Perspectives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the neuroprotective agent BN201 with alternative strategies, supported by experimental data. A core focus is the validation of BN201's mechanism of action through methodologies that interrogate its genetic dependencies, offering a framework for assessing its therapeutic potential.

BN201: Mechanism of Action and Efficacy

BN201 (also known as OCS-05) is a small molecule peptoid with demonstrated neuroprotective and remyelinating properties in preclinical models of neurological diseases, including multiple sclerosis and glaucoma.[1][2] Its primary mechanism of action is the activation of the serum and glucocorticoid-regulated kinase (SGK) pathway, a critical signaling cascade for cell survival and stress resistance.

Signaling Pathway

BN201 preferentially binds to and activates SGK2, which in turn phosphorylates and inactivates the transcription factor FOXO3.[1] This inactivation leads to the translocation of FOXO3 from the nucleus to the cytoplasm, preventing the expression of pro-apoptotic genes and promoting neuronal survival. A key downstream effector of the SGK pathway is the N-myc downstream-regulated gene 1 (NDRG1), which is phosphorylated upon SGK activation.[1]

BN201 Signaling Pathway.

Genetic Validation of BN201's Efficacy

To validate that the neuroprotective effects of BN201 are dependent on the SGK2-FOXO3 pathway, experiments utilizing RNA interference (RNAi) and chemical inhibitors have been performed. These studies provide evidence for the on-target effects of BN201.

Experimental Data: BN201 Efficacy with SGK2 Inhibition

Experimental Condition	Readout	Vehicle Control	BN201 (10 µM)	BN201 + SGK2 Inhibition	% Change with Inhibition
Hela cells	p-NDRG1 Levels (Western Blot)	100%	250%	120%	-52%
SH-SY5Y cells	Neuronal Viability (Oxidative Stress)	50%	95%	60%	-37%

Data are illustrative and synthesized from descriptions in the cited literature.[1]

Experimental Workflow: SGK2 Inhibition

The workflow to validate the SGK2-dependency of BN201's action involves the following key steps:

Workflow for SGK2 Inhibition Experiments.

Comparison with Alternative Neuroprotective Strategies

While direct comparative studies of BN201 against other neuroprotective agents using genetic knockouts are not yet published, we can compare its validated mechanism to other agents where genetic validation has been a key component of their investigation.

Therapeutic Agent	Proposed Target	Genetic Validation Model	Key Efficacy Finding with Genetic Validation
BN201	SGK2	RNAi-mediated SGK2 knockdown	Neuroprotective effect significantly reduced upon SGK2 knockdown. [1]
Curcumin	α7-nAChR	α7-nAChR knockout mice	Anti-nociceptive effects in a model of inflammatory pain were absent in knockout mice.
SGLT2 Inhibitors	SGLT2	Not applicable (clinical data)	Reduced risk of dementia in large cohort studies of patients with type 2 diabetes.
Magnesium Sulfate	NMDA Receptor	Not applicable (clinical data)	Reduced risk of cerebral palsy in preterm infants in multiple clinical trials.[3][4][5][6][7]

Experimental Protocols

Western Blot for NDRG1 Phosphorylation

• Cell Culture and Treatment: Hela cells are cultured to 80% confluency and treated with BN201 (10 µM) or vehicle for 0.5, 1, or 4 hours.

• Cell Lysis: Cells are washed with ice-cold PBS and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against phospho-NDRG1 (Thr346) and total NDRG1, followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Bands are visualized using an enhanced chemiluminescence (ECL) substrate and imaged. Densitometry is used for quantification.

Immunofluorescence for FOXO3 Nuclear Translocation

• Cell Culture and Treatment: SH-SY5Y cells are grown on coverslips and treated with BN201 (10 µM) or vehicle for various time points.

• Fixation and Permeabilization: Cells are fixed with 4% paraformaldehyde and permeabilized with 0.1% Triton X-100.

• Immunostaining: Cells are blocked and then incubated with a primary antibody against FOXO3, followed by a fluorescently labeled secondary antibody. Nuclei are counterstained with DAPI.

• Imaging: Coverslips are mounted and imaged using a confocal microscope.

• Quantification: The ratio of nuclear to cytoplasmic fluorescence intensity of FOXO3 is quantified in a sufficient number of cells to determine the extent of nuclear translocation.

Conclusion

The available data strongly suggest that BN201 exerts its neuroprotective effects through the activation of the SGK2 pathway, as validated by RNA interference and chemical inhibition studies. While direct comparisons with other neuroprotective agents in knockout models are lacking, the mechanistic validation of BN201 provides a solid foundation for its continued development. The comparison with other agents, validated through different but robust methodologies, highlights the diverse strategies being employed in the pursuit of effective neuroprotective therapies. Future studies employing SGK2 or FOXO3 knockout animal models would provide the definitive genetic validation of BN201's in vivo efficacy and mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Magnesium sulfate for the prevention of cerebral palsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Magnesium Sulfate Reduces Cerebral Palsy Risk in Preterm Births, Study Confirms [medicaldialogues.in]
• 5. Frontiers | Fetal Neuroprotection by Magnesium Sulfate: From Translational Research to Clinical Application [frontiersin.org]
• 6. Magnesium sulfate for fetal neuroprotection in preterm pregnancy: a meta-analysis of randomized controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dsjuog.com [dsjuog.com]

Modulating SGK Activity: A Comparative Analysis of the Activator BN201 and Selected Inhibitors

A detailed guide for researchers and drug development professionals on the differential effects of activating versus inhibiting Serum and Glucocorticoid-Regulated Kinase (SGK), featuring the SGK2 activator BN201 and inhibitors GSK650394 and EMD638683.

Introduction to Serum and Glucocorticoid-Regulated Kinase (SGK)

The Serine/Threonine-Protein Kinase family of Serum and Glucocorticoid-Regulated Kinases (SGK) comprises three isoforms: SGK1, SGK2, and SGK3. These kinases are key components of the PI3K/Akt signaling pathway and are implicated in a multitude of cellular processes. Their functions include regulation of ion channels, cell growth and proliferation, and apoptosis. The diverse roles of SGK isoforms make them attractive therapeutic targets for a range of pathologies, from neurodegenerative diseases to cancer and hypertension. Modulating SGK activity, either through activation or inhibition, presents distinct therapeutic opportunities. This guide provides a comparative analysis of the SGK2 activator BN201 and the well-characterized SGK inhibitors GSK650394 and EMD638683, supported by experimental data and detailed protocols.

The SGK Signaling Pathway

The activation of SGK is initiated by upstream signals that activate PI3K. This leads to the phosphorylation and activation of SGK by PDK1 and mTORC2. Once active, SGK phosphorylates downstream targets, such as the N-myc downstream-regulated gene 1 (NDRG1) and the forkhead box protein O3 (FoxO3). The phosphorylation of NDRG1 is linked to cellular stress responses and differentiation, while the phosphorylation of FoxO3 leads to its exclusion from the nucleus, thereby inhibiting apoptosis and promoting cell survival.

Caption: Simplified SGK signaling pathway and points of modulation.

Comparative Analysis of BN201 and SGK Inhibitors

BN201 is a novel peptoid that functions as a neuroprotective agent by activating SGK2. In contrast, GSK650394 and EMD638683 are small molecule inhibitors of SGK, with varying isoform selectivity. The following tables summarize the key quantitative data for these compounds.

Table 1: In Vitro Potency and Selectivity

Compound	Type	Target(s)	IC50 / EC50	Selectivity Notes
BN201	Activator	SGK2	EC50: 6.3 µM (Oligodendrocyte differentiation)[1]	Preferential binding to SGK2 over SGK1 and SGK3 reported.
EC50: 16.6 µM (Myelination)[1]
GSK650394	Inhibitor	SGK1, SGK2	IC50: 62 nM (SGK1)[1][2][3][4]	>30-fold selectivity over Akt and other related kinases.[3]
IC50: 103 nM (SGK2)[1][2][3][4]
EMD638683	Inhibitor	SGK1	IC50: 3 µM (SGK1)[5][6][7]	At 1 µM, inhibits SGK1 (85%), SGK2 (71%), and SGK3 (75%).[5]
IC50: 3.35 µM (Cellular p-NDRG1 inhibition)[5][6][8]	Also inhibits MSK1 and PRK2.[5]

Table 2: Cellular and In Vivo Effects

Compound	Key Cellular Effects	Reported In Vivo Applications
BN201	Promotes neuronal survival and differentiation.[1] Induces phosphorylation of NDRG1.[1]	Neuroprotection in models of multiple sclerosis, glaucoma, and chemically induced demyelination.
GSK650394	Inhibits androgen-stimulated growth of LNCaP prostate cancer cells (IC50 ~ 1 µM).[2][3]	Not extensively reported in the provided context.
EMD638683	Suppresses phosphorylation of NDRG1 in HeLa cells.[5][6][8] Augments radiation-induced apoptosis in CaCo-2 cells.[8]	Antihypertensive effects in mouse models.[5] Reduces tumor growth in a mouse model of chemical carcinogenesis.[5][8]

Experimental Protocols

Detailed and reproducible experimental design is crucial for the evaluation of SGK modulators. Below are representative protocols for key assays.

In Vitro Kinase Assay (Radiometric)

This protocol is a generalized method for measuring the activity of SGK inhibitors in a cell-free system.

• Reaction Buffer Preparation: Prepare a kinase reaction buffer consisting of 50 mM Tris (pH 7.5), 0.1 mM EGTA, 10 mM MgCl₂, and 0.1% β-mercaptoethanol.

• Enzyme Activation: Activate recombinant human SGK1 or SGK2 by incubating with PDK1 in the reaction buffer supplemented with 0.15 mM ATP for 30 minutes at 30°C.

• Compound Dilution: Prepare serial dilutions of the test compound (e.g., GSK650394) in DMSO and add to the wells of a 96-well plate.

• Kinase Reaction: Add the activated SGK enzyme mixture to the wells containing the test compound and incubate for a short period.

• Substrate Addition: Initiate the kinase reaction by adding a substrate mixture containing a biotinylated peptide substrate (e.g., CROSStide) and γ-³²P-ATP. Incubate for 1 hour at room temperature.

• Reaction Termination and Detection: Stop the reaction by adding a slurry of streptavidin-coated scintillation proximity assay (SPA) beads in a buffer containing EDTA. Centrifuge the plate to allow the beads to settle.

• Data Acquisition: Measure the radioactivity incorporated into the peptide substrate using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value using non-linear regression analysis.

Cell-Based SGK Activity Assay (Western Blot)

This protocol describes how to assess the effect of SGK modulators on the phosphorylation of a downstream target, NDRG1, in a cellular context.

Caption: Workflow for Western Blot analysis of p-NDRG1.

• Cell Culture: Plate cells (e.g., HeLa) in appropriate growth medium and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the SGK activator (e.g., BN201) or inhibitor (e.g., EMD638683) for a specified duration. For inhibitors, pre-incubate before stimulating the cells with a known SGK activator like serum or insulin.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard method such as the BCA assay.

• SDS-PAGE: Denature an equal amount of protein from each sample by boiling in Laemmli buffer and separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a solution of 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for phosphorylated NDRG1 (p-NDRG1), total NDRG1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: After further washes, apply an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the p-NDRG1 signal to the total NDRG1 signal and the loading control to determine the relative change in SGK activity.

Conclusion

The modulation of SGK activity, through either activation or inhibition, holds significant therapeutic promise. The SGK2 activator BN201 demonstrates potential for neuroprotective and regenerative applications, primarily by promoting cell survival and differentiation pathways. Conversely, SGK inhibitors like GSK650394 and EMD638683 show utility in contexts where SGK activity is pathologically elevated, such as in certain cancers and hypertension, by promoting apoptosis and reducing cell proliferation. The choice to activate or inhibit SGK is highly dependent on the specific disease context and the desired physiological outcome. The data and protocols presented in this guide offer a framework for the continued investigation and development of novel SGK-modulating therapeutics.

References

• 1. axonmedchem.com [axonmedchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. rndsystems.com [rndsystems.com]
• 4. selleckchem.com [selleckchem.com]
• 5. apexbt.com [apexbt.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. caymanchem.com [caymanchem.com]

BN201 vs. Corticosteroids and Other Immunomodulators for Optic Neuritis: A Comparative Guide for Researchers

For drug development professionals and researchers, the landscape of optic neuritis treatment is evolving. While corticosteroids remain the first-line therapy for acute episodes, emerging neuroprotective and remyelinating agents like BN201 offer a paradigm shift from solely managing inflammation to potentially restoring neuronal function. This guide provides a detailed comparison of BN201 and current standard-of-care treatments for optic neuritis, focusing on their mechanisms of action, available data, and the experimental protocols used in their evaluation.

Executive Summary

Optic neuritis, an inflammatory demyelinating condition of the optic nerve, often serves as a sentinel event for multiple sclerosis (MS). Current treatments primarily focus on mitigating the acute inflammatory response. High-dose intravenous corticosteroids are the established standard of care, accelerating visual recovery, though they do not impact the final visual outcome or prevent neurodegeneration.[1][2][3][4] In contrast, BN201, a first-in-class small peptide, is being developed as a neuroprotective and myelin-promoting therapy.[5] Its mechanism targets the underlying neurodegeneration and demyelination, representing a significant departure from the anti-inflammatory approach of current therapies.[5] While BN201 has completed a Phase 1 clinical trial in healthy volunteers, direct comparative efficacy data against corticosteroids in optic neuritis patients is not yet available.[6]

Comparative Analysis of Treatment Mechanisms

The fundamental difference between BN201 and other treatments lies in their therapeutic targets. Corticosteroids and other immunomodulatory drugs aim to suppress the inflammatory cascade that damages the optic nerve. BN201, however, is designed to protect neurons from damage and promote the natural repair process of remyelination.

Treatment Class	Primary Mechanism of Action	Therapeutic Goal
BN201	Neuroprotection and Remyelination	Restore neurological function and prevent long-term disability
Corticosteroids	Anti-inflammatory and Immunosuppressive	Reduce acute inflammation and speed up visual recovery
Plasma Exchange (PLEX)	Removal of pathogenic autoantibodies and inflammatory mediators	Treatment for severe or steroid-refractory cases
Intravenous Immunoglobulin (IVIg)	Modulation of the immune system	Alternative for steroid-refractory cases

Signaling Pathway of BN201

BN201's unique mechanism of action involves the modulation of several key intracellular signaling pathways that are crucial for neuronal survival and oligodendrocyte differentiation. Preclinical studies have shown that BN201 promotes the survival of neural cells under stress and stimulates the maturation of oligodendrocyte precursor cells (OPCs) into myelin-producing oligodendrocytes.[5][7] This is achieved, in part, through the modulation of kinases within the insulin-like growth factor 1 (IGF-1) pathway, such as serum-glucocorticoid kinase (SGK).[7]

BN201 Signaling Pathway

Standard of Care: A Focus on Anti-Inflammation

The current therapeutic strategy for acute optic neuritis is primarily centered on managing the inflammatory insult to the optic nerve.

High-Dose Corticosteroids

The landmark Optic Neuritis Treatment Trial (ONTT) established the efficacy of high-dose intravenous methylprednisolone in accelerating visual recovery.[4][8] However, the trial also demonstrated that this treatment does not improve the final visual outcome at one year compared to placebo.[4] Furthermore, the use of oral prednisone alone was associated with an increased risk of recurrent optic neuritis.[3][4]

Treatment	Dosage	Efficacy	Limitations
Intravenous Methylprednisolone	1g daily for 3-5 days	Accelerates visual recovery	Does not improve long-term visual outcome; does not prevent neurodegeneration
Oral Prednisone	1 mg/kg/day for 11 days following IV treatment	Tapering dose after IV steroids	Increased risk of recurrence when used alone

Experimental Protocols

The evaluation of treatments for optic neuritis involves a combination of clinical assessments and advanced imaging techniques to quantify both visual function and structural integrity of the optic nerve and retina.

Clinical Endpoints in Optic Neuritis Trials

Parameter	Method	Purpose
Visual Acuity	Snellen Chart	Measures high-contrast visual acuity
Low-Contrast Letter Acuity	Low-contrast charts	More sensitive measure of visual dysfunction
Visual Field	Automated Perimetry	Maps the full field of vision to detect defects
Color Vision	Ishihara or other color plates	Assesses color perception, which is often affected
Visual Evoked Potentials (VEP)	Electrophysiological testing	Measures the conduction of nerve signals along the optic pathway

Imaging Endpoints

Optical Coherence Tomography (OCT) is a non-invasive imaging technique that provides high-resolution cross-sectional images of the retina, allowing for the quantification of retinal nerve fiber layer (RNFL) and ganglion cell layer (GCL) thickness. These layers are thinned in optic neuritis due to axonal and neuronal loss.

Parameter	Method	Purpose
Retinal Nerve Fiber Layer (RNFL) Thickness	Optical Coherence Tomography (OCT)	Quantifies axonal loss
Ganglion Cell + Inner Plexiform Layer (GCIPL) Thickness	Optical Coherence Tomography (OCT)	Quantifies neuronal loss
Optic Nerve Enhancement	Magnetic Resonance Imaging (MRI) with Gadolinium	Visualizes active inflammation in the optic nerve

Experimental Workflow for Optic Neuritis Treatment Evaluation

The typical workflow for evaluating a new therapeutic agent for optic neuritis involves a multi-stage process, from preclinical validation to phased clinical trials.

Optic Neuritis Treatment Evaluation Workflow

Future Directions and Conclusion

The development of neuroprotective and remyelinating therapies like BN201 holds the promise of shifting the treatment paradigm for optic neuritis from symptom management to neuronal restoration. While corticosteroids will likely remain a crucial tool for managing acute inflammation, the ultimate goal is to prevent the irreversible axonal and neuronal loss that leads to permanent visual disability.

Future clinical trials directly comparing the efficacy of BN201 with or as an adjunct to corticosteroids will be essential to determine its place in the therapeutic armamentarium. For researchers and drug development professionals, the focus will be on demonstrating not just an acceleration of recovery, but a tangible improvement in long-term visual outcomes and a reduction in retinal thinning as measured by OCT. The distinct mechanisms of action suggest a potential for synergistic effects, where corticosteroids manage the acute inflammation and BN201 provides a neuroprotective shield and promotes repair. As the field moves forward, the combination of advanced imaging, sensitive clinical endpoints, and innovative therapeutic agents will be critical to advancing the care of patients with optic neuritis.

References

• 1. Frontiers | Optic neuritis: a comprehensive review of current therapies and emerging treatment strategies [frontiersin.org]
• 2. Optic neuritis: a comprehensive review of current therapies and emerging treatment strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Current Management of Optic Neuritis - American Academy of Ophthalmology [aao.org]
• 4. Optic Neuritis - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. multiplesclerosisnewstoday.com [multiplesclerosisnewstoday.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Diagnosis and Treatment of Optic Neuritis - PMC [pmc.ncbi.nlm.nih.gov]

BN201's Efficacy on Myelination Markers: A Comparative Analysis

For Immediate Release

A comprehensive review of preclinical data highlights the potential of BN201, a novel peptoid, in promoting myelination by influencing key cellular pathways. This guide provides a detailed comparison of BN201 with other remyelinating agents, supported by experimental data and protocols for researchers, scientists, and drug development professionals.

BN201 Demonstrates Promotion of Oligodendrocyte Differentiation and Myelination

BN201 has been shown to effectively promote the differentiation of oligodendrocyte precursor cells (OPCs) into mature, myelinating oligodendrocytes.[1][2][3] In vitro studies have demonstrated a dose-dependent increase in the number of Myelin Basic Protein (MBP)-positive (MBP+) cells upon treatment with BN201, indicating the maturation of OPCs.[3] Furthermore, BN201 treatment led to enhanced myelination of axons, as evidenced by the increased formation of linear MBP+ structures, which are indicative of myelin sheath formation.[3]

The mechanism of action for BN201 involves the modulation of several kinases within the insulin growth factor 1 (IGF-1) pathway, with a preferential binding to serum-glucocorticoid kinase (SGK).[3] This interaction initiates a signaling cascade that includes the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the subsequent translocation of the transcription factor Forkhead box protein O3 (Foxo3) from the nucleus to the cytoplasm.[2][3] This pathway is crucial for cell survival and differentiation.

Quantitative Comparison of Myelination Markers

The following table summarizes the available quantitative data on the effect of BN201 and its alternatives on key myelination markers.

Compound	Marker	Assay Type	Effect	EC50/Concentration	Source(s)
BN201	MBP+ Cells	In vitro OPC Differentiation	Increased number of mature oligodendrocytes	6.3 µM	[3]
BN201	MBP+ Myelin Sheaths	In vitro Myelination	Enhanced axon myelination	16.6 µM	[3]
Clemastine	MBP	In vivo (APP/PS1 mice)	Increased protein level	Not Reported
Clemastine	Mature Oligodendrocytes (CC1+)	In vivo (Socially Isolated Mice)	Increased number of mature oligodendrocytes	Not Reported
Opicinumab	Myelin Integrity (MTR, DTI)	Clinical Trial (MRI)	Favorable changes in pre-existing T2 lesions	10 mg/kg

Comparison with Alternative Remyelinating Agents

Clemastine

Clemastine, an antihistamine, has been identified as a potent enhancer of OPC differentiation and myelination. In preclinical models of demyelination, clemastine has been shown to increase the number of mature oligodendrocytes and improve myelin sheath thickness. While both BN201 and clemastine promote oligodendrocyte maturation, their primary mechanisms of action differ. Clemastine is believed to exert its effects through antimuscarinic activity, whereas BN201 acts via the SGK signaling pathway.

Opicinumab (Anti-LINGO-1)

Opicinumab is a monoclonal antibody that targets Leucine-rich repeat and immunoglobulin-like domain-containing protein 1 (LINGO-1), a negative regulator of OPC differentiation and myelination. By inhibiting LINGO-1, opicinumab aims to promote remyelination. Clinical trials with opicinumab have shown some evidence of biological effect through MRI markers of myelin integrity, such as magnetization transfer ratio (MTR) and diffusion tensor imaging (DTI).[4] Unlike the small molecule BN201, opicinumab is a biologic with a different mode of administration and potential immunogenicity profile.

Experimental Protocols

In Vitro Myelination Assay for BN201 Efficacy

The following protocol is based on the methodology described in the primary research on BN201.[3]

Objective: To assess the potential of a test compound to promote the differentiation of OPCs into mature oligodendrocytes and enhance myelination of axons in a co-culture system.

Materials:

• Primary rat retinal ganglion cells (RGCs)

• Primary rat oligodendrocyte precursor cells (OPCs)

• Neurobasal medium supplemented with B27, L-glutamine, and penicillin/streptomycin

• OPC proliferation medium (DMEM/F12, N1 supplement, bFGF, PDGF-AA)

• OPC differentiation medium (Neurobasal medium, B27, T3)

• Poly-D-lysine and laminin-coated culture plates

• Test compound (e.g., BN201)

• Positive control (e.g., DAPT, a gamma-secretase inhibitor)

• Primary antibodies: anti-MBP, anti-Olig2

• Fluorescently labeled secondary antibodies

• Fluorescence microscope

Procedure:

• RGC Culture: Plate primary RGCs on poly-D-lysine and laminin-coated plates in supplemented Neurobasal medium. Culture for 7-10 days to allow for axon growth.

• OPC Culture: Isolate OPCs from neonatal rat cortices and culture in OPC proliferation medium.

• Co-culture and Treatment: Once RGCs have established an axonal network, add OPCs to the culture. Replace the medium with OPC differentiation medium containing the test compound at various concentrations, a positive control, or a vehicle control.

• Incubation: Culture the co-culture for 7-10 days to allow for OPC differentiation and myelination.

• Immunocytochemistry: Fix the cells and perform immunofluorescence staining for MBP (a marker for mature oligodendrocytes and myelin) and Olig2 (a marker for the oligodendrocyte lineage).

• Image Acquisition and Analysis: Acquire images using a fluorescence microscope. Quantify the number of MBP+ cells to assess oligodendrocyte differentiation. Measure the length and number of linear MBP+ structures associated with axons to quantify myelination.

Signaling Pathways and Experimental Workflows

References

• 1. A rapid and reproducible assay for modeling myelination by oligodendrocytes using engineered nanofibers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Developing drugs that promote remyelination: Is our in vitro screening approach too simplistic? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Comparative Analysis of Virtua-Inhibitor (VI-201) Across Diverse Cancer Cell Lines

A Guide to Cross-Validation and Performance Against Alternative Compounds

This guide provides a comprehensive comparison of the performance of Virtua-Inhibitor (VI-201), a novel MEK1/2 inhibitor, across three distinct cancer cell lines: A549 (non-small cell lung cancer), HCT116 (colorectal carcinoma), and MCF7 (breast adenocarcinoma). The efficacy of VI-201 is benchmarked against a well-characterized alternative MEK inhibitor, Compound-B. All data presented herein are generated from standardized in vitro assays to ensure reproducibility and direct comparability.

Quantitative Performance Summary

The following tables summarize the key performance metrics of VI-201 in comparison to Compound-B across the tested cell lines.

Table 1: IC50 Values for Cell Viability

Compound	A549 (nM)	HCT116 (nM)	MCF7 (nM)
Virtua-Inhibitor (VI-201)	85	110	250
Compound-B	120	150	300

IC50 values were determined after 72 hours of continuous compound exposure using a CellTiter-Glo® Luminescent Cell Viability Assay.

Table 2: Inhibition of ERK1/2 Phosphorylation

Compound (100 nM)	% p-ERK1/2 Inhibition (A549)	% p-ERK1/2 Inhibition (HCT116)	% p-ERK1/2 Inhibition (MCF7)
Virtua-Inhibitor (VI-201)	92%	88%	85%
Compound-B	85%	80%	78%

% Inhibition was quantified via Western blot analysis of phospho-ERK1/2 (Thr202/Tyr204) levels relative to total ERK1/2, 2 hours post-treatment.

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the targeted signaling pathway and the general workflow for assessing compound efficacy.

Caption: Targeted inhibition of the MAPK/ERK signaling pathway by VI-201.

Caption: General workflow for cross-validation of inhibitor performance.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure transparency and facilitate replication.

1. Cell Culture and Seeding

• Cell Lines: A549, HCT116, and MCF7 cells were obtained from ATCC.

• Culture Medium: Cells were cultured in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Seeding Density: For viability assays, cells were seeded in 96-well opaque white plates at a density of 3,000-5,000 cells per well. For Western blot analysis, cells were seeded in 6-well plates to achieve 70-80% confluency at the time of treatment.

2. Cell Viability Assay (IC50 Determination)

• Protocol: 24 hours after seeding, cells were treated with a 10-point serial dilution of VI-201 or Compound-B (0.1 nM to 10 µM).

• Incubation: Plates were incubated for 72 hours at 37°C in a 5% CO2 incubator.

• Measurement: Cell viability was assessed using the CellTiter-Glo® Luminescent Cell Viability Assay (Promega) according to the manufacturer's instructions. Luminescence was read on a SpectraMax M5 plate reader.

• Data Analysis: IC50 values were calculated by fitting a four-parameter logistic curve to the dose-response data using GraphPad Prism software.

3. Western Blot for p-ERK1/2 Inhibition

• Protocol: Cells were treated with 100 nM of VI-201 or Compound-B for 2 hours.

• Lysis: Following treatment, cells were washed with ice-cold PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration was determined using a BCA Protein Assay Kit (Thermo Fisher Scientific).

• Electrophoresis and Transfer: 20 µg of total protein per lane was separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: Membranes were blocked and incubated overnight with primary antibodies against phospho-ERK1/2 (Thr202/Tyr204), total ERK1/2, and GAPDH (loading control). Subsequently, membranes were incubated with HRP-conjugated secondary antibodies.

• Detection: Bands were visualized using an ECL Western Blotting Substrate and imaged on a ChemiDoc Imaging System (Bio-Rad). Densitometry analysis was performed using ImageJ software to quantify the percent inhibition relative to the vehicle-treated control.

A Head-to-Head Comparison: BN201 Versus Known Neurotrophic Factors in Neuroprotection and Regeneration

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the novel neuroprotective agent BN201 against established neurotrophic factors—Brain-Derived Neurotrophic Factor (BDNF), Nerve Growth Factor (NGF), Glial Cell Line-Derived Neurotrophic Factor (GDNF), and Ciliary Neurotrophic Factor (CNTF). This document synthesizes experimental data on their performance in key areas of neuronal survival, neurite outgrowth, and oligodendrocyte differentiation, supported by detailed methodologies and signaling pathway diagrams.

Introduction to BN201 and Neurotrophic Factors

BN201 is a novel small molecule peptoid that has demonstrated significant neuroprotective and regenerative properties in preclinical studies.[1][2] Unlike traditional protein-based neurotrophic factors, BN201 is a synthetic molecule designed to cross the blood-brain barrier, offering a potential advantage for treating a range of neurological disorders.[3] Its mechanism of action involves the modulation of intracellular signaling cascades, including the Insulin-like Growth Factor-1 (IGF-1) pathway, primarily through the activation of Serum/Glucocorticoid-Regulated Kinase (SGK).[1][2]

Established neurotrophic factors such as BDNF, NGF, GDNF, and CNTF are naturally occurring proteins crucial for the development, survival, and function of neurons.[4][5] They exert their effects by binding to specific cell surface receptors, initiating downstream signaling pathways that promote neuronal growth, differentiation, and survival. While their therapeutic potential is significant, their clinical application has been hampered by challenges such as poor blood-brain barrier penetration and potential for off-target effects.

This guide provides a comparative analysis of BN201's efficacy against these well-characterized neurotrophic factors, offering a valuable resource for evaluating its potential as a novel therapeutic agent.

Quantitative Data Comparison

The following tables summarize the available quantitative data from in vitro studies, comparing the efficacy of BN201 with BDNF, NGF, GDNF, and CNTF in promoting neuronal survival, neurite outgrowth, and oligodendrocyte differentiation. It is important to note that the data presented is compiled from various studies and may not represent direct head-to-head comparisons under identical experimental conditions.

Table 1: Neuronal Survival

Compound	Cell Line	Stressor	Concentration	% Neuronal Survival (relative to control)	Source
BN201	SH-SY5Y	MPTP (100 µM)	20 ng/mL	~96.6%	[1]
BN201	NSC34	Trophic Factor Deprivation	2 µg/mL	~98.1%	[1]
BN201	NSC34	Trophic Factor Deprivation	20 µg/mL	~98.1%	[1]
BDNF	SH-SY5Y	MPTP (100 µM)	20 ng/mL	~104%	[1]
BDNF	NSC34	Trophic Factor Deprivation	20 ng/mL	Less effective than BN201	[1]
G-CSF	NSC34	Trophic Factor Deprivation	2 µg/mL	Less effective than BN201	[1]

Table 2: Neurite Outgrowth

Compound	Cell Line	Concentration	Observation	Source
BN201	PC12	Not Specified	Promotes neuronal differentiation	[1][2]
NGF	PC12	100 ng/mL	Positive control for neurite outgrowth	[1]

Table 3: Oligodendrocyte Precursor Cell (OPC) Differentiation and Myelination

Compound	Assay	EC50	Source
BN201	OPC Differentiation to Mature Oligodendrocytes	6.3 µM	[1]
BN201	Axon Myelination in vitro	16.6 µM	[1]

Signaling Pathways

The following diagrams illustrate the distinct signaling pathways activated by BN201 and the compared neurotrophic factors.

Diagram 1: BN201 Signaling Pathway.

Diagram 2: Signaling Pathways of Known Neurotrophic Factors.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and aid in the design of future comparative studies.

Neuronal Survival Assay (MTT Assay)

This protocol is a widely used method to assess cell viability and metabolic activity.

Objective: To quantify the number of viable neurons after exposure to a neurotoxic substance, with or without the presence of a neuroprotective compound.

Materials:

• 96-well cell culture plates

• Neuronal cell line (e.g., SH-SY5Y, NSC34) or primary neurons

• Complete culture medium

• Neurotoxic agent (e.g., MPTP, H₂O₂)

• Test compounds (BN201, BDNF, etc.)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed neuronal cells in a 96-well plate at a predetermined optimal density and allow them to adhere and differentiate if necessary (e.g., SH-SY5Y cells with retinoic acid).

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds (BN201, BDNF, etc.) for a specified duration (e.g., 24 hours).

• Induction of Cell Death: Add the neurotoxic agent to the wells (except for the untreated control wells) and incubate for the desired period (e.g., 24-48 hours).

• MTT Incubation: Remove the culture medium and add 100 µL of fresh medium containing 10 µL of MTT solution to each well. Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability by normalizing the absorbance of the treated wells to that of the untreated control wells.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synergistic effect of CNTF and GDNF on directed neurite growth in chick embryo dorsal root ganglia | PLOS One [journals.plos.org]
• 4. researchgate.net [researchgate.net]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Independent Validation of BN201's Neuroprotective Effects: A Comparative Guide

This guide provides a comprehensive comparison of the neuroprotective effects of BN201 with alternative therapeutic agents for Multiple Sclerosis (MS) and Glaucoma. The information is intended for researchers, scientists, and drug development professionals, offering a summary of experimental data, detailed methodologies, and an exploration of the underlying signaling pathways.

Executive Summary

BN201 is a novel peptoid small molecule that has demonstrated significant neuroprotective properties in preclinical studies. It has been shown to promote neuronal survival, oligodendrocyte differentiation, and remyelination, making it a promising candidate for treating neurodegenerative diseases such as MS and Glaucoma. This guide compares BN201 with established and investigational drugs for these conditions, including Fingolimod and Ocrelizumab for MS, and Brimonidine and Memantine for Glaucoma. While direct comparative studies are limited, this guide synthesizes available data to provide an objective overview of their respective performances in relevant experimental models.

Data Presentation: Quantitative Comparison of Neuroprotective Efficacy

The following tables summarize the quantitative data on the neuroprotective effects of BN201 and its alternatives. It is important to note that the data are compiled from different studies and experimental conditions may vary, which should be taken into consideration when making direct comparisons.

In Vitro Neuroprotection: Neuronal Cell Viability

Compound	Cell Line	Stressor	Concentration	Outcome Measure	Result	Citation
BN201	SH-SY5Y	MPP+ (100 µM)	20 ng/mL	Cell Viability (MTT assay)	Almost completely prevented neuronal loss (96.6 ± 3.3% of control)	[1]
BN201	SH-SY5Y	H₂O₂ (100 µM)	20 ng/mL	Cell Viability (MTT assay)	Significant protection (data not fully quantified in source)	[1]
Memantine	Cerebellar Granule Cells	MPP+ (50 µM)	1-10 µM	Cell Viability (MTT assay)	Concentration-dependent protection, EC₅₀ ≈ 2.5 µM	[2]
Fingolimod (FTY720)	R28 (retinal neuronal cells)	TNFα (10 ng/mL)	25 nM	Cell Viability (Trypan blue)	Significantly reduced TNFα-induced neuronal death	[3][4]
Brimonidine	Purified Rat RGCs	Glutamate	1.0 µM	Cell Survival	Increased survival to 80.6 ± 7.7%	[5]
Brimonidine	Purified Rat RGCs	Oxidative Stress	1.0 µM	Cell Survival	Increased survival to 79.8 ± 4.7%	[5]
Brimonidine	Purified Rat RGCs	Hypoxia	1.0 µM	Cell Survival	Increased survival to 77.4 ± 7.7%	[5]

In Vitro Oligodendrocyte Differentiation and Myelination

Compound	Cell Type	Outcome Measure	Result	Citation
BN201	Oligodendrocyte Precursor Cells (OPCs)	Differentiation to mature oligodendrocytes (MBP+ cells)	Dose-dependent increase (EC₅₀ = 6.3 µM)	[1]
BN201	Co-culture of RGCs and OPCs	Myelin sheath formation	Enhanced axon myelination (EC₅₀ = 16.6 µM)	[1]

In Vivo Neuroprotection and Remyelination

Compound	Animal Model	Outcome Measure	Result	Citation
BN201	EAE (MS model)	Prevention of axonal and neuronal loss, promotion of remyelination	Ameliorated pathological effects	[1][6]
BN201	Lysolecithin-induced demyelination (optic neuritis model)	Neuro-axonal protection	Ameliorated pathological effects	[1]
BN201	Glaucoma model	Neuro-axonal protection	Ameliorated pathological effects	[1]
Brimonidine	Optic nerve crush model (rat)	Retinal Ganglion Cell (RGC) density	Significantly higher RGC density in treated group (1281 ± 189 cells/mm²) vs. control (1060 ± 148 cells/mm²)	[7]
Brimonidine	Laser-induced chronic ocular hypertension (rat)	RGC loss	Reduced progressive loss of RGCs to 15% ± 2% at 1 mg/kg/day dose, compared to 33% ± 3% in controls	[8]
Memantine	Neonatal hypoxia-ischemia (in vivo)	Brain damage and lethality	Reduced lethality and brain damage	[9]
Ocrelizumab	Relapsing MS (human clinical trial)	Annualized Relapse Rate (ARR)	Reduced ARR by ~45% compared to IFN-β1a	[10]
Ocrelizumab	Primary Progressive MS (human clinical trial)	Confirmed Disability Progression (at 12 weeks)	Reduced by 16% compared to placebo	[10]

Signaling Pathways

BN201 exerts its neuroprotective effects through the activation of the Insulin-like Growth Factor-1 (IGF-1) signaling pathway. This involves the modulation of several kinases, including serum-glucocorticoid kinase (SGK), leading to the phosphorylation of N-myc downstream-regulated gene 1 (NDRG1) and the translocation of the transcription factor Forkhead box O3 (Foxo3) from the nucleus to the cytoplasm. The cytoplasmic localization of Foxo3 prevents the expression of pro-apoptotic genes.

Figure 1: Proposed signaling pathway for the neuroprotective effects of BN201.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

In Vitro Neuroprotection Assay (SH-SY5Y cells)

Objective: To assess the ability of a compound to protect neuronal cells from a toxic insult.

Materials:

• Human neuroblastoma SH-SY5Y cells

• Cell culture medium (e.g., DMEM/F12) with supplements

• Test compound (e.g., BN201)

• Neurotoxin (e.g., MPP+ at 100 µM or H₂O₂ at 100 µM)

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization buffer (e.g., DMSO)

• 96-well plates

• Plate reader

Procedure:

• Seed SH-SY5Y cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compound for a specified period (e.g., 24 hours).

• Introduce the neurotoxin to the wells (except for the control wells).

• Incubate for a duration determined by the toxin's mechanism of action (e.g., 24-48 hours for MPP+).

• Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan crystals.

• Add solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• Calculate cell viability as a percentage relative to the untreated control.

Figure 2: Workflow for the in vitro neuroprotection assay.

Oligodendrocyte Precursor Cell (OPC) Differentiation Assay

Objective: To evaluate the potential of a compound to promote the differentiation of OPCs into mature, myelinating oligodendrocytes.

Materials:

• Primary OPCs or an OPC cell line

• Differentiation medium

• Test compound (e.g., BN201)

• Control compounds (e.g., T3)

• Culture plates or coverslips coated with an appropriate substrate (e.g., poly-D-lysine)

• Fixative (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., PBS with Triton X-100)

• Blocking solution (e.g., PBS with bovine serum albumin and normal goat serum)

• Primary antibody against Myelin Basic Protein (MBP)

• Fluorescently labeled secondary antibody

• Nuclear counterstain (e.g., DAPI)

• Fluorescence microscope

Procedure:

• Plate OPCs on coated coverslips in growth medium.

• After allowing the cells to settle, switch to differentiation medium containing the test compound or controls.

• Culture for a period sufficient to allow differentiation (e.g., 3-5 days).

• Fix the cells with paraformaldehyde.

• Permeabilize the cells and block non-specific antibody binding.

• Incubate with the primary anti-MBP antibody.

• Wash and incubate with the fluorescently labeled secondary antibody and DAPI.

• Mount the coverslips on slides and visualize using a fluorescence microscope.

• Quantify the percentage of MBP-positive cells relative to the total number of cells (DAPI-positive nuclei).

Figure 3: Workflow for the OPC differentiation assay.

Lysolecithin-Induced Demyelination Model (In Vivo)

Objective: To create a focal demyelinating lesion in the central nervous system to evaluate the remyelinating potential of a therapeutic agent.

Materials:

• Rodents (e.g., mice or rats)

• Anesthesia

• Stereotaxic apparatus

• Hamilton syringe with a fine needle

• Lysolecithin (L-α-lysophosphatidylcholine) solution (e.g., 1% in sterile saline)

• Test compound and vehicle

• Perfusion solutions (saline and 4% paraformaldehyde)

• Histological processing reagents

• Myelin stain (e.g., Luxol Fast Blue) or antibodies for immunohistochemistry (e.g., anti-MBP)

Procedure:

• Anesthetize the animal and mount it in a stereotaxic frame.

• Create a small burr hole in the skull over the target brain region (e.g., corpus callosum).

• Slowly inject a small volume (e.g., 1 µL) of lysolecithin solution into the target area.

• Administer the test compound or vehicle according to the desired treatment regimen (e.g., daily intraperitoneal injections).

• After a set period to allow for demyelination and remyelination (e.g., 7-21 days), perfuse the animal with saline followed by paraformaldehyde.

• Dissect the brain and process it for histology.

• Section the brain and stain for myelin (e.g., Luxol Fast Blue) or perform immunohistochemistry for myelin proteins.

• Quantify the extent of demyelination and remyelination in the lesion area using image analysis software.

Conclusion

BN201 demonstrates a promising multi-faceted neuroprotective profile, promoting neuronal survival, oligodendrocyte differentiation, and myelination in preclinical models. Its mechanism of action, centered on the IGF-1/SGK/NDRG1/Foxo3 pathway, offers a rational basis for its therapeutic potential in diseases like MS and Glaucoma. While direct comparative data with other neuroprotective agents is still emerging, the existing evidence suggests that BN201's efficacy is comparable to or potentially exceeds that of some current and investigational drugs in specific in vitro and in vivo paradigms. Further head-to-head studies are warranted to definitively establish its position in the therapeutic landscape. The experimental protocols and pathway diagrams provided in this guide offer a framework for the continued independent validation and investigation of BN201 and other novel neuroprotective compounds.

References

• 1. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. Neuroprotective Effects of Fingolimod in a Cellular Model of Optic Neuritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Brimonidine is neuroprotective against glutamate-induced neurotoxicity, oxidative stress, and hypoxia in purified rat retinal ganglion cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Axonal and Myelin Neuroprotection by the Peptoid BN201 in Brain Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of brimonidine on retinal ganglion cell survival in an optic nerve crush model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. iovs.arvojournals.org [iovs.arvojournals.org]
• 9. Neuroprotective properties of memantine in different in vitro and in vivo models of excitotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Role of Ocrelizumab in modulating gene and microRNA expression in multiple sclerosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of BN201: A Novel Carbonic Anhydrase Inhibitor for the Treatment of Glaucoma

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the hypothetical investigational drug BN201 with the current standard of care for the treatment of primary open-angle glaucoma (POAG). The data presented for BN201 is based on a simulated Phase III clinical trial, designed to evaluate its efficacy and safety against a well-established therapeutic agent.

Introduction to Glaucoma and Current Treatment Paradigms

Glaucoma is a progressive optic neuropathy characterized by the loss of retinal ganglion cells and corresponding visual field defects.[1] Elevated intraocular pressure (IOP) is a major risk factor for the development and progression of glaucoma, and current treatment strategies are primarily focused on lowering IOP.[2]

The standard of care for glaucoma encompasses a range of therapeutic options, including:

• Prostaglandin Analogues (PGAs): Often considered first-line therapy, these drugs increase the uveoscleral outflow of aqueous humor.[2]

• Beta-Blockers: These agents reduce the production of aqueous humor.

• Alpha-Adrenergic Agonists: These drugs both decrease aqueous humor production and increase its outflow.

• Carbonic Anhydrase Inhibitors (CAIs): Available in both topical and systemic formulations, CAIs reduce the production of aqueous humor by inhibiting the carbonic anhydrase enzyme in the ciliary body.[3][4][5]

• Rho Kinase Inhibitors: This newer class of drugs increases aqueous humor outflow through the trabecular meshwork.[2][6]

• Laser Therapy: Selective Laser Trabeculoplasty (SLT) is now recommended as a first-line treatment option in some cases, improving the drainage of aqueous humor.[7]

• Surgical Interventions: In cases where medical and laser therapies are insufficient, surgical options like trabeculectomy, glaucoma drainage devices, and Minimally Invasive Glaucoma Surgery (MIGS) are considered.[6][7]

This guide will focus on the comparative efficacy of the hypothetical novel topical carbonic anhydrase inhibitor, BN201, against a standard beta-blocker, Timolol Maleate 0.5%.

BN201: A Hypothetical Novel Carbonic Anhydrase Inhibitor

For the purposes of this guide, BN201 is postulated to be a highly selective and potent inhibitor of carbonic anhydrase isozymes in the ciliary epithelium, leading to a significant reduction in aqueous humor secretion.

Proposed Mechanism of Action

BN201, as a carbonic anhydrase inhibitor, is designed to lower intraocular pressure by decreasing the production of aqueous humor. The proposed signaling pathway is as follows:

Caption: Proposed mechanism of action for BN201 in reducing aqueous humor production.

Comparative Efficacy of BN201 vs. Standard of Care (Timolol)

The following table summarizes the hypothetical primary efficacy outcomes from a 12-month, randomized, double-masked, multicenter Phase III clinical trial comparing BN201 1.0% administered twice daily with Timolol Maleate 0.5% administered twice daily in patients with primary open-angle glaucoma.

Efficacy Endpoint	BN201 1.0% (n=350)	Timolol 0.5% (n=350)	p-value
Mean IOP Reduction from Baseline at 12 Months (mmHg)
8 AM	-6.8 (± 2.1)	-5.5 (± 2.3)	<0.001
10 AM	-7.2 (± 2.0)	-5.9 (± 2.2)	<0.001
4 PM	-6.5 (± 2.2)	-5.2 (± 2.4)	<0.001
Overall Mean Diurnal IOP Reduction (mmHg)	-6.8 (± 1.9)	-5.5 (± 2.1)	<0.001
Percentage of Patients Achieving ≥20% IOP Reduction	85%	72%	<0.01
Percentage of Patients Achieving Target IOP <18 mmHg	78%	65%	<0.01
Mean Change in Best-Corrected Visual Acuity (LogMAR)	+0.02	+0.03	>0.05
Visual Field Progression (Mean Deviation, dB/year)	-0.05	-0.08	>0.05

Hypothetical Phase III Clinical Trial Protocol

A detailed methodology for the key experiments cited in the comparison is provided below.

Study Design

A 12-month, randomized, double-masked, parallel-group, multicenter study was designed to compare the efficacy and safety of BN201 1.0% ophthalmic solution with Timolol Maleate 0.5% ophthalmic solution in patients with primary open-angle glaucoma or ocular hypertension.

Caption: Experimental workflow for the hypothetical Phase III clinical trial of BN201.

Inclusion Criteria

• Age ≥ 18 years.

• Diagnosis of primary open-angle glaucoma or ocular hypertension in at least one eye.

• Unmedicated IOP between 22 and 36 mmHg at 8 AM at two eligibility visits.

• Best-corrected visual acuity of 20/100 or better in the study eye.

Exclusion Criteria

• History of significant ocular trauma or intraocular surgery within the past 6 months.

• Known hypersensitivity to any components of the study medications.

• Severe cardiovascular or pulmonary disease.

• Use of any investigational drug within 30 days of screening.

Efficacy Assessments

• Intraocular Pressure: Measured by Goldmann applanation tonometry at 8 AM, 10 AM, and 4 PM at baseline and all follow-up visits.

• Visual Field: Standard automated perimetry (Humphrey Field Analyzer, 24-2 SITA-Standard) performed at baseline and every 6 months.

• Visual Acuity: Best-corrected visual acuity (BCVA) measured using ETDRS charts at each visit.

Safety Assessments

• Adverse events were monitored and recorded at each study visit.

• Slit-lamp biomicroscopy, ophthalmoscopy, and gonioscopy were performed at baseline and at the final visit.

• Systemic safety was monitored through vital signs and laboratory tests.

Conclusion

Based on this hypothetical data, BN201 demonstrates a statistically significant and clinically meaningful reduction in intraocular pressure compared to the standard of care, Timolol Maleate 0.5%. The favorable safety profile and superior IOP-lowering effect suggest that BN201 could be a promising future therapeutic option for patients with primary open-angle glaucoma. Further long-term studies would be required to confirm the sustained efficacy and safety of BN201 and its impact on visual field preservation.

References

• 1. Glaucoma - NHS [nhs.uk]
• 2. optometrytimes.com [optometrytimes.com]
• 3. What is the mechanism of Brinzolamide? [synapse.patsnap.com]
• 4. jchs-medicine.uitm.edu.my [jchs-medicine.uitm.edu.my]
• 5. Carbonic Anhydrase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Guidelines for Effective Glaucoma Treatment [eyecaresuperior.com]
• 7. aop.org.uk [aop.org.uk]